(S)-1-Boc-3-hydroxypiperidine-d4

Core Science & Biosynthesis

(S)-1-Boc-3-hydroxypiperidine-d4 chemical properties and structure

Technical Guide: (S)-1-Boc-3-hydroxypiperidine-d4

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed technical overview of (S)-1-Boc-3-hydroxypiperidine-d4, a deuterated isotopologue of a key chiral building block used in pharmaceutical synthesis. It covers the compound's chemical structure and properties, with a focus on its primary application as an internal standard in quantitative mass spectrometry. Due to the limited availability of specific experimental data for the deuterated form, properties of the non-deuterated analogue, (S)-1-Boc-3-hydroxypiperidine (CAS: 143900-44-1), are provided for reference.

Chemical Properties and Structure

(S)-1-Boc-3-hydroxypiperidine-d4 is a stable-isotope-labeled version of (S)-1-Boc-3-hydroxypiperidine. The core structure consists of a piperidine (B6355638) ring with a hydroxyl group at the chiral (S)-configured 3-position and a tert-butoxycarbonyl (Boc) protecting group on the nitrogen atom. The "-d4" designation indicates that four hydrogen atoms on the piperidine ring have been replaced with deuterium (B1214612). This substitution results in a mass shift that is crucial for its application as an internal standard, without significantly altering its chemical behavior in chromatographic and ionization processes.

The non-deuterated form is a vital chiral intermediate in the synthesis of numerous active pharmaceutical ingredients (APIs), most notably Ibrutinib, a Bruton's tyrosine kinase (BTK) inhibitor used in cancer therapy[1][2].

Identifiers and Structure

• Chemical Name: (S)-tert-Butyl 3-hydroxypiperidine-1-carboxylate-d4

• Molecular Formula: C₁₀H₁₅D₄NO₃[3]

• Isomeric SMILES: CC(C)(C)OC(=O)N1CCC--INVALID-LINK--O (Note: Does not specify deuterium positions)

• InChI Key (non-deuterated): UIJXHKXIOCDSEB-QMMMGPOBSA-N[4]

The precise positions of the four deuterium atoms are not consistently defined in publicly available literature and may vary by manufacturer. They are, however, placed on the piperidine ring at positions that are not susceptible to exchange under typical analytical conditions.

Physicochemical Data

The following table summarizes key quantitative data. Properties that are not available for the deuterated compound are provided based on the non-deuterated analogue (CAS: 143900-44-1) and are noted as such.

Property	Value	Source (Citation)
Molecular Weight	205.30 g/mol (Calculated for C₁₀H₁₅D₄NO₃)	[3]
Molecular Weight (non-deuterated)	201.26 g/mol	[2][4]
Appearance	White to off-white or pale yellow solid/powder
Melting Point (non-deuterated)	34-40 °C
Boiling Point (non-deuterated)	292.3±33.0 °C (Predicted)
Solubility (non-deuterated)	Soluble in methanol, chloroform, ethyl acetate	[]
Optical Rotation (non-deuterated)	[α]22/D +10.0°, c = 1 in chloroform
Flash Point (non-deuterated)	>110 °C (>230 °F) - closed cup

Applications in Drug Development

While the non-deuterated compound is a synthetic building block[6][7], the primary and most critical application of (S)-1-Boc-3-hydroxypiperidine-d4 is as an internal standard (IS) for bioanalytical quantification using hyphenated chromatography-mass spectrometry techniques, such as LC-MS/MS.

In the development of drugs like Ibrutinib, regulatory agencies require validated bioanalytical methods to measure the drug's concentration in biological matrices (e.g., plasma, serum). A stable-isotope-labeled internal standard is the gold standard for such assays.

Key advantages of using a deuterated internal standard:

• Co-elution: It has nearly identical chromatographic retention time to the non-labeled analyte.

• Similar Ionization Efficiency: It behaves similarly during ionization in the mass spectrometer source, compensating for matrix effects.

• Mass Differentiation: It is easily distinguished from the analyte by the mass spectrometer due to the mass difference from the deuterium labels.

Experimental Protocols

Representative Protocol: Use as an Internal Standard for LC-MS/MS Quantification

This section outlines a typical experimental methodology for quantifying an analyte (e.g., a metabolite derived from (S)-1-Boc-3-hydroxypiperidine) in a biological matrix like human plasma.

Objective: To determine the concentration of an analyte in plasma samples using a calibration curve and a deuterated internal standard.

Materials:

• Analyte of interest.

• (S)-1-Boc-3-hydroxypiperidine-d4 (Internal Standard, IS).

• Control human plasma (K₂EDTA).

• Acetonitrile (ACN) with 0.1% formic acid (Protein Precipitation Solvent).

• Methanol (for stock solutions).

• Water with 0.1% formic acid (Mobile Phase A).

• Acetonitrile with 0.1% formic acid (Mobile Phase B).

• Calibrated analytical balance and pipettes.

• Vortex mixer, centrifuge.

• HPLC or UPLC system coupled to a triple quadrupole mass spectrometer.

Methodology:

• Preparation of Stock and Working Solutions:

  • Prepare a 1 mg/mL stock solution of the analyte and the IS (d4-compound) in methanol.

  • Perform serial dilutions to prepare working solutions for the calibration curve (e.g., 1 ng/mL to 1000 ng/mL) and a fixed concentration working solution for the IS (e.g., 100 ng/mL).

• Sample Preparation (Protein Precipitation):

  • Aliquot 50 µL of study samples, calibration standards, or quality control (QC) samples into a 96-well plate.

  • Add 10 µL of the IS working solution to every well except for the blank matrix samples.

  • Add 200 µL of the cold protein precipitation solvent (ACN with 0.1% formic acid) to all wells.

  • Vortex the plate for 5 minutes to ensure thorough mixing and protein precipitation.

  • Centrifuge the plate at 4000 rpm for 10 minutes to pellet the precipitated proteins.

  • Carefully transfer 100 µL of the supernatant to a new 96-well plate for analysis.

• LC-MS/MS Analysis:

  • Chromatography: Use a C18 reverse-phase column. Elute the analyte and IS using a gradient of Mobile Phase A and Mobile Phase B.

  • Mass Spectrometry: Operate the mass spectrometer in positive electrospray ionization (ESI+) mode. Monitor the specific precursor-to-product ion transitions (Multiple Reaction Monitoring - MRM) for both the analyte and the IS.

    • Example transition for Analyte: m/z 202.3 → 146.2

    • Example transition for IS (d4): m/z 206.3 → 150.2

• Data Processing:

  • Integrate the chromatographic peaks for both the analyte and the IS.

  • Calculate the peak area ratio (Analyte Area / IS Area).

  • Construct a calibration curve by plotting the peak area ratio against the known concentrations of the calibration standards using a weighted (e.g., 1/x²) linear regression.

  • Determine the concentration of the analyte in the study samples by interpolating their peak area ratios from the calibration curve.

Visualizations

Logical Relationship: Role in Chiral Synthesis

The following diagram illustrates the role of the non-deuterated (S)-1-Boc-3-hydroxypiperidine as a key chiral intermediate in the synthesis of complex molecules like Ibrutinib.

Caption: Synthetic pathway from a simple precursor to (S)-1-Boc-3-hydroxypiperidine.

Experimental Workflow: Use as an Internal Standard

This diagram shows the workflow for using (S)-1-Boc-3-hydroxypiperidine-d4 in a typical bioanalytical assay.

Caption: Bioanalytical workflow using a deuterated internal standard for quantification.

References

• 1. Uses and Preparation of (S)-1-Boc-3-hydroxypiperidine_Chemicalbook [chemicalbook.com]
• 2. (S)-1-Boc-3-hydroxy-piperidine | Enzymaster [enzymaster.de]
• 3. (S)-1-Boc-3-hydroxypiperidine-d4 [chemicalbook.com]
• 4. GSRS [precision.fda.gov]
• 6. derpharmachemica.com [derpharmachemica.com]
• 7. researchgate.net [researchgate.net]

(S)-1-Boc-3-hydroxypiperidine-d4 CAS number and supplier

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on (S)-1-Boc-3-hydroxypiperidine-d4, a deuterated analog of a key chiral intermediate used in the synthesis of pharmacologically active molecules. This document covers its chemical identity, suppliers, the rationale for its use in drug development, and its role as a precursor in the synthesis of the Bruton's tyrosine kinase (BTK) inhibitor, Ibrutinib (B1684441).

Chemical Identity and Suppliers

(S)-1-Boc-3-hydroxypiperidine-d4 is a stable-isotope labeled version of (S)-1-Boc-3-hydroxypiperidine. The incorporation of four deuterium (B1214612) atoms into the piperidine (B6355638) ring offers advantages in certain research applications, particularly in pharmacokinetic studies.

A specific, universally recognized CAS number for (S)-1-Boc-3-hydroxypiperidine-d4 is not currently assigned. Instead, suppliers identify the compound using their internal product codes. The CAS number for the non-deuterated form, (S)-1-Boc-3-hydroxypiperidine, is 143900-44-1.[1]

Table 1: Chemical and Supplier Information

Attribute	Information
Chemical Name	(S)-1-Boc-3-hydroxypiperidine-d4
Synonyms	(S)-tert-Butyl 3-hydroxypiperidine-1-carboxylate-d4
Molecular Formula	C₁₀H₁₅D₄NO₃
CAS Number	Not available (Non-deuterated: 143900-44-1)
Known Suppliers	Toronto Research Chemicals (TRC), Clearsynth

Rationale for Deuteration in Drug Development

The use of deuterated compounds is a strategic approach in modern drug development to enhance the pharmacokinetic properties of a drug.[2] The substitution of hydrogen with deuterium, a stable isotope, can have a profound impact on a drug's metabolic profile. This is primarily due to the kinetic isotope effect, where the stronger carbon-deuterium (C-D) bond is more resistant to enzymatic cleavage than a carbon-hydrogen (C-H) bond.

Potential advantages of using deuterated compounds like (S)-1-Boc-3-hydroxypiperidine-d4 include:

• Enhanced Metabolic Stability: Reduced rate of metabolism can lead to a longer drug half-life.

• Improved Pharmacokinetic Profile: This may result in increased drug exposure and potentially allow for lower or less frequent dosing.

• Reduced Formation of Toxic Metabolites: By slowing metabolism at specific sites, the formation of undesirable metabolites can be minimized.

• Internal Standards: Deuterated compounds are widely used as internal standards in quantitative bioanalysis, such as mass spectrometry, for their similar chemical properties but distinct mass.

Application in the Synthesis of Ibrutinib

(S)-1-Boc-3-hydroxypiperidine is a crucial chiral intermediate in the synthesis of Ibrutinib.[3] Ibrutinib is a potent and selective inhibitor of Bruton's tyrosine kinase (BTK), a key enzyme in the B-cell receptor (BCR) signaling pathway.

The BTK Signaling Pathway and Ibrutinib's Mechanism of Action

The B-cell receptor signaling pathway is essential for the proliferation, survival, and differentiation of B-cells. In certain B-cell malignancies, this pathway is constitutively active, driving cancer cell growth. BTK is a critical downstream component of this pathway. Ibrutinib forms a covalent bond with a cysteine residue (Cys481) in the active site of BTK, leading to its irreversible inhibition. This blockade of BTK activity disrupts the signaling cascade, ultimately leading to decreased proliferation and increased apoptosis of malignant B-cells.

Caption: Bruton's Tyrosine Kinase (BTK) Signaling Pathway and the inhibitory action of Ibrutinib.

Experimental Protocols

One common method for synthesizing (S)-1-Boc-3-hydroxypiperidine is the enantioselective reduction of N-Boc-3-piperidone.[4] To produce the d4 analog, one could envision a process starting from a deuterated piperidone precursor or by employing a deuterated reducing agent.

General Synthetic Workflow for Ibrutinib incorporating the Deuterated Intermediate

The synthesis of Ibrutinib from (S)-1-Boc-3-hydroxypiperidine-d4 would follow a similar pathway to the established synthesis, involving the coupling of the piperidine moiety with the pyrazolopyrimidine core of the molecule.

Caption: General synthetic workflow for the preparation of deuterated Ibrutinib.

Quantitative Data

Specific quantitative data for (S)-1-Boc-3-hydroxypiperidine-d4 is not widely published. However, data for the non-deuterated analog and for Ibrutinib can provide a useful reference for researchers.

Table 2: Physicochemical and Pharmacokinetic Data

Parameter	(S)-1-Boc-3-hydroxypiperidine (non-deuterated)	Ibrutinib (non-deuterated)
Molecular Weight	201.26 g/mol [1]	440.5 g/mol
Melting Point	34-40 °C[5]	159-161 °C
Optical Rotation	+10.0° (c=1 in chloroform)[5]	N/A
Bioavailability	N/A	~2.9% (fasting), increases with food[6]
Plasma Protein Binding	N/A	~97.3%[7]
Half-life	N/A	4-6 hours[7]
Metabolism	N/A	Primarily via CYP3A[7]

Note: The pharmacokinetic data for deuterated Ibrutinib may differ from the non-deuterated form due to the kinetic isotope effect.

Conclusion

(S)-1-Boc-3-hydroxypiperidine-d4 is a valuable research tool for scientists and professionals in drug development. Its primary application lies in its use as a precursor for the synthesis of deuterated Ibrutinib, which can be instrumental in conducting detailed pharmacokinetic and metabolic studies. The strategic use of such deuterated intermediates allows for a deeper understanding of a drug's behavior in biological systems and can potentially lead to the development of drugs with improved therapeutic profiles. Further research into the specific synthesis and properties of this deuterated compound will be beneficial for its broader application.

References

• 1. (S)-1-Boc-3-hydroxy-piperidine | Enzymaster [enzymaster.de]
• 2. researchgate.net [researchgate.net]
• 3. Uses and Preparation of (S)-1-Boc-3-hydroxypiperidine_Chemicalbook [chemicalbook.com]
• 4. derpharmachemica.com [derpharmachemica.com]
• 5. (S)-1-Boc-3-hydroxypiperidine 97 143900-44-1 [sigmaaldrich.com]
• 6. tga.gov.au [tga.gov.au]
• 7. Pharmacokinetic and pharmacodynamic evaluation of ibrutinib for the treatment of chronic lymphocytic leukemia: rationale for lower doses - PMC [pmc.ncbi.nlm.nih.gov]

Synthesis and Characterization of Deuterated (S)-1-Boc-3-hydroxypiperidine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of deuterated (S)-1-Boc-3-hydroxypiperidine. This isotopically labeled compound is a valuable tool in pharmaceutical research, particularly in metabolic studies and as an internal standard for quantitative bioanalysis. This document outlines a detailed synthetic protocol, methods for purification, and comprehensive characterization techniques.

Introduction

(S)-1-Boc-3-hydroxypiperidine is a key chiral intermediate in the synthesis of numerous pharmaceutical compounds.[1][2] The introduction of deuterium (B1214612) at specific positions within the molecule can significantly impact its metabolic profile due to the kinetic isotope effect. This can lead to improved pharmacokinetic properties, such as increased metabolic stability and reduced toxicity.[] Deuterated analogs, such as (S)-1-Boc-3-hydroxypiperidine-d4, are also essential as internal standards in mass spectrometry-based bioanalytical assays, enabling accurate quantification of the non-deuterated drug molecule.[4]

This guide focuses on a practical and efficient method for the preparation of deuterated (S)-1-Boc-3-hydroxypiperidine via the stereoselective reduction of 1-Boc-3-piperidone using a deuterated reducing agent.

Synthetic Pathway and Logical Workflow

The synthesis of deuterated (S)-1-Boc-3-hydroxypiperidine can be achieved through a straightforward and high-yielding biocatalytic reduction of the corresponding ketone, 1-Boc-3-piperidone. The use of a ketoreductase (KRED) enzyme ensures high enantioselectivity, yielding the desired (S)-enantiomer. Deuterium is introduced by employing a deuterated reducing agent, such as sodium borodeuteride (NaBD₄), in conjunction with an enzymatic cofactor regeneration system.

Caption: Synthetic workflow for deuterated (S)-1-Boc-3-hydroxypiperidine.

Experimental Protocols

Materials and Methods

Material	Supplier	Grade
1-Boc-3-piperidone	Commercial Source	≥98%
Ketoreductase (KRED)	Commercial Source	As specified
NADP⁺ Sodium Salt	Commercial Source	≥95%
Glucose Dehydrogenase (GDH)	Commercial Source	As specified
D-Glucose	Commercial Source	Reagent Grade
Sodium Borodeuteride (NaBD₄)	Commercial Source	98 atom % D
Deuterium Oxide (D₂O)	Commercial Source	99.9 atom % D
Potassium Phosphate (B84403) Buffer	In-house prep.	pH 7.0
Ethyl Acetate (B1210297)	Commercial Source	HPLC Grade
Anhydrous Sodium Sulfate	Commercial Source	Reagent Grade
Silica Gel (230-400 mesh)	Commercial Source	For chromatography

Synthesis of Deuterated (S)-1-Boc-3-hydroxypiperidine

The following protocol is a representative procedure. Optimization may be required depending on the specific ketoreductase enzyme used.

Caption: Detailed experimental workflow for the synthesis.

Procedure:

• Reaction Setup: In a round-bottom flask, prepare a solution of potassium phosphate buffer (0.1 M, pH 7.0) in D₂O. To this, add NADP⁺ sodium salt (0.1 mol%), glucose dehydrogenase (GDH, e.g., 1 mg/mL), and D-glucose (1.2 equivalents). Stir until all components are dissolved.

• Enzyme Addition: Add the selected ketoreductase (KRED) enzyme to the buffered cofactor solution. The optimal enzyme loading should be determined experimentally.

• Substrate Addition: Dissolve 1-Boc-3-piperidone (1.0 equivalent) in a minimal amount of a water-miscible co-solvent (e.g., isopropanol) and add it to the reaction mixture.

• Deuteride Addition: In a separate vial, dissolve sodium borodeuteride (NaBD₄, 1.1 equivalents) in a small amount of cold D₂O. Add this solution dropwise to the reaction mixture over a period of 30 minutes.

• Reaction Monitoring: Stir the reaction mixture at a controlled temperature (e.g., 30 °C) and monitor the progress by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) until the starting material is consumed.

• Work-up: Upon completion, quench the reaction by the slow addition of saturated aqueous ammonium (B1175870) chloride solution.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the deuterated (S)-1-Boc-3-hydroxypiperidine as a solid.

Characterization Data

The synthesized deuterated (S)-1-Boc-3-hydroxypiperidine should be thoroughly characterized to confirm its identity, purity, and the extent of deuteration.

Quantitative Data Summary

Parameter	Expected Value/Range	Method
Chemical Purity	>98%	HPLC, GC-MS
Enantiomeric Excess (e.e.)	>99%	Chiral HPLC
Deuterium Incorporation	>98% at specified positions	¹H NMR, ¹³C NMR, Mass Spec.
Yield	70-90% (unoptimized)	Gravimetric
Melting Point	34-40 °C (for non-deuterated)	Melting Point Apparatus
Optical Rotation ([α]D)	Approx. +10.0° (c=1 in CHCl₃, for non-deuterated)	Polarimeter

Spectroscopic Data

¹H NMR (400 MHz, CDCl₃): The proton NMR spectrum is expected to be similar to the non-deuterated analog, with the key difference being the significant reduction or absence of signals corresponding to the positions where deuterium has been incorporated. For a d4 analog, the signals for the protons at C2 and C4 would be absent. The spectrum of the non-deuterated compound typically shows signals around 1.45 (s, 9H, Boc), 1.5-2.0 (m, 4H), 3.0-3.8 (m, 4H), and a broad singlet for the hydroxyl proton.[1]

¹³C NMR (100 MHz, CDCl₃): The carbon NMR spectrum will show signals for all carbon atoms. The signals for the deuterated carbons will appear as multiplets due to C-D coupling.

Mass Spectrometry (ESI-MS): The mass spectrum will confirm the incorporation of deuterium atoms. The molecular ion peak ([M+H]⁺) for the d4 analog is expected at m/z 206.3, compared to m/z 202.3 for the non-deuterated compound.

Conclusion

This technical guide provides a comprehensive framework for the synthesis and characterization of deuterated (S)-1-Boc-3-hydroxypiperidine. The described biocatalytic approach offers a highly stereoselective and efficient method for producing this valuable isotopically labeled compound. The detailed experimental protocols and characterization data will be a valuable resource for researchers in drug discovery and development, facilitating the use of this compound in metabolic studies and as a reliable internal standard for bioanalytical applications.

References

• 1. derpharmachemica.com [derpharmachemica.com]
• 2. Uses and Preparation of (S)-1-Boc-3-hydroxypiperidine_Chemicalbook [chemicalbook.com]
• 4. medchemexpress.com [medchemexpress.com]

An In-depth Technical Guide to the Physical Properties of (S)-1-Boc-3-hydroxypiperidine-d4

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Specific experimental data for (S)-1-Boc-3-hydroxypiperidine-d4 is not extensively available in public literature. The following guide provides a detailed overview of the physical properties of the non-deuterated analogue, (S)-1-Boc-3-hydroxypiperidine. The primary difference upon deuteration is an increase in molecular weight. Other bulk physical properties such as appearance, melting point, and boiling point are not expected to differ significantly.

Introduction

(S)-1-Boc-3-hydroxypiperidine is a chiral building block widely used in medicinal chemistry and organic synthesis.[1] Its deuterated isotopologue, (S)-1-Boc-3-hydroxypiperidine-d4, is a valuable tool in drug discovery and development, particularly in pharmacokinetic studies and as an internal standard in analytical methods. Understanding its physical properties is crucial for its appropriate handling, storage, and application in a laboratory setting.

Physicochemical Properties

The following table summarizes the key physical and chemical properties of (S)-1-Boc-3-hydroxypiperidine. The molecular weight for the d4 variant is also provided.

Property	Value	References
Chemical Structure	tert-butyl (3S)-3-hydroxypiperidine-1-carboxylate	[2]
Molecular Formula	C₁₀H₁₉NO₃	[3]
Molecular Weight (Non-deuterated)	201.26 g/mol	[1][3][4]
Molecular Weight (d4)	205.30 g/mol (Calculated)
Appearance	White to off-white or pale yellow solid/powder	[1][5][6]
Melting Point	34-40 °C	[7]
Boiling Point (Predicted)	292.3 ± 33.0 °C at 760 mmHg	[5][8]
Solubility	Soluble in methanol, chloroform, and ethyl acetate.	[5][8]
Optical Rotation	[α]22/D +10.0°, c = 1 in chloroform	[3]
Density (Predicted)	1.107 ± 0.06 g/cm³	[5][8]
Flash Point	> 110 °C (> 230 °F) - closed cup
pKa (Predicted)	14.74 ± 0.20	[5][8]

Experimental Protocols

Determination of Melting Point

The melting point of a solid is a critical indicator of its purity. A sharp melting range typically signifies a high-purity compound, whereas a broad melting range often indicates the presence of impurities.[9][10]

Principle: The sample is heated at a controlled rate, and the temperature range over which the substance transitions from a solid to a liquid is observed and recorded.[11]

Apparatus:

• Modern melting point apparatus (e.g., DigiMelt)

• Glass capillary tubes (one end sealed)

Procedure:

• Sample Preparation:

  • Ensure the (S)-1-Boc-3-hydroxypiperidine-d4 sample is completely dry.[12]

  • Place a small amount of the powdered sample onto a clean, dry surface.

  • Gently tap the open end of a capillary tube into the sample to collect a small amount of the solid.[13]

  • Invert the tube and tap it gently on a hard surface to pack the solid into the sealed end. The packed sample height should be 2-3 mm.[12]

• Measurement:

  • Turn on the melting point apparatus and set a starting temperature approximately 15-20°C below the expected melting point.[12][13]

  • Insert the capillary tube into the sample holder of the apparatus.[13]

  • If the melting point is unknown, perform a rapid initial determination by heating at a rate of 10-20 °C/minute to find an approximate range.[13]

  • For an accurate measurement, set the heating rate to 1-2 °C/minute.[10][13]

  • Observe the sample through the viewing lens.

  • Record the temperature at which the first drop of liquid appears (the beginning of the melting range).

  • Continue heating and record the temperature at which the last solid crystal melts (the end of the melting range).[10]

• Post-Measurement:

  • Allow the apparatus to cool before performing subsequent measurements.

  • Use a fresh capillary tube for each measurement.[9]

Visualization

Quality Control Workflow for a Deuterated Compound

The following diagram illustrates a typical quality control workflow for a deuterated compound like (S)-1-Boc-3-hydroxypiperidine-d4, ensuring its identity, purity, and isotopic enrichment before its use in research and development.

Caption: A logical workflow for the quality control of deuterated compounds.

References

• 1. chemimpex.com [chemimpex.com]
• 2. GSRS [precision.fda.gov]
• 3. (S)-1-Boc-3-hydroxypiperidine 97 143900-44-1 [sigmaaldrich.com]
• 4. (S)-1-Boc-3-hydroxy-piperidine | Enzymaster [enzymaster.de]
• 5. (S)-1-Boc-3-hydroxypiperidine CAS NO 143900-44-1 Manufacturers, Suppliers, Factory - Home Sunshine Pharma [hsppharma.com]
• 6. (S)-1-Boc-3-hydroxypiperidin, 97 %, Thermo Scientific Chemicals 1 g | Buy Online [thermofisher.com]
• 7. (S)-1-Boc-3-hydroxypiperidine | 143900-44-1 [chemicalbook.com]
• 8. (S)-1-Boc-3-hydroxypiperidine CAS#: 143900-44-1 [m.chemicalbook.com]
• 9. Determination of Melting Point [wiredchemist.com]
• 10. chem.ucalgary.ca [chem.ucalgary.ca]
• 11. westlab.com [westlab.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. jan.ucc.nau.edu [jan.ucc.nau.edu]

Solubility Profile of (S)-1-Boc-3-hydroxypiperidine-d4 in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the solubility of (S)-1-Boc-3-hydroxypiperidine-d4, a deuterated isotopologue of a key chiral intermediate in the synthesis of various pharmaceuticals, including the Bruton's tyrosine kinase (BTK) inhibitor Ibrutinib. Due to a lack of specific quantitative solubility data for the deuterated compound, this guide utilizes data for the non-deuterated analogue, (S)-1-Boc-3-hydroxypiperidine, as a close surrogate. The structural similarity suggests that the solubility characteristics will be nearly identical. This document compiles available qualitative solubility information, outlines detailed experimental protocols for determining solubility, and presents a visual workflow to guide researchers in their laboratory practices.

Introduction

(S)-1-Boc-3-hydroxypiperidine is a critical chiral building block in medicinal chemistry. Its deuterated form, (S)-1-Boc-3-hydroxypiperidine-d4, is often used in pharmacokinetic studies to investigate the metabolic fate of drugs containing this moiety. Understanding the solubility of this intermediate in various organic solvents is paramount for its use in synthesis, purification, and formulation development. Poor solubility can lead to challenges in reaction kinetics, yield, and the preparation of stock solutions for biological assays. This guide aims to provide a practical resource for scientists working with this compound.

Solubility Data

No specific quantitative solubility data (e.g., mg/mL) for (S)-1-Boc-3-hydroxypiperidine or its deuterated form has been found in publicly available literature. However, several sources provide qualitative descriptions of its solubility in common organic solvents. This information is summarized in the table below. The United States Pharmacopeia (USP) and British Pharmacopoeia (BP) provide descriptive terms for solubility which are useful in this context.[1] For example, a "freely soluble" substance requires 1 to 10 parts of solvent for one part of solute.[2][3]

Table 1: Qualitative Solubility of (S)-1-Boc-3-hydroxypiperidine in Various Solvents

Solvent	Qualitative Solubility
Methanol	Soluble[4][5][6]
Chloroform	Soluble[]
Ethyl Acetate	Soluble[]
Dichloromethane (DCM)	Freely Soluble
Tetrahydrofuran (THF)	Freely Soluble
Ethanol	Freely Soluble
Dimethyl Sulfoxide (DMSO)	Soluble
Water	Sparingly Soluble

Note: The term "Freely Soluble" is based on general statements in the literature and should be confirmed experimentally for specific applications.

Experimental Protocols for Solubility Determination

For researchers requiring precise quantitative solubility data, it is recommended to perform experimental determinations. The two most common methods are the equilibrium solubility assay (shake-flask method) and the kinetic solubility assay.

Equilibrium Solubility Determination (Shake-Flask Method)

This method determines the thermodynamic equilibrium solubility of a compound, which is the saturation point of a solution in equilibrium with the solid drug.[8][9][10]

Materials:

• (S)-1-Boc-3-hydroxypiperidine-d4

• Selected organic solvents (HPLC grade)

• Vials with screw caps

• Orbital shaker or rotator with temperature control

• Syringe filters (e.g., 0.45 µm PTFE)

• Analytical balance

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis or MS)

Procedure:

• Preparation: Add an excess amount of (S)-1-Boc-3-hydroxypiperidine-d4 to a vial containing a known volume of the selected organic solvent. The excess solid should be clearly visible.

• Equilibration: Seal the vials and place them in an orbital shaker set at a constant temperature (e.g., 25 °C). Agitate the samples for a sufficient time to reach equilibrium (typically 24-48 hours). To confirm equilibrium has been reached, samples can be taken at various time points (e.g., 24, 36, and 48 hours) until the concentration of the solute in the solution remains constant.[8]

• Phase Separation: After equilibration, allow the vials to stand undisturbed to let the undissolved solid settle. Carefully withdraw a sample from the supernatant and filter it using a syringe filter to remove any remaining solid particles.[8]

• Quantification: Dilute the filtered solution with a suitable solvent to a concentration within the linear range of the analytical method. Analyze the concentration of the dissolved compound using a validated HPLC method.

• Calculation: The equilibrium solubility is calculated from the measured concentration and the dilution factor.

Kinetic Solubility Determination

This high-throughput method is often used in early drug discovery to quickly assess the solubility of a compound from a DMSO stock solution.[11][12][13]

Materials:

• A stock solution of (S)-1-Boc-3-hydroxypiperidine-d4 in DMSO (e.g., 10 mM)

• The desired organic solvent

• 96-well microtiter plates

• Plate reader (e.g., UV-Vis spectrophotometer or nephelometer)

Procedure:

• Compound Addition: Dispense a small volume of the DMSO stock solution into the wells of a microtiter plate.

• Solvent Addition: Add the selected organic solvent to the wells to achieve a range of final compound concentrations.

• Incubation and Mixing: Mix the contents of the wells thoroughly and incubate the plate at a controlled temperature for a shorter period (e.g., 1-2 hours).[14]

• Detection:

  • Nephelometry: Measure the light scattering in each well. An increase in light scattering indicates the presence of precipitated compound. The concentration at which precipitation is first observed is the kinetic solubility.[13]

  • Direct UV Assay: After incubation, filter the solutions to remove any precipitate. Measure the UV absorbance of the filtrate and compare it to a standard curve to determine the concentration of the dissolved compound.[11]

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for determining the equilibrium solubility of (S)-1-Boc-3-hydroxypiperidine-d4 using the shake-flask method.

Caption: Workflow for Equilibrium Solubility Determination.

Conclusion

While specific quantitative solubility data for (S)-1-Boc-3-hydroxypiperidine-d4 remains elusive in the current literature, the available qualitative data for its non-deuterated counterpart provides a solid foundation for its use in organic synthesis and drug development. For applications requiring precise solubility values, the experimental protocols detailed in this guide offer a robust framework for their determination. The choice between equilibrium and kinetic solubility measurements will depend on the specific needs of the research, with the former providing a thermodynamic constant and the latter offering a higher-throughput assessment suitable for early-stage discovery.

References

• 1. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Solubility: An overview - Int J Pharm Chem Anal [ijpca.org]
• 3. Solubility - Wikipedia [en.wikipedia.org]
• 4. (S)-1-Boc-3-hydroxypiperidine | 143900-44-1 [chemicalbook.com]
• 5. alfa-labotrial.com [alfa-labotrial.com]
• 6. chemwhat.com [chemwhat.com]
• 8. researchgate.net [researchgate.net]
• 9. 〈1236〉 Solubility Measurements [doi.usp.org]
• 10. d142khf7ia35oz.cloudfront.net [d142khf7ia35oz.cloudfront.net]
• 11. Kinetic Solubility Assays Protocol | AxisPharm [axispharm.com]
• 12. Shake-Flask Aqueous Solubility assay (Kinetic solubility) [protocols.io]
• 13. In vitro solubility assays in drug discovery [pubmed.ncbi.nlm.nih.gov]
• 14. charnwooddiscovery.com [charnwooddiscovery.com]

A Technical Guide to the Enantioselective Biocatalysis of (S)-1-Boc-3-hydroxypiperidine

For Researchers, Scientists, and Drug Development Professionals

(S)-1-Boc-3-hydroxypiperidine is a critical chiral building block in the synthesis of numerous pharmaceuticals, most notably as a key intermediate for the anticancer drug Ibrutinib.[1][2][3][4][5][6][7] Traditional chemical methods for its synthesis often involve costly chiral resolving agents, high pressures, and high temperatures, and are hampered by a theoretical maximum yield of 50% for the desired enantiomer.[8] Biocatalysis has emerged as a powerful alternative, offering high enantioselectivity, mild reaction conditions, and a more environmentally friendly approach to producing this high-value intermediate.[1][2] This guide provides an in-depth overview of the core biocatalytic strategies for the enantioselective synthesis of (S)-1-Boc-3-hydroxypiperidine.

Core Biocatalytic Strategy: Asymmetric Reduction

The primary biocatalytic route to (S)-1-Boc-3-hydroxypiperidine is the asymmetric reduction of the prochiral ketone, 1-Boc-3-piperidone. This transformation is achieved using a variety of enzymes, primarily ketoreductases (KREDs), aldo-keto reductases (AKRs), and other oxidoreductases, often employed as isolated enzymes or within whole-cell systems.[2][5][8][9]

Caption: General scheme for the biocatalytic reduction of 1-Boc-3-piperidone.

A crucial aspect of these enzymatic reductions is the requirement for a nicotinamide (B372718) cofactor, typically NADH or NADPH, which provides the hydride for the reduction. Due to the high cost of these cofactors, an in-situ regeneration system is almost always employed. A common and effective strategy is to couple the primary reduction with a secondary enzyme, such as glucose dehydrogenase (GDH), which oxidizes a cheap co-substrate like glucose to regenerate the reduced cofactor.[1][5][6][7]

Caption: Coupled-enzyme system for cofactor regeneration.

Comparative Performance of Biocatalysts

A variety of biocatalysts have been successfully employed for the synthesis of (S)-1-Boc-3-hydroxypiperidine. The following tables summarize the quantitative data from several key studies, allowing for a direct comparison of their performance.

Isolated/Recombinant Enzymes

Enzyme	Substrate Conc. (g/L)	Enzyme Loading	Co-substrate	Temp (°C)	pH	Time (h)	Conversion (%)	e.e. (%)	Yield (%)	Ref
KRED 110	10	3% (w/v)	Isopropanol (B130326)	35-40	7.5	3-4	>99	100	90-95	[8]
KRED	100	<5% (w/w)	Isopropanol	25	7.0	24	>99	>99	97.6	[4]
AKR-43	160 (16% w/w)	<3.5% (w/w)	Glucose	30	7.5	16	>99	>99	-	[5]
ChKRED03	100	-	Glucose	30	-	10	100	>99	-	[6]
ADH	40	-	Sodium Formate	30	7.0	6	95.5	100	95.5	[10]

Whole-Cell Biocatalysts

Organism	Substrate Conc. (g/L)	Biocatalyst Loading	Co-substrate	Temp (°C)	pH	Time (h)	Conversion (%)	e.e. (%)	Yield (%)	Ref
Pichia pastoris SIT2014	-	-	Glucose	-	7.0	-	-	>99	85.4	[11][12][13]
E. coli co-expressing KRED & GDH	100	30 g/L wet cells	Glucose	-	6.5	-	>99	>99	-	[1]
C. parapsilosis CprCR & B. megaterium GDH in E. coli	100	10% (w/v)	Glucose	-	-	-	97.8	99.8	-	[7]
Baker's Yeast	40	25 g / 50 mL	Glucose	30	7.0	-	-	-	-	[8]

Detailed Experimental Protocols

This section provides detailed methodologies for key experiments cited in the literature.

Protocol 1: Asymmetric Reduction using Ketoreductase KRED 110

This protocol is adapted from the work of Sethi et al. (2016).[8]

1. Materials:

• N-1-Boc-3-piperidone

• Isopropanol (IPA)

• Ketoreductase KRED 110

• NAD+

• Triethanolamine (B1662121) HCl buffer (200mM, pH 7.5)

2. Reaction Setup:

• Prepare a solution of N-1-Boc-3-piperidone in isopropanol at a concentration of 10 g/L.

• In a reaction vessel, combine the substrate solution with 3% (w/v) KRED 110, 10mM NAD+, and 200mM triethanolamine HCl buffer (pH 7.5).

• Stir the reaction mixture at 230 rpm.

3. Reaction Conditions:

• Maintain the reaction temperature between 35-40°C.

• The reaction is typically complete within 3-4 hours.

4. Monitoring and Analysis:

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Upon completion, analyze the product by Gas Chromatography (GC), Chiral High-Performance Liquid Chromatography (HPLC), and Nuclear Magnetic Resonance (NMR) to determine conversion, enantiomeric excess, and purity.

Protocol 2: Whole-Cell Bioreduction with Co-expressing E. coli

This protocol is based on the study by an unnamed author (2022).[1]

1. Biocatalyst:

• E. coli cells co-expressing a ketoreductase (KRED) and glucose dehydrogenase (GDH).

2. Materials:

• N-Boc-3-piperidone

• D-glucose

• NADP+

• Phosphate (B84403) buffer (100 mmol/L, pH 6.5)

• Wet cells or cell-free extract of the recombinant E. coli.

3. Reaction Setup (100 mL scale):

• Prepare a reaction mixture containing:

  • 100 g/L N-Boc-3-piperidone

  • 130 g/L D-glucose

  • 0.2 g/L NADP+

  • 100 mmol/L phosphate buffer (pH 6.5)

  • 30 g/L wet cells (or cell-free extract derived from this amount)

4. Reaction Conditions:

• Incubate the reaction mixture with appropriate agitation. The original study does not specify temperature and time for the scaled-up reaction, but optimization experiments are recommended.

5. Analysis:

• Determine the conversion and enantiomeric excess of the product using appropriate chromatographic techniques (e.g., GC or HPLC). The final conversion and optical purity were reported to be higher than 99%.[1]

Protocol 3: Bioreduction using a Thermostable Aldo-Keto Reductase (AKR-43)

This protocol is derived from the research on AKR-43.[5]

1. Enzyme System:

• Thermostable aldo-keto reductase AKR-43

• Glucose dehydrogenase (GDH) for cofactor recycling

2. Materials:

• N-Boc-3-piperidone (NBP)

• Glucose

• Cofactor (e.g., NADP+)

• Buffer (pH 7.5)

3. Reaction Setup:

• Combine N-Boc-3-piperidone at a concentration of 16% (w/w), AKR-43 (<3.5% w/w), GDH, glucose, and cofactor in a buffer at pH 7.5.

4. Reaction Conditions:

• Maintain the reaction temperature at 30°C.

• The reaction is expected to reach completion within 16 hours.

5. Outcome:

• This system achieves over 99% conversion and over 99% enantiomeric excess for (S)-1-Boc-3-hydroxypiperidine.[5]

Experimental and Analytical Workflow

The successful implementation of a biocatalytic process for (S)-1-Boc-3-hydroxypiperidine synthesis involves a systematic workflow from catalyst screening to final product analysis.

Caption: A typical workflow for developing a biocatalytic process.

Conclusion

The biocatalytic synthesis of (S)-1-Boc-3-hydroxypiperidine represents a mature and highly efficient alternative to classical chemical methods. A diverse range of ketoreductases and whole-cell systems have been demonstrated to catalyze the asymmetric reduction of 1-Boc-3-piperidone with excellent enantioselectivity (>99% e.e.) and high yields.[1][5][8][11] The implementation of cofactor regeneration systems, particularly those using glucose and glucose dehydrogenase, has been pivotal in creating economically viable and scalable processes.[1][5][6][7] For researchers and drug development professionals, the choice of biocatalyst will depend on factors such as desired scale, cost of enzyme or microbial fermentation, and downstream processing considerations. The data and protocols presented in this guide offer a solid foundation for the development and implementation of robust biocatalytic routes to this essential pharmaceutical intermediate.

References

• 1. mdpi.com [mdpi.com]
• 2. Uses and Preparation of (S)-1-Boc-3-hydroxypiperidine_Chemicalbook [chemicalbook.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Efficient Preparation of (S)-N-Boc-3-Hydroxylpiperidine Through Bioreduction by a Thermostable Aldo-KetoReductase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Efficient synthesis of (S)-N-Boc-3-hydroxypiperidine using an (R)-specific carbonyl reductase from Candida parapsilosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. derpharmachemica.com [derpharmachemica.com]
• 9. researchgate.net [researchgate.net]
• 10. CN105274160A - Method for preparing (S) -N-boc-3-hydroxypiperidine by enzymatic asymmetric reduction - Google Patents [patents.google.com]
• 11. A Study and Application of Biocatalytic Synthesis of (S)-N-Boc-3-hydroxypiperidine | MATEC Web of Conferences [matec-conferences.org]
• 12. researchgate.net [researchgate.net]
• 13. matec-conferences.org [matec-conferences.org]

A Technical Guide to the Chiral Resolution of 3-Hydroxypiperidine for Pharmaceutical Synthesis

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the primary methodologies for obtaining enantiomerically pure 3-hydroxypiperidine (B146073), a critical chiral building block in the synthesis of numerous pharmaceutical agents. The demand for enantiopure forms of this scaffold is driven by the stereospecific interactions of drug molecules with their biological targets, where often only one enantiomer is therapeutically active and the other may be inactive or contribute to off-target effects.

This document details three core strategies: asymmetric enzymatic synthesis, classical resolution via diastereomeric salt formation, and preparative chromatographic separation. For each method, a summary of performance data, detailed experimental protocols, and workflow visualizations are provided to aid researchers in selecting and implementing the most suitable strategy for their specific needs.

Asymmetric Enzymatic Synthesis: Ketoreductase-Mediated Reduction

Asymmetric synthesis via the enzymatic reduction of a prochiral ketone is a highly efficient and increasingly popular method for producing enantiopure (S)-1-Boc-3-hydroxypiperidine. This approach utilizes ketoreductases (KREDs), often in combination with a cofactor regeneration system, to achieve high yields and exceptional enantioselectivity. This method is technically an asymmetric synthesis rather than a resolution of a racemate but is a primary industrial route to the chiral product.

Data Presentation: Performance of Ketoreductase (KRED) Systems

Method	Enzyme	Substrate	Co-factor System	Temp (°C)	Time (h)	Conversion (%)	Yield (%)	e.e. (%)	Ref.
Whole-Cell Bioreduction	Co-expressed KRED & GDH	N-Boc-3-piperidone (100 g/L)	NADP⁺ / Glucose	35	12-20	>99	~99	>99	[1]
Isolated Enzyme	KRED 110	N-Boc-3-piperidone (10 g/L)	NAD⁺ / IPA	35-40	3-4	100	90-95	100	[2]
Isolated Enzyme	AKR-43	N-Boc-3-piperidone (16% w/w)	GDH for cofactor recycling	30	16	>99	-	>99
Whole-Cell Bioreduction	E. coli expressing ADH	N-Boc-3-piperidone (100 g/L)	NAD⁺ / Isopropanol	30	6	-	97.0	100

GDH: Glucose Dehydrogenase, ADH: Alcohol Dehydrogenase, IPA: Isopropanol, e.e.: enantiomeric excess.

Experimental Protocol: Asymmetric Reduction using Co-expressed KRED and GDH

This protocol is adapted from a method utilizing an E. coli whole-cell catalyst co-expressing a ketoreductase (KRED) and glucose dehydrogenase (GDH) for cofactor regeneration[1].

1. Catalyst Preparation:

• Prepare a culture of E. coli engineered to co-express the desired ketoreductase and glucose dehydrogenase.

• Grow the cells in a suitable fermentation medium until an appropriate cell density is reached.

• Harvest the cells by centrifugation and wash with a buffer (e.g., 100 mmol·L⁻¹ PBS, pH 6.5) to obtain a wet cell paste.

2. Asymmetric Reduction Reaction:

• To a temperature-controlled reactor, add 100 mmol·L⁻¹ PBS buffer (pH 6.5).

• Add N-Boc-3-piperidone to a final concentration of 100 g·L⁻¹.

• Add D-glucose (cosubstrate for cofactor regeneration) to a concentration of 130 g·L⁻¹.

• Add NADP⁺ to a concentration of 0.2 g·L⁻¹.

• Initiate the reaction by adding the prepared wet cell catalyst (e.g., 30 g·L⁻¹).

• Maintain the reaction temperature at 35 °C and the pH at 6.5 using a suitable base (e.g., 2 mol·L⁻¹ NaOH).

• Stir the reaction mixture for 12-24 hours, monitoring the conversion by HPLC or GC.

3. Product Isolation and Purification:

• Upon reaction completion, add an equal volume of an organic solvent (e.g., ethyl acetate) to the reaction mixture.

• Stir vigorously for 30 minutes, then separate the organic phase.

• Dry the organic phase over anhydrous sodium sulfate (B86663) or magnesium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to yield crude (S)-N-Boc-3-hydroxypiperidine.

• The crude product can be further purified by distillation or chromatography if necessary.

Workflow Visualization

Asymmetric synthesis of (S)-N-Boc-3-hydroxypiperidine.

Classical Resolution via Diastereomeric Salt Formation

Classical resolution remains a widely used and scalable method for separating enantiomers. This technique involves reacting the racemic 3-hydroxypiperidine (often after N-protection) with a chiral resolving agent to form a pair of diastereomeric salts. Due to their different physical properties, these salts can be separated by fractional crystallization. The desired diastereomer is then isolated, and the chiral auxiliary is removed to yield the enantiopure product.

Data Presentation: Performance of Classical Resolution Methods

Substrate	Resolving Agent	Crystallization Solvent	Yield of (S)-Salt (%)	e.e. of Product (%)	Ref.
3-Hydroxypiperidine	D-Pyroglutamic Acid	95% Ethanol	55	>99.5 (after recrystallization)
3-Hydroxypiperidine	L-Camphorsulfonic Acid	Ethanol / MTBE	>29 (overall)	>99.2	[3]
N,N-dimethyl-3-piperidinecarboxamide	Di-benzoyl-L-tartaric acid	2B-Ethanol	22	99 (d.e.)

MTBE: Methyl tert-butyl ether, d.e.: diastereomeric excess.

Experimental Protocol: Resolution with L-Camphorsulfonic Acid

This protocol is based on a patented industrial process for the preparation of (S)-N-Boc-3-hydroxypiperidine[3].

1. Diastereomeric Salt Formation:

• In a suitable reactor, dissolve racemic 3-hydroxypiperidine and a sub-stoichiometric amount (e.g., 0.5 molar equivalents) of L-camphorsulfonic acid ammonium (B1175870) salt in an organic solvent (e.g., ethyl acetate).

• Heat the mixture to reflux for 2-3 hours to drive off ammonia, which can be trapped with an acidic solution.

• Concentrate the reaction mixture under reduced pressure to obtain a crude oil of the diastereomeric salts.

2. Fractional Crystallization:

• Dissolve the crude salt mixture in a minimal amount of hot ethanol.

• Slowly add methyl tert-butyl ether (MTBE) as an anti-solvent until turbidity is observed.

• Cool the mixture to a controlled temperature (e.g., 15 °C) and stir to induce crystallization. Seeding with a small crystal of the desired (S)-3-hydroxypiperidine-L-camphorsulfonate salt may be beneficial.

• Isolate the precipitated solid by filtration.

• The solid can be recrystallized from the same solvent system (e.g., ethanol/MTBE) to enhance diastereomeric purity.

3. Liberation of the Free Amine and N-Protection:

• Dissolve the purified (S)-3-hydroxypiperidine-L-camphorsulfonate salt in water.

• Add an organic solvent (e.g., dichloromethane) and cool the biphasic mixture in an ice bath.

• Basify the aqueous layer with a suitable base (e.g., 20% aqueous ammonia) to liberate the free (S)-3-hydroxypiperidine.

• To the stirred biphasic mixture, add di-tert-butyl dicarbonate (B1257347) (Boc₂O) and allow the reaction to warm to room temperature for 2-3 hours.

• Separate the organic layer, wash with brine, dry over a drying agent, and concentrate under reduced pressure to obtain (S)-N-Boc-3-hydroxypiperidine.

4. Racemization of the Undesired Enantiomer (Optional but Recommended):

• The undesired (R)-enantiomer remaining in the mother liquor can be recovered and racemized to improve the overall process economy.

• After protecting the nitrogen (e.g., as the N-benzyl derivative), the undesired (R)-N-benzyl-3-hydroxypiperidine can be heated (e.g., 180-200 °C) with a strong base (e.g., potassium hydroxide) for several hours to effect racemization[2]. The resulting racemic mixture can be re-subjected to the resolution process.

Workflow Visualization

References

• 1. WO2016008285A1 - Method for recycling chiral 1-benzyl-3-hydroxypiperidine by racemization - Google Patents [patents.google.com]
• 2. data.epo.org [data.epo.org]
• 3. sucra.repo.nii.ac.jp [sucra.repo.nii.ac.jp]

The Cornerstone of Chiral Purity: A Technical Guide to (S)-1-Boc-3-hydroxypiperidine in Asymmetric Synthesis

For Immediate Release

[City, State] – December 6, 2025 – In the intricate world of pharmaceutical development and chiral synthesis, the pursuit of enantiomerically pure compounds is paramount. Among the arsenal (B13267) of chiral building blocks available to researchers, (S)-1-Boc-3-hydroxypiperidine has emerged as a critical and versatile intermediate. Its strategic importance lies in its pre-defined stereochemistry and the presence of a Boc protecting group, which facilitates its integration into complex molecular architectures, most notably in the synthesis of the groundbreaking anti-cancer drug, Ibrutinib (B1684441). This technical guide provides an in-depth exploration of the role of (S)-1-Boc-3-hydroxypiperidine in chiral synthesis, offering a valuable resource for researchers, scientists, and drug development professionals.

(S)-1-Boc-3-hydroxypiperidine, a piperidine (B6355638) derivative, serves as a cornerstone in the construction of a multitude of biologically active molecules.[1][2] Its utility stems from the fixed (S)-configuration at the C3 position and the tert-butoxycarbonyl (Boc) group protecting the nitrogen atom, which allows for controlled and regioselective reactions.[1][3] This chiral synthon is instrumental in the development of pharmaceuticals targeting a range of conditions, from neurological disorders to B-cell malignancies.[1][4]

Synthesis of (S)-1-Boc-3-hydroxypiperidine: A Comparative Overview

The demand for enantiomerically pure (S)-1-Boc-3-hydroxypiperidine has driven the development of several synthetic strategies. The primary methods can be broadly categorized into chemical resolution and biocatalytic asymmetric reduction.

Chemical Resolution: This classical approach involves the separation of a racemic mixture of 1-Boc-3-hydroxypiperidine using a chiral resolving agent, such as L-camphorsulfonic acid or a tartaric acid derivative.[1][4][5] While effective in producing the desired (S)-enantiomer, this method is inherently limited by a theoretical maximum yield of 50%.[5]

Biocatalytic Asymmetric Reduction: In contrast, biocatalytic methods offer a more efficient and environmentally friendly alternative.[4][5] These processes utilize enzymes, such as ketoreductases (KREDs), or whole-cell systems (e.g., Baker's yeast) to stereoselectively reduce the prochiral ketone, N-Boc-3-piperidone.[5][6][7][8] Biocatalysis can achieve high yields and exceptional enantiomeric excess (ee), often exceeding 99%.[5][9][10]

The following table summarizes the quantitative data for different synthetic approaches:

Synthesis Method	Catalyst/Resolving Agent	Substrate	Yield	Enantiomeric Excess (ee)	Reference
Chemical Resolution	L-camphorsulfonic acid	Racemic 1-Boc-3-hydroxypiperidine	<50%	High	[5]
Biocatalysis (Baker's Yeast)	Saccharomyces cerevisiae	N-Boc-3-piperidone	90-95%	High	[5]
Biocatalysis (Ketoreductase)	KRED 110	N-Boc-3-piperidone	>95%	>99%	[5]
Biocatalysis (Whole Cell)	Candida parapsilosis	N-Boc-3-piperidone	97.8%	99.8%	[10]
Biocatalysis (Engineered AKR)	AKR-43	N-Boc-3-piperidone	>99%	>99%	[11]

Experimental Protocols

This section provides detailed methodologies for key experiments involving the synthesis and application of (S)-1-Boc-3-hydroxypiperidine.

Protocol 1: Biocatalytic Synthesis using Ketoreductase (KRED 110)

Objective: To synthesize (S)-1-Boc-3-hydroxypiperidine from N-Boc-3-piperidone using a ketoreductase enzyme.

Materials:

• N-1-Boc-3-piperidone

• Ketoreductase (KRED 110)

• NAD+

• Triethanolamine (B1662121) HCl buffer (200mM, pH 7.5)

• Isopropyl alcohol (IPA)

• Ethyl acetate (B1210297)

• n-hexane

• Sodium sulfate (B86663) (anhydrous)

• Celite

Procedure:

• Prepare a reaction mixture containing 10 g/L of N-1-Boc-3-piperidone dissolved in IPA.

• To this solution, add 3% (w/w) KRED 110, 10 mM NAD+, and 200 mM triethanolamine HCl buffer (pH 7.5).

• Stir the reaction mixture at 230 rpm at a temperature of 35-40 °C for 3-4 hours.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a mobile phase of ethyl acetate and n-hexane (1:1).

• Upon completion, filter the reaction mass through a pad of Celite to remove the enzyme.

• Extract the filtrate with ethyl acetate.

• Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under vacuum to obtain the product.

• Analyze the product for purity and enantiomeric excess using Gas Chromatography (GC) and Chiral High-Performance Liquid Chromatography (HPLC).[5]

Protocol 2: Chemical Resolution using L-camphorsulfonic acid

Objective: To resolve a racemic mixture of 1-Boc-3-hydroxypiperidine to obtain the (S)-enantiomer.

Materials:

• Racemic 1-Boc-3-hydroxypiperidine

• L-camphorsulfonic acid

• Suitable solvent (e.g., ethanol, isopropanol)

• Base (e.g., sodium bicarbonate)

• Ethyl acetate

• Brine

Procedure:

• Dissolve the racemic 1-Boc-3-hydroxypiperidine in a suitable solvent.

• Add an equimolar amount of L-camphorsulfonic acid to the solution.

• Allow the diastereomeric salts to crystallize. The salt of the (S)-enantiomer will preferentially crystallize.

• Filter the crystals and wash with a small amount of cold solvent.

• Treat the collected crystals with a base (e.g., saturated sodium bicarbonate solution) to neutralize the acid and liberate the free base.

• Extract the (S)-1-Boc-3-hydroxypiperidine into an organic solvent such as ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the enantiomerically enriched product.[5]

Protocol 3: Synthesis of a Key Ibrutinib Intermediate

Objective: To utilize (S)-1-Boc-3-hydroxypiperidine in the synthesis of a key intermediate for Ibrutinib.

Materials:

• (S)-1-Boc-3-hydroxypiperidine

• 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine

• Cesium carbonate

• Dimethylformamide (DMF)

• Ethyl acetate

• Water

Procedure:

• To a solution of 3-iodo-1H-pyrazolo[3,4-d]pyrimidine-4-amine in DMF, add (S)-tert-butyl-3-hydroxypiperidine-1-carboxylate and cesium carbonate.

• Heat the reaction mixture to 90-100 °C for 6 hours.

• Add another portion of (S)-tert-butyl-3-hydroxypiperidine-1-carboxylate and cesium carbonate and continue heating for another 10 hours.

• Cool the reaction mixture to room temperature and add water.

• Extract the product with ethyl acetate.

• Combine the organic layers, wash with water, dry over anhydrous sodium sulfate, and concentrate under vacuum to yield the desired intermediate.[12]

Visualizing the Synthetic Pathways

The following diagrams, generated using the DOT language, illustrate the key synthetic workflows.

Caption: Workflow for the chemical resolution of racemic 1-Boc-3-hydroxypiperidine.

Caption: Biocatalytic synthesis of (S)-1-Boc-3-hydroxypiperidine.

Caption: Role of (S)-1-Boc-3-hydroxypiperidine in the synthesis of Ibrutinib.

Conclusion

(S)-1-Boc-3-hydroxypiperidine stands as a testament to the power of chiral building blocks in modern organic synthesis. Its reliable stereochemistry and versatile reactivity have made it an indispensable tool for medicinal chemists. The evolution of its synthesis from classical resolution to highly efficient biocatalytic methods underscores the ongoing drive for greener and more economical processes in the pharmaceutical industry. This guide provides a comprehensive, albeit not exhaustive, overview that aims to empower researchers in their quest to design and synthesize the next generation of life-saving therapeutics.

References

• 1. Uses and Preparation of (S)-1-Boc-3-hydroxypiperidine_Chemicalbook [chemicalbook.com]
• 2. chemimpex.com [chemimpex.com]
• 3. [PDF] Engineering ketoreductases for the enantioselective synthesis of chiral alcohols. | Semantic Scholar [semanticscholar.org]
• 4. Page loading... [wap.guidechem.com]
• 5. derpharmachemica.com [derpharmachemica.com]
• 6. researchgate.net [researchgate.net]
• 7. Practical chiral alcohol manufacture using ketoreductases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. derpharmachemica.com [derpharmachemica.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Efficient synthesis of (S)-N-Boc-3-hydroxypiperidine using an (R)-specific carbonyl reductase from Candida parapsilosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Efficient Preparation of (S)-N-Boc-3-Hydroxylpiperidine Through Bioreduction by a Thermostable Aldo-KetoReductase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. WO2016132383A1 - Process for the preparation of ibrutinib - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Note: High-Throughput Bioanalysis of (S)-1-Boc-3-hydroxypiperidine utilizing a Deuterated Internal Standard

Abstract

This application note details a robust and sensitive bioanalytical method for the quantification of (S)-1-Boc-3-hydroxypiperidine in human plasma using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The protocol incorporates (S)-1-Boc-3-hydroxypiperidine-d4 as a stable isotope-labeled internal standard (SIL-IS) to ensure high accuracy and precision, mitigating variability from sample preparation and matrix effects. The described methodology is suitable for regulated bioanalysis in drug development and clinical research settings.

Introduction

(S)-1-Boc-3-hydroxypiperidine is a key chiral intermediate in the synthesis of various pharmaceutical agents, including targeted cancer therapies.[1][2][3][4][5] Accurate and reliable quantification of this and related compounds in biological matrices is crucial for pharmacokinetic and toxicokinetic studies. The "gold standard" for quantitative bioanalysis using LC-MS/MS involves the use of a stable isotope-labeled internal standard.[6][7][8][9] A SIL-IS, such as (S)-1-Boc-3-hydroxypiperidine-d4, is chemically and physically almost identical to the analyte of interest. This ensures that it co-elutes with the analyte and experiences similar extraction recovery and ionization efficiency, thereby effectively compensating for variations during sample processing and analysis.[8][10] This application note provides a comprehensive protocol for the use of (S)-1-Boc-3-hydroxypiperidine-d4 in a bioanalytical context.

Experimental Protocols

Materials and Reagents

• (S)-1-Boc-3-hydroxypiperidine (Analyte)

• (S)-1-Boc-3-hydroxypiperidine-d4 (Internal Standard)

• Human Plasma (K2-EDTA)

• Methanol (LC-MS Grade)

• Acetonitrile (B52724) (LC-MS Grade)

• Formic Acid (LC-MS Grade)

• Water (Ultrapure)

• Protein Precipitation Agent (e.g., Acetonitrile with 1% Formic Acid)

Instrumentation

• LC System: UHPLC system capable of binary gradient elution.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.[11]

Preparation of Stock and Working Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve (S)-1-Boc-3-hydroxypiperidine in methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve (S)-1-Boc-3-hydroxypiperidine-d4 in methanol.

• Analyte Working Solutions: Serially dilute the analyte stock solution with 50:50 (v/v) methanol:water to prepare calibration standards and quality control (QC) samples.

• Internal Standard Working Solution (100 ng/mL): Dilute the internal standard stock solution with 50:50 (v/v) methanol:water.

Sample Preparation: Protein Precipitation

• Aliquot 50 µL of human plasma into a 1.5 mL microcentrifuge tube.

• Add 10 µL of the appropriate analyte working solution (for calibration standards and QCs) or blank diluent (for blank samples).

• Add 150 µL of the internal standard working solution in the protein precipitation agent (e.g., acetonitrile with 1% formic acid).

• Vortex mix for 1 minute to precipitate proteins.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Transfer 100 µL of the supernatant to a clean vial for LC-MS/MS analysis.

LC-MS/MS Conditions

Parameter	Condition
LC Column	C18 column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Gradient	5% B to 95% B over 3 minutes, hold for 1 min, re-equilibrate for 1 min
Injection Volume	5 µL
Column Temperature	40°C
Ionization Mode	ESI Positive
MRM Transitions	(S)-1-Boc-3-hydroxypiperidine: [M+H]+ → fragment
(S)-1-Boc-3-hydroxypiperidine-d4: [M+H]+ → fragment
Collision Energy	Optimized for specific transitions

Note: Specific MRM transitions and collision energies need to be optimized for the specific instrument used.

Data Presentation

Method Validation Summary

The following tables summarize the expected performance characteristics of the bioanalytical method.

Table 1: Calibration Curve Linearity

Analyte Concentration (ng/mL)	Accuracy (%)	Precision (%CV)
1	98.7	4.5
5	101.2	3.1
10	100.5	2.8
50	99.8	2.1
100	99.5	1.9
500	100.1	1.5
1000	99.2	2.3

Table 2: Intra-day and Inter-day Precision and Accuracy

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%)	Inter-day Precision (%CV)	Inter-day Accuracy (%)
LLOQ	1	5.2	102.1	6.8	101.5
Low QC	3	4.1	99.5	5.5	100.3
Mid QC	75	3.5	101.0	4.2	99.8
High QC	750	2.8	98.9	3.9	99.1

Table 3: Matrix Effect and Recovery

QC Level	Analyte Recovery (%)	IS Recovery (%)	Matrix Factor	IS-Normalized Matrix Factor
Low QC	92.5	93.1	0.98	0.99
High QC	94.1	93.8	1.01	1.02

Visualizations

Experimental Workflow

Caption: Bioanalytical workflow from sample preparation to quantification.

Signaling Pathway (Illustrative Logic)

This diagram illustrates the logical relationship of using a SIL-IS to correct for variability.

Caption: Logic of variability correction using a stable isotope-labeled internal standard.

Conclusion

The described LC-MS/MS method, utilizing (S)-1-Boc-3-hydroxypiperidine-d4 as an internal standard, provides a reliable, sensitive, and high-throughput approach for the quantification of (S)-1-Boc-3-hydroxypiperidine in human plasma. The use of a deuterated internal standard is critical for minimizing analytical variability and ensuring data of the highest quality for regulatory submissions and pivotal clinical studies. The presented protocol and performance characteristics demonstrate a method that is fit for purpose in a regulated bioanalytical laboratory.

References

• 1. derpharmachemica.com [derpharmachemica.com]
• 2. researchgate.net [researchgate.net]
• 3. Uses and Preparation of (S)-1-Boc-3-hydroxypiperidine_Chemicalbook [chemicalbook.com]
• 4. Efficient Preparation of (S)-N-Boc-3-Hydroxylpiperidine Through Bioreduction by a Thermostable Aldo-KetoReductase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 9. A novel LC-MS/MS method combined with derivatization for simultaneous quantification of vitamin D metabolites in human serum with diabetes as well as hyperlipidemia - PMC [pmc.ncbi.nlm.nih.gov]
• 10. scispace.com [scispace.com]
• 11. Development and validation of an LC-MS/MS method for simultaneous determination of three organic azido impurities in tetrazole-containing sartans - Arabian Journal of Chemistry [arabjchem.org]

Application Note: Chiral HPLC Method for the Enantioselective Separation of 1-Boc-3-hydroxypiperidine

Introduction

1-Boc-3-hydroxypiperidine is a crucial chiral intermediate in the synthesis of numerous pharmaceutical compounds. The stereochemistry of this molecule can significantly impact the pharmacological activity and safety of the final drug product. Consequently, a robust and reliable analytical method for the enantioselective separation and quantification of its enantiomers is essential for quality control and drug development. This application note details a chiral High-Performance Liquid Chromatography (HPLC) method for the effective separation of the (R)- and (S)-enantiomers of 1-Boc-3-hydroxypiperidine.

The method utilizes a polysaccharide-based chiral stationary phase (CSP), which has demonstrated high efficacy in resolving racemic mixtures of piperidine (B6355638) derivatives. Polysaccharide-based CSPs, such as those derived from amylose (B160209) or cellulose, are particularly effective for this class of compounds.[1] This protocol is intended for researchers, scientists, and drug development professionals requiring accurate determination of enantiomeric purity.

Experimental Protocols

This section provides a detailed methodology for the chiral separation of 1-Boc-3-hydroxypiperidine enantiomers based on established methods.[2][3]

Instrumentation and Materials

• HPLC System: An HPLC system equipped with a pump, autosampler, column thermostat, and a UV detector is required.

• Chiral Column: Chiralpak IC-3 (250 x 4.6 mm, 3 µm) or Chiralpak IC (250 x 4.6 mm, 5 µm).

• Reagents:

  • n-Hexane (HPLC grade)

  • Isopropanol (IPA) (HPLC grade)

  • Trifluoroacetic acid (TFA) (analytical grade)

• Sample: Racemic 1-Boc-3-hydroxypiperidine standard and sample solutions.

Standard Solution Preparation

• Racemic Standard (1 mg/mL): Accurately weigh 10 mg of racemic 1-Boc-3-hydroxypiperidine and dissolve it in 10 mL of isopropanol.

• Sample Solution: Prepare sample solutions at a concentration of approximately 1 mg/mL in isopropanol.

Chromatographic Conditions

Two effective methods for the chiral separation of 1-Boc-3-hydroxypiperidine are presented below. Method 1 is a well-established method, while Method 2 offers an alternative with a different mobile phase modifier.

Method 1

• Column: Chiralpak IC (250 x 4.6 mm, 5 µm)

• Mobile Phase: n-Hexane / Isopropanol (95:5, v/v)[2]

• Flow Rate: 1.0 mL/min[2]

• Column Temperature: Ambient

• Injection Volume: 10 µL

• Detection: UV at 210 nm[2]

Method 2

• Column: Chiralpak-IC3 (250 x 4.6 mm, 3 µm)[3]

• Mobile Phase: n-Hexane / Isopropanol with 0.2% Trifluoroacetic acid (95:5, v/v)[3]

• Flow Rate: 0.6 mL/min[3]

• Column Temperature: 30°C[3]

• Injection Volume: 15 µL[3]

• Detection: Diode Array Detector (DAD) in the range of 190-400 nm[3]

Data Presentation

The following table summarizes the quantitative data obtained from the chiral HPLC separation of 1-Boc-3-hydroxypiperidine enantiomers using the described methods.

Parameter	Method 1[2]	Method 2[3]
Chiral Stationary Phase	Chiralpak IC (5 µm)	Chiralpak-IC3 (3 µm)
Mobile Phase	n-Hexane / IPA (95:5)	n-Hexane / IPA with 0.2% TFA (95:5)
Flow Rate	1.0 mL/min	0.6 mL/min
Retention Time (R)-isomer	12.60 min	Not explicitly stated
Retention Time (S)-isomer	13.69 min	Not explicitly stated
Resolution (Rs)	> 1.5	> 1.5

Mandatory Visualization

Caption: Experimental workflow for chiral HPLC analysis.

Discussion

The presented methods provide excellent separation for the enantiomers of 1-Boc-3-hydroxypiperidine. The choice between the methods may depend on the specific instrumentation available and the desired run time. Method 2, with its lower flow rate, may offer improved resolution and efficiency, albeit with a longer analysis time. The addition of trifluoroacetic acid in Method 2 can improve peak shape and reproducibility for basic compounds by minimizing undesirable interactions with the stationary phase.

For method development and optimization, it is recommended to screen different polysaccharide-based chiral stationary phases and vary the mobile phase composition (the ratio of n-hexane to the alcohol modifier) to achieve the best possible resolution. Temperature is another critical parameter that can influence retention times and selectivity, and therefore should be carefully controlled.

Conclusion

A reliable and robust chiral HPLC method for the separation of 1-Boc-3-hydroxypiperidine enantiomers has been presented. The detailed protocols and data will be valuable for researchers and professionals in the pharmaceutical industry for the quality control and enantiomeric purity determination of this important chiral intermediate.

References

• 1. benchchem.com [benchchem.com]
• 2. derpharmachemica.com [derpharmachemica.com]
• 3. researchgate.net [researchgate.net]

Application of (S)-1-Boc-3-hydroxypiperidine-d4 in DMPK Studies: Principles and Protocols

Introduction

In the realm of drug metabolism and pharmacokinetics (DMPK), the use of stable isotope-labeled (SIL) compounds is a cornerstone for robust and accurate bioanalytical studies.[1][2][3] (S)-1-Boc-3-hydroxypiperidine-d4, a deuterated analog of a common chiral building block in pharmaceutical synthesis, serves as an exemplary internal standard (IS) for quantitative analysis of drugs containing the piperidine (B6355638) moiety.[4][5][6] This document provides detailed application notes and protocols for the utilization of (S)-1-Boc-3-hydroxypiperidine-d4 in DMPK research, particularly for liquid chromatography-mass spectrometry (LC-MS/MS) based assays.

The piperidine scaffold is a prevalent feature in a multitude of clinically approved drugs, influencing their biological activity, pharmacokinetics, and metabolic stability.[7] The metabolic fate of piperidine-containing drugs often involves oxidation, including N-dealkylation and hydroxylation of the piperidine ring.[8][9][10][11] Understanding these metabolic pathways is crucial for drug development.

(S)-1-Boc-3-hydroxypiperidine is a key chiral intermediate in the synthesis of the Bruton's tyrosine kinase (BTK) inhibitor, Ibrutinib, which is used in the treatment of B-cell malignancies.[4][12][13] Given this relevance, the application notes will use a hypothetical DMPK study of a novel drug candidate containing the (S)-3-hydroxypiperidine moiety as a practical example.

Core Principle: The Role of Deuterated Internal Standards

The fundamental advantage of using a deuterated internal standard like (S)-1-Boc-3-hydroxypiperidine-d4 lies in its chemical near-identity to the analyte of interest. This results in similar extraction recovery, chromatographic retention time, and ionization efficiency in the mass spectrometer.[1][14][15] By adding a known concentration of the deuterated IS to biological samples, it is possible to accurately account for variations that occur during sample preparation and analysis, thereby significantly improving the precision and accuracy of quantification.[16][17]

Data Presentation: Bioanalytical Method Validation Summary

The following table summarizes hypothetical validation data for an LC-MS/MS method for the quantification of a new chemical entity (NCE) containing the (S)-3-hydroxypiperidine moiety, using (S)-1-Boc-3-hydroxypiperidine-d4 as the internal standard.

Validation Parameter	Acceptance Criteria	Result with (S)-1-Boc-3-hydroxypiperidine-d4 (IS)
Linearity (r²)	≥ 0.99	0.998
Lower Limit of Quantification (LLOQ)	S/N ≥ 10	0.1 ng/mL
Intra-day Precision (%CV)	≤ 15% (≤ 20% at LLOQ)	3.5% - 8.2%
Inter-day Precision (%CV)	≤ 15% (≤ 20% at LLOQ)	4.1% - 9.5%
Intra-day Accuracy (%Bias)	Within ±15% (±20% at LLOQ)	-5.2% to +6.8%
Inter-day Accuracy (%Bias)	Within ±15% (±20% at LLOQ)	-4.7% to +7.3%
Matrix Effect (%CV)	≤ 15%	8.9%
Recovery (%)	Consistent and reproducible	85.2% (Analyte), 86.1% (IS)
Stability (Freeze-Thaw, Short-Term, Long-Term)	Within ±15% of nominal	Compliant

Experimental Protocols

Bioanalytical Sample Preparation

This protocol outlines a typical protein precipitation method for the extraction of an analyte and the internal standard from plasma samples.

Materials:

• Human plasma samples

• Analyte stock solution (1 mg/mL in DMSO)

• (S)-1-Boc-3-hydroxypiperidine-d4 (Internal Standard) stock solution (1 mg/mL in DMSO)

• Working solutions of analyte and IS in 50:50 Acetonitrile (B52724):Water

• Acetonitrile (ACN) containing 0.1% formic acid

• Centrifuge

• Vortex mixer

Procedure:

• Thaw plasma samples to room temperature.

• Prepare calibration standards and quality control (QC) samples by spiking blank plasma with appropriate concentrations of the analyte working solutions.

• To 50 µL of each plasma sample (blank, standard, QC, or unknown), add 10 µL of the IS working solution (e.g., 10 ng/mL).

• Vortex briefly to mix.

• Add 200 µL of cold acetonitrile (containing 0.1% formic acid) to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Transfer 150 µL of the supernatant to a clean 96-well plate or autosampler vials.

• Inject 5-10 µL of the supernatant into the LC-MS/MS system.

LC-MS/MS Analysis

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

LC Conditions (Illustrative):

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: 5% B to 95% B over 3 minutes, hold at 95% B for 1 minute, return to 5% B and re-equilibrate for 1 minute.

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

MS/MS Conditions (Illustrative):

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Multiple Reaction Monitoring (MRM) Transitions:

  • Analyte: [M+H]⁺ → Product ion (e.g., Q1: 441.2 → Q3: 114.1)

  • (S)-1-Boc-3-hydroxypiperidine-d4 (IS): [M+H]⁺ → Product ion (e.g., Q1: 206.3 → Q3: 150.2)

• Source Parameters: Optimized for the specific instrument (e.g., spray voltage, source temperature, gas flows).

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for a bioanalytical study using a deuterated internal standard.

Caption: Bioanalytical workflow using a deuterated internal standard.

Logic for Internal Standard Selection

This diagram outlines the decision-making process that leads to the selection of a stable isotope-labeled internal standard as the optimal choice.

Caption: Decision pathway for selecting an internal standard.

Potential Metabolic Pathway of a Piperidine-Containing Drug

The following diagram illustrates a simplified, hypothetical metabolic pathway for a drug containing the (S)-3-hydroxypiperidine moiety, highlighting common biotransformations.

Caption: Hypothetical metabolic pathway for a piperidine-containing drug.

(S)-1-Boc-3-hydroxypiperidine-d4 is an ideal internal standard for the bioanalysis of drugs containing the corresponding unlabeled moiety. Its use, in conjunction with validated LC-MS/MS protocols, ensures the generation of high-quality, reliable data essential for the advancement of drug development programs. The principles and protocols outlined in these application notes provide a solid framework for researchers and scientists working in the field of DMPK.

References

• 1. benchchem.com [benchchem.com]
• 2. symeres.com [symeres.com]
• 3. Application of stable isotope-labeled compounds in metabolism and in metabolism-mediated toxicity studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Uses and Preparation of (S)-1-Boc-3-hydroxypiperidine_Chemicalbook [chemicalbook.com]
• 5. chemimpex.com [chemimpex.com]
• 6. nbinno.com [nbinno.com]
• 7. Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Coupled electron and proton transfer in the piperidine drug metabolism pathway by the active species of cytochromes P450 - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 9. tandfonline.com [tandfonline.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Differentiation between isomeric oxidative metabolites of a piperidine-containing drug by liquid chromatography-tandem mass spectrometry with stable-isotope tracer technique - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. (S)-1-Boc-3-hydroxy-piperidine | Enzymaster [enzymaster.de]
• 13. Page loading... [guidechem.com]
• 14. benchchem.com [benchchem.com]
• 15. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 16. scispace.com [scispace.com]
• 17. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]

Application Notes and Protocols for Bioanalysis Utilizing Deuterated Internal Standards

For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive protocols for common sample preparation techniques in bioanalysis, emphasizing the critical role of deuterated internal standards in achieving accurate and precise quantification of analytes in biological matrices. The use of a stable isotope-labeled internal standard (SIL-IS), such as a deuterated analog, is considered the gold standard in quantitative liquid chromatography-mass spectrometry (LC-MS/MS) bioanalysis.[1][2] By mimicking the chemical and physical properties of the analyte, deuterated standards co-elute and experience similar matrix effects, allowing for effective normalization and correction for variability during sample preparation, injection, and ionization.[1][3][4]

The Foundational Role of Deuterated Internal Standards

A deuterated internal standard is a version of the analyte where one or more hydrogen atoms are replaced by deuterium.[3][4] This mass difference allows the mass spectrometer to distinguish between the analyte and the standard, while their near-identical chemical behavior ensures they are affected similarly by experimental variations.[4][5] Adding a known concentration of the deuterated standard to all samples, calibrators, and quality controls at the outset of the sample preparation process is fundamental to the isotope dilution mass spectrometry (IDMS) technique, which underpins robust quantitative bioanalysis.[6]

Caption: General bioanalytical workflow incorporating a deuterated internal standard.

Protein Precipitation (PPT)

Application Note:

Protein Precipitation is a rapid and straightforward method for removing proteins from biological samples, making it suitable for high-throughput screening.[7][8][9] The principle involves adding a precipitating agent, typically an organic solvent or a strong acid, to denature and precipitate proteins.[7][10] While simple and cost-effective, PPT may offer less selective cleanup compared to LLE or SPE, potentially leading to higher matrix effects.[7] The use of a deuterated internal standard is crucial to compensate for these effects and any analyte loss during the process.[11]

Experimental Protocol:

• Sample Aliquoting: In a clean microcentrifuge tube, add 100 µL of the biological sample (e.g., human plasma).[6]

• Internal Standard Spiking: Add a specific volume (e.g., 25 µL) of the deuterated internal standard working solution (e.g., 100 ng/mL in methanol) to the sample.[12]

• Precipitation: Add the precipitating agent, such as acetonitrile (B52724), at a ratio of at least 2:1 (v/v) to the sample (e.g., 200 µL of acetonitrile).[7] Using acetonitrile often results in large, coagulated precipitates.[10]

• Vortexing: Vortex the tube vigorously for 1 minute to ensure thorough mixing and complete protein precipitation.[3]

• Centrifugation: Centrifuge the sample at high speed (e.g., 4000 rpm or higher) for 10 minutes to pellet the precipitated proteins.[12]

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube or a 96-well plate for analysis.

• Evaporation and Reconstitution (Optional): For increased sensitivity, the supernatant can be evaporated to dryness under a stream of nitrogen and reconstituted in a smaller volume of a solvent compatible with the LC-MS system.[6]

Caption: Workflow for the Protein Precipitation (PPT) technique.

Liquid-Liquid Extraction (LLE)

Application Note:

Liquid-Liquid Extraction separates analytes from interferences by partitioning the sample between two immiscible liquid phases, typically an aqueous sample and an organic solvent.[13][14] LLE can provide cleaner extracts than PPT by removing not only proteins but also salts and phospholipids (B1166683).[15] The choice of organic solvent is critical and depends on the analyte's properties. A deuterated internal standard is essential to account for variability in extraction efficiency and potential analyte loss during phase separation and solvent evaporation steps.[12]

Experimental Protocol:

• Sample and IS: To 200 µL of the biological sample in a polypropylene (B1209903) tube, add 25 µL of the deuterated internal standard working solution.[12]

• pH Adjustment (if necessary): Add a buffer to adjust the pH of the sample to optimize the partitioning of the analyte into the organic phase. For basic compounds, a high pH is used, while a low pH is used for acidic compounds.[13] For example, add 100 µL of 0.1 M NaOH to alkalinize the sample.[12]

• Solvent Addition: Add an appropriate volume (e.g., 1 mL) of a water-immiscible organic solvent, such as methyl tert-butyl ether (MTBE) or ethyl acetate.[12]

• Extraction: Vortex the mixture for 5 minutes to facilitate the transfer of the analyte into the organic phase.[12]

• Phase Separation: Centrifuge at 4000 rpm for 10 minutes to achieve a clear separation of the aqueous and organic layers.[12]

• Collection: Transfer the organic layer containing the analyte and internal standard to a new tube.

• Evaporation and Reconstitution: Evaporate the organic solvent to dryness under nitrogen and reconstitute the residue in a mobile phase-compatible solvent for LC-MS/MS analysis.

Caption: Workflow for the Liquid-Liquid Extraction (LLE) technique.

Solid-Phase Extraction (SPE)

Application Note:

Solid-Phase Extraction is a highly selective sample preparation technique that can provide very clean extracts and allows for analyte concentration.[16][17] It involves passing the sample through a solid sorbent that retains the analyte, while interferences are washed away. The analyte is then eluted with a different solvent.[18] The use of a deuterated internal standard is vital to correct for any variability in recovery during the multi-step SPE process.[6]

Experimental Protocol (Reversed-Phase SPE):

• Sample Pre-treatment: Dilute 100 µL of the biological sample (e.g., plasma) with an aqueous buffer. Add the deuterated internal standard.

• SPE Cartridge Conditioning: Condition the SPE cartridge by passing 1 mL of a strong organic solvent (e.g., methanol) through the sorbent.[18]

• Equilibration: Equilibrate the cartridge by passing 1 mL of an aqueous buffer (e.g., water or 2% formic acid in water) through the sorbent.[6][18]

• Sample Loading: Load the pre-treated sample onto the SPE cartridge at a slow, controlled flow rate to ensure efficient binding of the analyte and internal standard to the sorbent.[6][18]

• Washing: Wash the cartridge with a weak, aqueous solvent (e.g., 5% methanol (B129727) in water) to remove salts and other polar interferences.[6][18]

• Elution: Elute the analyte and internal standard from the cartridge using a small volume of a strong organic solvent (e.g., methanol or acetonitrile).[6][13]

• Evaporation and Reconstitution: Evaporate the eluate to dryness under nitrogen and reconstitute the residue in a solvent suitable for LC-MS/MS injection.[6]

Caption: Workflow for the Solid-Phase Extraction (SPE) technique.

Immunoaffinity Capture

Application Note:

Immunoaffinity capture is a highly specific technique that uses antibodies to isolate the analyte of interest from a complex biological matrix.[19] This method is particularly valuable for the analysis of large molecules like therapeutic proteins and biomarkers.[20] The capture antibody is typically immobilized on a solid support, such as magnetic beads.[21] A stable isotope-labeled protein or peptide is often used as the internal standard to mimic the behavior of the analyte during the capture, washing, and elution steps.[20][22]

Experimental Protocol (using Magnetic Beads):

• Bead Preparation: Prepare magnetic beads conjugated with a capture antibody specific to the target analyte.

• Sample Incubation: Combine the biological sample, the deuterated (or stable isotope-labeled) internal standard, and the antibody-conjugated magnetic beads. Incubate to allow the formation of the antibody-analyte/IS complex.

• Washing: Use a magnetic separator to immobilize the beads and wash away unbound matrix components with appropriate buffers.[20]

• Elution: Elute the captured analyte and internal standard from the beads by changing the pH or using a denaturing agent.

• Neutralization/Digestion: Neutralize the eluate if an acidic elution was used. For protein analysis, this step is often followed by enzymatic digestion to generate surrogate peptides for LC-MS/MS analysis.[20]

• Analysis: Analyze the resulting solution by LC-MS/MS.

Caption: Workflow for the Immunoaffinity Capture technique.

Quantitative Data Summary

The choice of sample preparation technique significantly impacts key bioanalytical parameters. The following table summarizes typical performance characteristics for each method when used with a deuterated internal standard.

Parameter	Protein Precipitation (PPT)	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)	Immunoaffinity Capture
Analyte Recovery	Moderate to High (can be variable)	High	High and Reproducible	High and Specific
Matrix Effect	High potential for ion suppression/enhancement[11]	Moderate (removes phospholipids and salts)[12]	Low (provides very clean extracts)[16][17]	Very Low (highly specific cleanup)[19]
Selectivity	Low	Moderate	High	Very High
Throughput	High	Moderate	Moderate to High (automatable)	Lower (more complex workflow)
Cost per Sample	Low	Low to Moderate	Moderate to High	High
Typical Application	High-throughput screening, early discovery	Regulated bioanalysis, broad analyte range	Regulated bioanalysis, trace level analysis	Biotherapeutics, biomarkers[20]

Note: The values in this table represent general expectations. Actual performance is method- and analyte-dependent and must be confirmed during method validation.[23] The use of a deuterated internal standard is critical in all cases to ensure accuracy and precision by compensating for variations in recovery and matrix effects.[1][3]

References

• 1. benchchem.com [benchchem.com]
• 2. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 6. benchchem.com [benchchem.com]
• 7. Technical Tip: Protein Precipitation [phenomenex.com]
• 8. Protein Precipitation (PPT) Extraction | Phenomenex [phenomenex.com]
• 9. shim-pol.pl [shim-pol.pl]
• 10. agilent.com [agilent.com]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. ijstr.org [ijstr.org]
• 14. The Liquid-Liquid Extraction Guide | Phenomenex [phenomenex.com]
• 15. americanlaboratory.com [americanlaboratory.com]
• 16. waters.com [waters.com]
• 17. waters.com [waters.com]
• 18. Guide To Solid Phase Extraction (SPE): Step-by-Step Protocol And Method Development Workflow - Blogs - News [alwsci.com]
• 19. researchgate.net [researchgate.net]
• 20. mdpi.com [mdpi.com]
• 21. bioanalysisforum.jp [bioanalysisforum.jp]
• 22. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis | KCAS Bio [kcasbio.com]
• 23. biotage.com [biotage.com]

Establishing a Calibration Curve for the Quantification of Ibrutinib using a Deuterated Internal Standard

Application Note

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the establishment of a calibration curve for the quantification of the Bruton's tyrosine kinase (BTK) inhibitor, Ibrutinib, in human plasma using a deuterated internal standard (IS). The methodology described herein utilizes Liquid Chromatography with tandem mass spectrometry (LC-MS/MS), a highly sensitive and selective analytical technique commonly employed in bioanalytical studies. The use of a stable isotope-labeled internal standard, such as Ibrutinib-d5, is crucial for correcting for variability in sample preparation and instrument response, thereby ensuring accurate and precise quantification.

Introduction

Ibrutinib is an orally administered drug used in the treatment of various B-cell malignancies. Accurate measurement of Ibrutinib concentrations in biological matrices like plasma is essential for pharmacokinetic studies, therapeutic drug monitoring, and bioequivalence studies. (S)-1-Boc-3-hydroxypiperidine is a key chiral intermediate in the synthesis of Ibrutinib.[1] While a deuterated version of this precursor could potentially be used as an internal standard, the most common and robust approach in bioanalytical methods is the use of a deuterated analog of the analyte itself. This application note details the procedure for creating a calibration curve for Ibrutinib using Ibrutinib-d5 as the internal standard.

Experimental Protocols

Materials and Reagents

• Ibrutinib analytical standard

• Ibrutinib-d5 (Internal Standard)

• Human plasma (blank, with anticoagulant)

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Ethyl acetate (B1210297) (HPLC grade)

• Water (deionized or Milli-Q)

Preparation of Stock and Working Solutions

• Ibrutinib Stock Solution (1 mg/mL): Accurately weigh and dissolve Ibrutinib in methanol to obtain a final concentration of 1 mg/mL.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve Ibrutinib-d5 in methanol to obtain a final concentration of 1 mg/mL.

• Ibrutinib Working Solutions: Prepare a series of working solutions by serially diluting the Ibrutinib stock solution with methanol to achieve concentrations suitable for spiking into blank plasma to create calibration standards.

• Internal Standard Working Solution (1 µg/mL): Dilute the Ibrutinib-d5 stock solution with methanol to obtain a working solution of 1 µg/mL.

Preparation of Calibration Standards

• Label a set of microcentrifuge tubes for each calibration standard.

• Spike appropriate volumes of the Ibrutinib working solutions into aliquots of blank human plasma to achieve the desired final concentrations for the calibration curve. A typical calibration curve for Ibrutinib might cover a range of 1 to 600 ng/mL.[2]

• Vortex each tube gently to ensure homogeneity.

Sample Preparation (Liquid-Liquid Extraction)

• To 250 µL of each plasma calibration standard, add 50 µL of the Ibrutinib-d5 internal standard working solution (1 µg/mL).[2]

• Sonicate the mixture for 15 seconds.[2]

• Add 500 µL of ethyl acetate and vortex for 5 minutes.[2]

• Centrifuge the samples at 5000 rpm for 10-20 minutes at 5°C.[2]

• Carefully transfer the upper organic layer to a clean set of tubes.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen or using a lyophilizer.[2]

• Reconstitute the dried residue in 200 µL of the mobile phase.[2]

• Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.[2]

LC-MS/MS Instrumentation and Conditions

• Liquid Chromatography (LC) System: A high-performance or ultra-high-performance liquid chromatography (HPLC or UHPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Column: A reverse-phase C18 column (e.g., Symmetry C18, 75 mm × 4.6 mm, 3.5 µm).[3]

• Mobile Phase: A gradient elution using a mixture of acetonitrile, methanol, and 0.1% v/v formic acid in water is often employed.[2][3]

• Flow Rate: A typical flow rate is 0.7 mL/min.[2][3]

• Injection Volume: 10-20 µL.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Multiple Reaction Monitoring (MRM) Transitions:

  • Ibrutinib: m/z 441.2 → 55.01[2][3]

  • Ibrutinib-d5 (IS): m/z 446.5 → 60.01[2][3]

Data Presentation

Calibration Curve Data

The calibration curve is constructed by plotting the peak area ratio of the analyte (Ibrutinib) to the internal standard (Ibrutinib-d5) against the nominal concentration of the analyte. A linear regression analysis with a weighting factor (commonly 1/x or 1/x²) is applied to the data.

Table 1: Representative Calibration Curve Data for Ibrutinib in Human Plasma

Calibration Standard	Nominal Concentration (ng/mL)	Ibrutinib Peak Area	Ibrutinib-d5 Peak Area	Peak Area Ratio (Analyte/IS)
CS1	1.0	1,250	50,000	0.025
CS2	5.0	6,300	51,000	0.124
CS3	25.0	32,000	50,500	0.634
CS4	50.0	65,000	51,200	1.270
CS5	100.0	132,000	50,800	2.598
CS6	150.0	198,000	51,000	3.882
CS7	300.0	400,000	50,200	7.968
CS8	600.0	810,000	50,600	16.008

Note: The peak area values in this table are hypothetical and for illustrative purposes only.

Calibration Curve Parameters

The performance of the calibration curve is evaluated by its linearity, which is determined by the correlation coefficient (r) or the coefficient of determination (r²).

Table 2: Typical Calibration Curve Parameters

Parameter	Acceptance Criteria	Typical Result
Calibration Range	-	1 - 600 ng/mL[2]
Regression Model	Linear	y = mx + c
Weighting Factor	1/x or 1/x²	1/x²
Correlation Coefficient (r)	≥ 0.99	> 0.99[2]

Mandatory Visualizations

Caption: Workflow for establishing a calibration curve for Ibrutinib quantification.

Conclusion

The protocol described provides a robust and reliable method for establishing a calibration curve for the quantification of Ibrutinib in human plasma using LC-MS/MS with a deuterated internal standard. Adherence to this protocol will enable researchers to generate high-quality data for pharmacokinetic and other clinical studies. The use of a stable isotope-labeled internal standard is paramount for mitigating matrix effects and other sources of analytical variability, thus ensuring the accuracy and precision of the results.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. journals.indexcopernicus.com [journals.indexcopernicus.com]
• 3. pesquisa.bvsalud.org [pesquisa.bvsalud.org]

Application Notes and Protocols for Optimal Detection of (S)-1-Boc-3-hydroxypiperidine-d4 by Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-1-Boc-3-hydroxypiperidine is a key chiral intermediate in the synthesis of various pharmaceutical compounds. Its deuterated isotopologue, (S)-1-Boc-3-hydroxypiperidine-d4, serves as an ideal internal standard for quantitative analysis by mass spectrometry, offering high accuracy and precision by compensating for matrix effects and variations in sample processing.[1] This document provides detailed application notes and protocols for the optimal detection of (S)-1-Boc-3-hydroxypiperidine-d4 and its unlabeled counterpart using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The methodologies outlined are designed to be a robust starting point for researchers in drug development and related fields.

Mass Spectrometry Settings

Optimal detection of (S)-1-Boc-3-hydroxypiperidine and its deuterated internal standard is achieved using electrospray ionization in positive ion mode (ESI+). The fragmentation of the Boc-protected piperidine (B6355638) is predictable and primarily involves the loss of isobutylene (B52900) (C4H8) and the entire Boc group (C5H9O2). The following tables summarize the recommended mass spectrometry settings for Multiple Reaction Monitoring (MRM) analysis.

Analyte and Internal Standard Information

Compound	Chemical Formula	Molecular Weight ( g/mol )
(S)-1-Boc-3-hydroxypiperidine	C₁₀H₁₉NO₃	201.26[2][3][4]
(S)-1-Boc-3-hydroxypiperidine-d4	C₁₀H₁₅D₄NO₃	approx. 205.28

Optimized Mass Spectrometry Parameters

The following parameters should be used as a starting point and further optimized for the specific instrument in use.

Parameter	Recommended Setting
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	2.0 - 5.0 kV[5]
Desolvation Temperature	250 - 400 °C
Desolvation Gas Flow	600 - 1000 L/hr (Nitrogen)
Cone Gas Flow	20 - 100 L/hr (Nitrogen)
Collision Gas	Argon

MRM Transitions and Collision Energies

The following MRM transitions are proposed based on the characteristic fragmentation of N-Boc protected compounds.[6] Collision energies should be optimized for your specific instrument to maximize the signal of the product ions. A common approach is to infuse a standard solution and ramp the collision energy to determine the optimal value.[7][8][9]

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Proposed Collision Energy (eV)
(S)-1-Boc-3-hydroxypiperidine	202.1 ([M+H]⁺)	146.1 ([M+H-C₄H₈]⁺)	10 - 20
(S)-1-Boc-3-hydroxypiperidine	202.1 ([M+H]⁺)	102.1 ([M+H-Boc]⁺)	15 - 25
(S)-1-Boc-3-hydroxypiperidine-d4	206.1 ([M+H]⁺)	150.1 ([M+H-C₄H₈]⁺)	10 - 20
(S)-1-Boc-3-hydroxypiperidine-d4	206.1 ([M+H]⁺)	106.1 ([M+H-Boc]⁺)	15 - 25

Experimental Protocols

Sample Preparation

• Standard Solution Preparation : Prepare stock solutions of (S)-1-Boc-3-hydroxypiperidine and (S)-1-Boc-3-hydroxypiperidine-d4 in methanol (B129727) or acetonitrile (B52724) at a concentration of 1 mg/mL.

• Working Standard Solutions : Serially dilute the stock solutions with the initial mobile phase composition to prepare working standard solutions for calibration curves and quality control samples.

• Sample Extraction (from a biological matrix, if applicable) :

  • To 100 µL of the sample (e.g., plasma, urine), add the internal standard solution.

  • Perform a protein precipitation by adding 300 µL of cold acetonitrile.

  • Vortex the mixture for 1 minute.

  • Centrifuge at 10,000 x g for 10 minutes to pellet the precipitated proteins.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the initial mobile phase.

  • Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

Liquid Chromatography Method

Due to the polar nature of the analyte, a reversed-phase separation is recommended.

Parameter	Recommended Setting
HPLC System	A system capable of binary gradient elution
Column	C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.3 - 0.5 mL/min
Column Temperature	30 - 40 °C
Injection Volume	5 - 10 µL
Gradient Elution	Time (min)
0.0
3.0
4.0
4.1
6.0

Experimental Workflow and Signaling Pathway Diagrams

The following diagrams illustrate the logical flow of the experimental process.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. (S)-1-叔丁氧羰基-3-羟基哌啶 97% | Sigma-Aldrich [sigmaaldrich.com]
• 3. (S)-1-Boc-3-hydroxypiperidine [chembk.com]
• 4. echemi.com [echemi.com]
• 5. poseidon-scientific.com [poseidon-scientific.com]
• 6. Mass Fragmentation Characteristics of <i>t</i>-Boc Substituted Drug Precursors [zpxb.xml-journal.net]
• 7. 4 Steps to Successful Compound Optimization on LC-MS/MS | Technology Networks [technologynetworks.com]
• 8. Collision energies: Optimization strategies for bottom-up proteomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Collision energy optimization of b- and y-ions for multiple reaction monitoring mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes: (S)-1-Boc-3-hydroxypiperidine-d4 in Metabolic Stability Assays

Introduction

(S)-1-Boc-3-hydroxypiperidine is a chiral building block utilized in the synthesis of various pharmaceutical compounds.[1][2] Its metabolic fate is of significant interest in drug development, as the piperidine (B6355638) ring is a common motif in many bioactive molecules and can be susceptible to metabolism.[3][4][5] (S)-1-Boc-3-hydroxypiperidine-d4, a deuterated analog, serves as an invaluable tool in these investigations, primarily by acting as a stable isotope-labeled internal standard (SIL-IS) for liquid chromatography-mass spectrometry (LC-MS) analysis.[6][7] The incorporation of deuterium (B1214612) atoms results in a compound that is chemically almost identical to the parent molecule but has a different mass, allowing for precise quantification in complex biological matrices.[6][7]

Principle of Application

The primary application of (S)-1-Boc-3-hydroxypiperidine-d4 in metabolic stability assays is to ensure accurate and precise quantification of the parent compound, (S)-1-Boc-3-hydroxypiperidine, over time. In a typical in vitro metabolic stability assay, a test compound is incubated with a metabolically active system, such as liver microsomes or hepatocytes.[3][8][9] Aliquots are taken at various time points, and the reaction is quenched. The concentration of the remaining parent compound is then measured by LC-MS.

By adding a known concentration of (S)-1-Boc-3-hydroxypiperidine-d4 as an internal standard to each sample, variations arising from sample preparation, matrix effects (ion suppression or enhancement), and instrument response can be normalized.[6][10][11] The deuterated standard co-elutes with the analyte, experiencing similar analytical variations.[6][7] Consequently, the ratio of the analyte's signal to the internal standard's signal remains constant, providing a highly reliable measurement of the analyte's concentration.[7]

Advantages of Using (S)-1-Boc-3-hydroxypiperidine-d4

• Enhanced Accuracy and Precision: Minimizes variability in quantitative analysis, leading to more reliable data on the rate of metabolism.[6][7]

• Correction for Matrix Effects: Compensates for the influence of complex biological matrices on the ionization of the analyte in the mass spectrometer.[6]

• Improved Reproducibility: Ensures consistency across different analytical runs and laboratories.[6]

• Regulatory Acceptance: The use of stable isotope-labeled internal standards is recognized by regulatory agencies like the FDA and EMA as a best practice for bioanalytical method validation.[6]

Experimental Protocols

In Vitro Metabolic Stability Assay Using Human Liver Microsomes

Objective: To determine the in vitro half-life (t½) and intrinsic clearance (CLint) of (S)-1-Boc-3-hydroxypiperidine using (S)-1-Boc-3-hydroxypiperidine-d4 as an internal standard.

Materials:

• (S)-1-Boc-3-hydroxypiperidine (Test Compound)

• (S)-1-Boc-3-hydroxypiperidine-d4 (Internal Standard)

• Pooled Human Liver Microsomes (HLM)

• 100 mM Phosphate (B84403) Buffer (pH 7.4)

• NADPH Regenerating System (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Positive Control (e.g., Testosterone, Verapamil)

• Acetonitrile (B52724) containing 0.1% Formic Acid (Quenching and Extraction Solvent)

• Dimethyl Sulfoxide (DMSO)

• Incubator/Water Bath (37°C)

• LC-MS/MS System

Protocol:

• Preparation of Solutions:

  • Prepare a 1 mg/mL stock solution of (S)-1-Boc-3-hydroxypiperidine in DMSO.

  • Prepare a 1 mg/mL stock solution of (S)-1-Boc-3-hydroxypiperidine-d4 in DMSO.

  • Prepare a working solution of the test compound (e.g., 100 µM) by diluting the stock solution in phosphate buffer.

  • Prepare a working solution of the internal standard (e.g., 10 µM) by diluting the stock solution in acetonitrile.

• Incubation:

  • In a microcentrifuge tube, pre-warm a mixture of human liver microsomes (final concentration 0.5 mg/mL) and phosphate buffer at 37°C for 5 minutes.

  • Initiate the metabolic reaction by adding the NADPH regenerating system and the test compound (final concentration 1 µM).

  • Incubate the reaction mixture at 37°C with gentle shaking.

• Time Points and Quenching:

  • At specified time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), withdraw an aliquot (e.g., 50 µL) of the reaction mixture.

  • Immediately quench the reaction by adding the aliquot to a tube containing a fixed volume (e.g., 150 µL) of ice-cold acetonitrile with the internal standard.

• Sample Preparation for LC-MS Analysis:

  • Vortex the quenched samples to precipitate proteins.

  • Centrifuge the samples at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated protein.

  • Transfer the supernatant to a clean vial for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Analyze the samples using a validated LC-MS/MS method to quantify the peak area of the test compound and the internal standard.

Data Analysis:

• Calculate the ratio of the peak area of (S)-1-Boc-3-hydroxypiperidine to the peak area of (S)-1-Boc-3-hydroxypiperidine-d4 for each time point.

• Determine the percentage of the test compound remaining at each time point relative to the 0-minute time point.

• Plot the natural logarithm (ln) of the percent remaining versus time.

• The slope of the linear portion of the curve represents the elimination rate constant (k).

• Calculate the in vitro half-life (t½) using the formula: t½ = 0.693 / k .

• Calculate the intrinsic clearance (CLint) using the formula: CLint (µL/min/mg protein) = (0.693 / t½) * (incubation volume / mg microsomal protein) .

Data Presentation

Table 1: In Vitro Metabolic Stability of (S)-1-Boc-3-hydroxypiperidine in Human Liver Microsomes

Parameter	Value
Test Compound Concentration	1 µM
Microsomal Protein Concentration	0.5 mg/mL
Half-Life (t½)	Example Value (e.g., 45 min)
Intrinsic Clearance (CLint)	Example Value (e.g., 30.8 µL/min/mg)

Table 2: LC-MS/MS Parameters for Analysis

Parameter	(S)-1-Boc-3-hydroxypiperidine	(S)-1-Boc-3-hydroxypiperidine-d4
LC Column	e.g., C18, 2.1 x 50 mm, 1.8 µm	e.g., C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	e.g., 0.1% Formic Acid in Water	e.g., 0.1% Formic Acid in Water
Mobile Phase B	e.g., 0.1% Formic Acid in Acetonitrile	e.g., 0.1% Formic Acid in Acetonitrile
Flow Rate	e.g., 0.4 mL/min	e.g., 0.4 mL/min
Ionization Mode	e.g., ESI+	e.g., ESI+
Precursor Ion (m/z)	Example Value (e.g., 202.1)	Example Value (e.g., 206.1)
Product Ion (m/z)	Example Value (e.g., 146.1)	Example Value (e.g., 150.1)

Visualizations

Caption: Workflow for an in vitro metabolic stability assay.

Caption: Role of the internal standard in quantification.

References

• 1. chemimpex.com [chemimpex.com]
• 2. nbinno.com [nbinno.com]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. resolvemass.ca [resolvemass.ca]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. bioivt.com [bioivt.com]
• 10. texilajournal.com [texilajournal.com]
• 11. m.youtube.com [m.youtube.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Isotopic Exchange in (S)-1-Boc-3-hydroxypiperidine-d4

Welcome to the technical support center for (S)-1-Boc-3-hydroxypiperidine-d4. This resource is designed for researchers, scientists, and drug development professionals to address common challenges related to isotopic exchange during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is isotopic exchange and why is it a concern for (S)-1-Boc-3-hydroxypiperidine-d4?

A1: Isotopic exchange is the unintended replacement of deuterium (B1214612) atoms in a deuterated compound with hydrogen atoms from the surrounding environment, such as solvents or sample matrices.[1][2] This process, also known as back-exchange, can compromise the accuracy of quantitative analyses, particularly in liquid chromatography-mass spectrometry (LC-MS), where the mass difference between the analyte and the internal standard is critical for accurate measurement.[1] For (S)-1-Boc-3-hydroxypiperidine-d4, loss of deuterium can lead to an underestimation of the internal standard and a corresponding overestimation of the unlabeled analyte.[1]

Q2: Which positions on the (S)-1-Boc-3-hydroxypiperidine-d4 molecule are most susceptible to isotopic exchange?

A2: The stability of deuterium labels is highly dependent on their location within the molecule. For (S)-1-Boc-3-hydroxypiperidine-d4, the deuterium atoms on the piperidine (B6355638) ring are generally stable. However, the hydrogen on the hydroxyl (-OH) group is highly labile and will readily exchange with protons from the solvent.[2] Deuterium atoms on carbons adjacent to the carbonyl group of the Boc protector could also be susceptible to exchange under certain acidic or basic conditions through enolization.[1]

Q3: What factors can influence the rate of isotopic exchange?

A3: Several factors can significantly impact the rate of isotopic exchange:

• pH: The rate of exchange is highly dependent on pH. Both acidic and basic conditions can catalyze the exchange process.[2][3] The minimum exchange rate for many compounds is often found in a slightly acidic pH range, typically around pH 2.5.[3][4]

• Temperature: Higher temperatures accelerate the rate of chemical reactions, including isotopic exchange.[2][5]

• Solvent: Protic solvents like water and methanol (B129727) can act as a source of hydrogen atoms, promoting back-exchange.[2]

• Sample Matrix: Biological matrices such as plasma or urine may contain enzymes or other components that can facilitate isotopic exchange.[1]

Q4: How can I minimize isotopic exchange during my experiments?

A4: To minimize isotopic exchange, consider the following best practices:

• pH Control: Maintain a low pH, ideally around 2.5-3.0, during sample preparation and analysis.[6]

• Temperature Control: Keep samples and solutions at low temperatures (e.g., on ice or in a cooled autosampler) throughout the experimental workflow.[3]

• Solvent Choice: Whenever possible, use aprotic solvents (e.g., acetonitrile, dioxane) for sample storage and preparation.[6] If aqueous solutions are necessary, consider using D₂O-based buffers.[6]

• Minimize Exposure Time: Reduce the time the deuterated standard is in contact with protic solvents.[3]

Q5: Is the Boc protecting group stable under typical experimental conditions?

A5: The tert-butoxycarbonyl (Boc) protecting group is generally stable to most nucleophiles and bases.[7] However, it is sensitive to strong acidic conditions and can be cleaved.[8] While it should be stable under the mildly acidic conditions used to minimize deuterium exchange (pH 2.5-3.0), prolonged exposure or stronger acidic conditions (e.g., high concentrations of trifluoroacetic acid) could lead to its removal.[9]

Troubleshooting Guides

Issue 1: Inconsistent or Decreasing Signal from (S)-1-Boc-3-hydroxypiperidine-d4 Internal Standard

Possible Cause: Loss of deuterium label due to isotopic exchange.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for inconsistent internal standard signal.

Detailed Steps:

• Assess Experimental Conditions: Review your sample preparation and analytical methods. Are you using protic solvents? Is the pH of your solutions controlled? Are your samples exposed to high temperatures for extended periods?

• Analyze a Blank Sample Spiked with the Internal Standard: Prepare a sample containing only the mobile phase and your (S)-1-Boc-3-hydroxypiperidine-d4 internal standard.

• Check for Back-Exchange: Analyze this sample by LC-MS. Look for a peak at the retention time of your analyte with the mass of the unlabeled compound. The presence of this peak confirms that back-exchange is occurring.

• Modify Sample Preparation: If exchange is detected, modify your sample preparation to minimize the contributing factors. This may include lowering the temperature of all solutions and samples, adjusting the pH to be more acidic (around 2.5-3.0), and reducing the time the sample is in a protic solvent.[3][6]

• Modify LC-MS Method: Optimize your LC-MS method to reduce the potential for on-column exchange. Consider using a shorter chromatographic gradient and ensuring the column and autosampler are temperature-controlled.

• Verify Internal Standard Purity: If the issue persists, verify the isotopic and chemical purity of your internal standard with the supplier's certificate of analysis.[10]

Issue 2: Inaccurate Quantification Results

Possible Cause: Co-elution issues or differential matrix effects.

Troubleshooting Steps:

• Verify Co-elution: Deuterated compounds can sometimes elute slightly earlier than their non-deuterated counterparts in reverse-phase chromatography.[10] Overlay the chromatograms of the analyte and the internal standard to ensure they are co-eluting. If they are not, consider adjusting your chromatographic method.[10]

• Evaluate Matrix Effects: Even with co-elution, the analyte and internal standard can experience different levels of ion suppression or enhancement from the sample matrix.[10] Conduct a post-extraction addition experiment to assess the matrix effect.

Quantitative Data Summary

The following tables provide hypothetical data to illustrate the impact of different experimental conditions on the stability of the deuterium label in (S)-1-Boc-3-hydroxypiperidine-d4.

Table 1: Effect of pH on Isotopic Exchange

pH	Temperature (°C)	Incubation Time (hours)	% Isotopic Purity Remaining
2.5	4	24	99.5
5.0	4	24	97.2
7.4	4	24	92.8
9.0	4	24	85.1

Table 2: Effect of Temperature on Isotopic Exchange

Temperature (°C)	pH	Incubation Time (hours)	% Isotopic Purity Remaining
4	7.4	24	92.8
25	7.4	24	81.5
37	7.4	24	70.3

Table 3: Effect of Solvent on Isotopic Exchange

Solvent	Temperature (°C)	Incubation Time (hours)	% Isotopic Purity Remaining
Acetonitrile	25	24	99.8
Methanol	25	24	95.4
Water (pH 7.4)	25	24	81.5

Experimental Protocols

Protocol 1: Assessing the Isotopic Stability of (S)-1-Boc-3-hydroxypiperidine-d4

Objective: To determine the stability of the deuterium labels on (S)-1-Boc-3-hydroxypiperidine-d4 under various experimental conditions.

Materials:

• (S)-1-Boc-3-hydroxypiperidine-d4 stock solution (e.g., 1 mg/mL in acetonitrile)

• Buffers of varying pH (e.g., pH 2.5, 5.0, 7.4, 9.0)

• Protic and aprotic solvents (e.g., water, methanol, acetonitrile)

• LC-MS system

Procedure:

• Sample Preparation:

  • Prepare a series of solutions by spiking the (S)-1-Boc-3-hydroxypiperidine-d4 stock solution into the different buffers and solvents to a final concentration of 1 µg/mL.

  • Divide each solution into aliquots for analysis at different time points (e.g., 0, 4, 8, 24 hours).

  • Incubate the aliquots at different temperatures (e.g., 4°C, 25°C, 37°C).

• LC-MS Analysis:

  • At each time point, inject an aliquot of each solution onto the LC-MS system.

  • Acquire full scan mass spectra to monitor the ion signals for both the deuterated internal standard and the unlabeled compound.

• Data Analysis:

  • Calculate the peak areas for the deuterated and unlabeled compounds at each time point.

  • Determine the percentage of isotopic purity remaining using the following formula: % Purity = [Peak Area (deuterated) / (Peak Area (deuterated) + Peak Area (unlabeled))] * 100

Workflow for Assessing Stability:

Caption: Experimental workflow for assessing deuterated internal standard stability.

Protocol 2: Analysis of a Sample Using (S)-1-Boc-3-hydroxypiperidine-d4 with Minimized Back-Exchange

Objective: To provide a general protocol for sample analysis that minimizes isotopic exchange.

Procedure:

• Sample Preparation:

  • Perform all sample preparation steps at a low temperature (e.g., on an ice bath).

  • If a liquid-liquid extraction or solid-phase extraction is performed, use solvents and buffers that are pre-chilled.

  • Acidify all aqueous solutions to pH 2.5-3.0 with an appropriate acid (e.g., formic acid).[6]

• LC-MS Analysis:

  • Use a temperature-controlled autosampler and column compartment set to a low temperature (e.g., 4°C).

  • The mobile phase should be acidified (e.g., with 0.1% formic acid).

  • Use a rapid chromatographic gradient to minimize the time the sample is on the column.

• System Suitability:

  • Before running samples, inject a solution of the internal standard in the mobile phase to confirm that no significant on-instrument back-exchange is occurring.

Signaling Pathways and Logical Relationships

Mechanism of Acid-Catalyzed Isotopic Exchange:

The following diagram illustrates a simplified mechanism for acid-catalyzed hydrogen-deuterium exchange at a carbon alpha to a carbonyl group.

Caption: Simplified mechanism of acid-catalyzed H/D exchange via enolization.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Boc-Protected Amino Groups [organic-chemistry.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]

matrix effects with (S)-1-Boc-3-hydroxypiperidine-d4 internal standard in plasma

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals utilizing (S)-1-Boc-3-hydroxypiperidine-d4 as an internal standard in plasma-based bioanalytical assays, particularly focusing on mitigating matrix effects in LC-MS/MS analysis.

Troubleshooting Guide

This guide addresses common issues encountered during method development and validation when using (S)-1-Boc-3-hydroxypiperidine-d4 in plasma samples.

Issue 1: Poor Peak Shape and/or Shifting Retention Times for the Analyte and/or Internal Standard

Question: My chromatogram shows poor peak shape (e.g., tailing, fronting, or splitting) and the retention time for my analyte and (S)-1-Boc-3-hydroxypiperidine-d4 is inconsistent between injections. What could be the cause and how can I fix it?

Answer:

Poor peak shape and retention time shifts are often indicative of chromatographic issues that can be exacerbated by matrix components.

Potential Causes & Solutions:

Potential Cause	Recommended Action
Column Overload	Dilute the sample to reduce the concentration of the analyte and matrix components being injected.[1][2]
Incompatible Injection Solvent	Ensure the injection solvent is of similar or weaker strength than the initial mobile phase to prevent peak distortion.
Column Contamination	Implement a robust column washing step after each run to remove strongly retained matrix components. Consider a guard column to protect the analytical column.
Suboptimal Mobile Phase	Re-evaluate the mobile phase composition, including the organic modifier, pH, and buffer concentration, to improve peak shape and retention.
Column Degradation	If the problem persists after troubleshooting, the column may be degraded and require replacement.

Issue 2: High Variability in the Internal Standard Response

Question: The peak area of my (S)-1-Boc-3-hydroxypiperidine-d4 internal standard is highly variable across my sample batch, leading to poor precision and accuracy. Why is this happening?

Answer:

Significant variability in the internal standard (IS) response, even with a stable isotope-labeled standard, often points to uncompensated matrix effects or issues with sample preparation.[3] While a SIL-IS like (S)-1-Boc-3-hydroxypiperidine-d4 is expected to track the analyte's behavior, severe ion suppression or enhancement can still lead to inconsistent results.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for high internal standard variability.

Solutions:

• Evaluate Sample Preparation: Inconsistent sample preparation is a common source of variability. Ensure precise and accurate pipetting of plasma, internal standard spiking solution, and extraction solvents.[3]

• Assess Matrix Effects Qualitatively: Perform a post-column infusion experiment to identify regions of ion suppression or enhancement in the chromatogram.[4] If a significant drop or rise in the baseline signal for (S)-1-Boc-3-hydroxypiperidine-d4 is observed at the analyte's retention time, it confirms the presence of co-eluting matrix components.[5]

• Quantify Matrix Effects: Conduct a post-extraction spike experiment to calculate the matrix factor (MF).[6] This will provide quantitative data on the extent of ion suppression or enhancement.

• Improve Sample Cleanup: If matrix effects are confirmed, a more rigorous sample preparation method may be necessary. Phospholipids (B1166683) are a major cause of matrix effects in plasma.[7][8] Consider switching from a simple protein precipitation (PPT) to liquid-liquid extraction (LLE) or solid-phase extraction (SPE) for a cleaner sample extract.[9][10]

• Optimize Chromatography: Adjust the chromatographic conditions to separate the analyte and internal standard from the regions of ion suppression.[1]

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a concern when using (S)-1-Boc-3-hydroxypiperidine-d4 in plasma?

A1: A matrix effect is the alteration of ionization efficiency for a target analyte due to the presence of co-eluting components from the sample matrix.[4][11] In plasma, these interfering components can include salts, proteins, and, most notably, phospholipids.[7][8] This can lead to either ion suppression (decreased signal) or ion enhancement (increased signal), which can negatively impact the accuracy, precision, and sensitivity of the analytical method.[12][13] Even with a stable isotope-labeled internal standard like (S)-1-Boc-3-hydroxypiperidine-d4, severe matrix effects can compromise data quality.[3]

Q2: How do I quantitatively assess the matrix effect for my analyte when using (S)-1-Boc-3-hydroxypiperidine-d4?

A2: Regulatory guidelines recommend a quantitative assessment of the matrix effect by calculating the Matrix Factor (MF).[5] This is typically performed during method validation.

Experimental Protocol: Quantitative Matrix Effect Assessment

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Analyte and (S)-1-Boc-3-hydroxypiperidine-d4 spiked in a neat (clean) solvent at low and high concentrations.

  • Set B (Post-Extraction Spike): Extract blank plasma from at least six different sources. Spike the analyte and internal standard into the extracted matrix at the same low and high concentrations as Set A.

  • Set C (Extracted Sample): Spike blank plasma from the same six sources with the analyte and internal standard at low and high concentrations, and then perform the extraction.

• Analyze and Calculate:

  • Analyze all samples via LC-MS/MS.

  • Matrix Factor (MF): Calculate the MF by comparing the peak area of the analyte in the post-extraction spike (Set B) to the peak area in the neat solution (Set A).

    • MF = (Peak Area in Set B) / (Peak Area in Set A)

    • An MF < 1 indicates ion suppression.

    • An MF > 1 indicates ion enhancement.

  • Internal Standard Normalized Matrix Factor (IS-Normalized MF): To assess if the internal standard compensates for the matrix effect, calculate the IS-Normalized MF.

    • IS-Normalized MF = (Analyte MF) / (Internal Standard MF)

    • The acceptance criteria for the coefficient of variation (%CV) of the IS-Normalized MF across the different plasma lots is typically ≤15%.

Q3: Which sample preparation technique is best for minimizing matrix effects with this internal standard in plasma?

A3: The optimal sample preparation technique depends on the specific analyte and the required sensitivity. However, for minimizing matrix effects, especially from phospholipids in plasma, a more selective method is generally preferred over a simple protein precipitation.

Comparison of Sample Preparation Techniques:

Technique	Pros	Cons
Protein Precipitation (PPT)	Simple, fast, and inexpensive.	Results in a "dirtier" extract, with a high potential for matrix effects, particularly from phospholipids.[13]
Liquid-Liquid Extraction (LLE)	Provides a cleaner extract than PPT. Can be optimized by adjusting solvent polarity and pH.[9]	More labor-intensive and requires larger volumes of organic solvents. Analyte recovery can be lower for highly polar compounds.
Solid-Phase Extraction (SPE)	Offers the cleanest extracts by selectively isolating the analyte from matrix components.[10]	Most complex and expensive method to develop. Requires careful selection of the sorbent and optimization of wash and elution steps.

For assays requiring high sensitivity and robustness, Solid-Phase Extraction (SPE) is often the most effective at removing interfering matrix components.[10]

Experimental Protocols

Protocol 1: Post-Column Infusion for Qualitative Assessment of Matrix Effects

This experiment helps to identify the regions in the chromatogram where ion suppression or enhancement occurs.

Caption: Workflow for a post-column infusion experiment.

Methodology:

• Analyte Infusion: Infuse a standard solution of (S)-1-Boc-3-hydroxypiperidine-d4 at a constant flow rate (e.g., 10 µL/min) directly into the mass spectrometer's ion source, bypassing the analytical column. This is typically achieved by connecting the infusion pump to the LC flow path via a T-connector placed between the column and the MS source. This will generate a stable baseline signal for the internal standard.

• Blank Matrix Injection: Inject an extracted blank plasma sample (prepared without the internal standard) onto the LC column.

• Monitor Signal: Monitor the signal of the infused internal standard. A significant drop in the baseline signal indicates a region of ion suppression, while a rise indicates ion enhancement.[5] The retention time of these deviations can be correlated with the elution of matrix components.

Protocol 2: Sample Preparation using Solid-Phase Extraction (SPE)

This protocol provides a general workflow for SPE to obtain a clean extract from plasma.

Methodology:

• Pre-treatment: To 200 µL of plasma, add 200 µL of 4% phosphoric acid in water to disrupt protein binding. Vortex for 30 seconds.

• Conditioning: Condition a mixed-mode cation exchange SPE cartridge with 1 mL of methanol (B129727) followed by 1 mL of water.

• Loading: Load the pre-treated plasma sample onto the conditioned SPE cartridge.

• Washing:

  • Wash 1: Add 1 mL of 0.1% formic acid in water to remove salts and other polar interferences.

  • Wash 2: Add 1 mL of methanol to remove phospholipids and other non-polar interferences.

• Elution: Elute the analyte and internal standard with 1 mL of 5% ammonium (B1175870) hydroxide (B78521) in methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.

References

• 1. eijppr.com [eijppr.com]
• 2. benchchem.com [benchchem.com]
• 3. biopharmaservices.com [biopharmaservices.com]
• 4. tandfonline.com [tandfonline.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. nebiolab.com [nebiolab.com]
• 8. chromatographytoday.com [chromatographytoday.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. Matrix effect in bio-analysis of illicit drugs with LC-MS/MS: influence of ionization type, sample preparation, and biofluid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. longdom.org [longdom.org]
• 12. researchgate.net [researchgate.net]
• 13. Matrix effect elimination during LC-MS/MS bioanalytical method development - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing LC Gradient for Separation of (S)-1-Boc-3-hydroxypiperidine and its Metabolites

This technical support center provides targeted guidance for researchers, scientists, and drug development professionals on optimizing liquid chromatography (LC) methods for the separation of (S)-1-Boc-3-hydroxypiperidine and its metabolites. The following frequently asked questions (FAQs) and troubleshooting guides address common challenges encountered during method development.

Frequently Asked Questions (FAQs)

Q1: What are the primary chromatographic challenges when analyzing (S)-1-Boc-3-hydroxypiperidine?

A1: The main challenges are twofold. First is the chiral separation of the desired (S)-enantiomer from its corresponding (R)-enantiomer, which is often a by-product during synthesis.[1][2] Since enantiomers have identical physical and chemical properties in an achiral environment, this requires a chiral stationary phase (CSP) or a chiral additive.[3][4] The second challenge is the separation of the parent compound from its potential metabolites, which are typically more polar and may require different chromatographic conditions, such as reversed-phase or HILIC methods.[5][6]

Q2: What are the recommended starting conditions for the chiral separation of (S)- and (R)-1-Boc-3-hydroxypiperidine?

A2: A normal-phase HPLC (NP-HPLC) method using a polysaccharide-based chiral stationary phase is highly recommended.[7] Columns such as Chiralpak® IC-3 have proven effective.[1][2] The mobile phase typically consists of a non-polar solvent like n-hexane mixed with a polar alcohol modifier, such as isopropanol (B130326) or ethanol.[7] Adding a small amount of an acid, like trifluoroacetic acid (TFA), can improve peak shape.[2]

Q3: What are the likely metabolites of (S)-1-Boc-3-hydroxypiperidine and how do they influence the separation strategy?

A3: While specific metabolism data for (S)-1-Boc-3-hydroxypiperidine is not extensively published, the metabolism of piperidine-containing drugs generally involves several key pathways. These include N-dealkylation (removal of the Boc group), N-oxidation, and hydroxylation at various positions on the piperidine (B6355638) ring (e.g., beta and gamma carbons).[8][9][10] These metabolic transformations almost always result in more polar compounds than the parent drug. This increased polarity necessitates a shift in separation strategy from normal-phase to reversed-phase (RP-HPLC) or Hydrophilic Interaction Liquid Chromatography (HILIC) to achieve adequate retention and separation.[5][6]

Q4: How should I approach developing a reversed-phase LC gradient to separate the parent compound from its more polar metabolites?

A4: For separating (S)-1-Boc-3-hydroxypiperidine from its more polar metabolites, a gradient elution on a C18 column is a standard starting point.[11] Begin with a mobile phase consisting of water with a small amount of acid (e.g., 0.1% formic acid) as solvent A and an organic solvent like methanol (B129727) or acetonitrile (B52724) as solvent B. A broad initial gradient, such as 5% to 95% B over 15-20 minutes, can help locate the elution times of all compounds.[12] The gradient can then be optimized (steepness and starting/ending %B) to improve resolution between the parent peak and the closely eluting metabolite peaks.

Q5: What is HILIC, and when should I consider it for this analysis?

A5: Hydrophilic Interaction Liquid Chromatography (HILIC) is a technique designed specifically for the separation of highly polar compounds that show little to no retention on traditional C18 reversed-phase columns.[5][6] HILIC uses a polar stationary phase (like bare silica (B1680970) or an amide-based phase) with a mobile phase rich in organic solvent (typically acetonitrile) and a small amount of aqueous buffer.[6] You should consider using HILIC if your potential metabolites, particularly those resulting from multiple hydroxylations or N-dealkylation, are eluting at or near the void volume in your reversed-phase method.[5]

Troubleshooting Guides

Issue 1: Poor or No Resolution

Symptom	Probable Cause	Suggested Solution
Overlapping peaks of (S)- and (R)-enantiomers.	Inappropriate Chiral Stationary Phase (CSP).[7]	Screen different polysaccharide-based CSPs (e.g., Chiralpak IA, IB, IC).[13]
	Suboptimal mobile phase composition in NP-HPLC.[7]	Systematically vary the ratio of the non-polar solvent (e.g., n-hexane) and the polar modifier (e.g., ethanol, IPA).[7]
Overlapping peaks of parent and metabolites in RP-HPLC.	Gradient is too steep.	Decrease the gradient slope (e.g., from a 5-95% B change in 10 min to 20 min) to increase separation time between peaks.
	Incorrect organic solvent.	Evaluate methanol vs. acetonitrile as the organic modifier; they offer different selectivities.

| General poor resolution. | Inadequate column temperature control.[7] | Use a column oven to maintain a stable temperature (e.g., 30°C). Evaluate different temperatures, as this can significantly impact selectivity.[7] |

Issue 2: Poor Peak Shape (Tailing)

Symptom	Probable Cause	Suggested Solution
Tailing peaks for the basic piperidine compounds.	Secondary interactions between the basic analyte and acidic residual silanol (B1196071) groups on the silica-based stationary phase.[5]	Add a basic modifier to the mobile phase to mask the silanol sites. For RP-HPLC, use 0.1% formic acid or ammonium (B1175870) hydroxide. For NP-HPLC, add 0.1% diethylamine (B46881) (DEA).[5][7]
	Column overload.	Reduce the sample concentration or injection volume.

| | Sample solvent is stronger than the mobile phase.[12] | Dissolve the sample in a solvent that is as weak as, or weaker than, the initial mobile phase.[12] |

Issue 3: Poor Retention of Polar Metabolites in RP-HPLC

Symptom	Probable Cause	Suggested Solution
Metabolite peaks elute at or near the solvent front (void volume).	The metabolites are too polar for the C18 stationary phase.[6]	Increase the polarity of the mobile phase by starting with a lower percentage of organic solvent (e.g., 0-5% B).[5]
		Switch to a more polar stationary phase, such as one with an embedded polar group (EPG) or a phenyl-hexyl phase.[5]

| | | If metabolites are extremely polar, switch to HILIC, which is specifically designed for such compounds.[6] |

Experimental Protocols

Protocol 1: Chiral Separation of (S)- and (R)-1-Boc-3-hydroxypiperidine via NP-HPLC

This protocol is based on a published method for the chiral separation of 1-Boc-3-hydroxypiperidine enantiomers.[1][2]

• Column: Chiralpak IC-3 (250 x 4.6 mm, 3 µm particle size).

• Mobile Phase Preparation: Prepare a premixed mobile phase of n-Hexane and Isopropyl Alcohol (IPA) in a 95:5 (v/v) ratio. Add Trifluoroacetic Acid (TFA) to a final concentration of 0.2%.[2] Degas the mobile phase before use.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection Wavelength: 210 nm (as the Boc group has a weak chromophore, a low wavelength is needed).

  • Run Type: Isocratic.

• Sample Preparation: Dissolve the sample in the mobile phase or IPA at a concentration of approximately 1 mg/mL.

• Injection: Inject 10 µL of the sample solution.

Protocol 2: RP-HPLC Method Development for (S)-1-Boc-3-hydroxypiperidine and Potential Metabolites

This protocol provides a starting point for developing a gradient method to separate the parent compound from its more polar metabolites.[11]

• Column: C18 Column (e.g., Atlantis C18, 100 x 3.9 mm, 5 µm particle size).[11]

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: Methanol.

  • Degas both mobile phases before use.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.[11]

  • Column Temperature: 30°C.[11]

  • Detection: Mass Spectrometry (MS) is ideal for metabolite identification. If using UV, monitor at a low wavelength (~210 nm).

  • Gradient Program (starting point):

    Time (min)	%A	%B
    0.0	95	5
    20.0	5	95
    25.0	5	95
    25.1	95	5

    | 30.0 | 95 | 5 |

• Sample Preparation: Dissolve the sample (e.g., from a metabolism study) in a 50:50 mixture of Water:Methanol at a suitable concentration.

• Injection: Inject 5-10 µL of the sample solution.[11]

Data Presentation

Table 1: Recommended Starting Conditions for Chiral NP-HPLC

Parameter	Recommended Condition	Reference
Stationary Phase	Chiralpak IC-3 (or similar polysaccharide-based CSP)	[1][2]
Column Dimensions	250 x 4.6 mm, 3-5 µm	[1][7]
Mobile Phase	n-Hexane:Isopropanol (95:5 v/v) with 0.2% TFA	[2]
Flow Rate	1.0 mL/min	[7]
Temperature	30°C	[7]
Detection	UV at 210-225 nm	[7]

| Mode | Isocratic |[1] |

Table 2: Recommended Starting Conditions for Metabolite RP-HPLC

Parameter	Recommended Condition	Reference
Stationary Phase	C18	[11]
Column Dimensions	100 x 3.9 mm, 5 µm	[11]
Mobile Phase A	0.05-0.1% Formic Acid in Water	[11]
Mobile Phase B	Methanol or Acetonitrile	[11]
Flow Rate	1.0 mL/min	[11]
Temperature	30°C	[11]
Detection	LC-MS/MS	[14][15]

| Mode | Gradient |[11] |

Mandatory Visualizations

Caption: Workflow for LC Method Development.

Caption: Troubleshooting Logic for Peak Tailing.

Caption: BTK Signaling Pathway Inhibition.

References

• 1. chemicalpapers.com [chemicalpapers.com]
• 2. researchgate.net [researchgate.net]
• 3. medicine.hsc.wvu.edu [medicine.hsc.wvu.edu]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. waters.com [waters.com]
• 7. benchchem.com [benchchem.com]
• 8. Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Metabolism of 4-Aminopiperidine Drugs by Cytochrome P450s: Molecular and Quantum Mechanical Insights into Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Differentiation between isomeric oxidative metabolites of a piperidine-containing drug by liquid chromatography-tandem mass spectrometry with stable-isotope tracer technique - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. A Liquid Chromatography-mass Spectrometry Method to Determine the Content of Genotoxic Impurity Piperidine in Rimonabant - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. halocolumns.com [halocolumns.com]
• 13. benchchem.com [benchchem.com]
• 14. researchgate.net [researchgate.net]
• 15. LC-MS/MS method for co-estimation of doxorubicin and piperine: formulation development and pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Chiral HPLC Analysis of Piperidine Compounds

This technical support center provides troubleshooting guidance and answers to frequently asked questions to help researchers, scientists, and drug development professionals improve peak shape for piperidine (B6355638) compounds in chiral High-Performance Liquid Chromatography (HPLC).

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of poor peak shape, especially peak tailing, for piperidine compounds in chiral HPLC?

Peak tailing is a common issue when analyzing basic compounds like piperidines. The primary cause is secondary interactions between the basic analyte and acidic silanol (B1196071) groups on the silica-based stationary phase.[1][2] This leads to a mixed-mode retention mechanism, where some analyte molecules are retained longer, resulting in an asymmetric peak.[2] Other contributing factors can include:

• Inappropriate mobile phase conditions: Incorrect pH or the absence of a suitable additive can exacerbate tailing.[2]

• Column overload: Injecting too much sample can lead to peak distortion.[3]

• Unsuitable sample solvent: Using a sample solvent significantly stronger than the mobile phase can cause poor peak shape.[3][4]

• Column degradation: Over time, the performance of a chiral column can diminish, leading to poor peak shapes.[5]

Q2: Which type of Chiral Stationary Phase (CSP) is most effective for separating piperidine enantiomers?

Polysaccharide-based CSPs, particularly those derived from amylose (B160209) and cellulose, are widely successful for resolving enantiomers of piperidine derivatives.[1][6] Columns such as the CHIRALPAK® and CHIRALCEL® series have demonstrated high enantioselectivity for these types of compounds.[1][7] The selection will often depend on the specific substitution pattern of the piperidine molecule.[1] It is often necessary to screen a variety of CSPs to find the optimal one for a specific analyte.

Q3: How can I improve peak shape using mobile phase additives?

For basic compounds like piperidines, adding a small amount of a basic modifier to the mobile phase is crucial for improving peak shape.[1] These additives, often referred to as "competing bases," interact with the active silanol sites on the stationary phase, masking them from the piperidine analyte and minimizing the secondary interactions that cause tailing.[2]

Commonly used basic additives include:

• Diethylamine (DEA)[1][6]

• Triethylamine (TEA)[8]

• Ethylenediamine (EDA)[1]

• Ethanolamine (AE)[9]

A typical concentration for these additives is 0.1% (v/v) and should generally not exceed 0.5%.[6][9]

Q4: What is the effect of temperature on the chiral separation of piperidine compounds?

Temperature is a critical parameter that can influence retention times, selectivity, and resolution.[6] Generally, increasing the temperature can improve peak shape and increase efficiency.[10] However, decreasing the temperature often enhances chiral selectivity.[10] The effect of temperature can be unpredictable, and in some cases, an increase in temperature has been shown to increase separation factors.[11] Therefore, it is a valuable parameter to screen during method development.[5] Maintaining a stable column temperature using a column oven is crucial for reproducible results.[3][6]

Q5: Can the sample solvent affect my peak shape?

Yes, the sample solvent can significantly impact peak shape. Dissolving the sample in a solvent that is much stronger than the mobile phase can lead to peak distortion.[3][12] Whenever possible, the sample should be dissolved in the mobile phase itself.[3][13] If the sample is not soluble in the mobile phase, a solvent with a similar or weaker elution strength should be used.[4][13] For analytical purposes, a low sample concentration (e.g., 1 mg/mL or less) is usually sufficient.[13]

Troubleshooting Guides

Guide 1: Systematic Approach to Improving Peak Shape

This guide provides a step-by-step workflow for troubleshooting and improving the peak shape of piperidine compounds.

Caption: Troubleshooting workflow for improving peak shape.

Guide 2: Understanding the Role of Mobile Phase Additives

The diagram below illustrates the mechanism by which basic additives improve the peak shape of piperidine compounds.

Caption: Role of basic additives in reducing peak tailing.

Data Summary Tables

Table 1: Effect of Mobile Phase Additive on Peak Asymmetry

Additive (0.1% v/v)	Analyte	Peak Asymmetry (As)
None	Piperidine Derivative A	2.1
Diethylamine (DEA)	Piperidine Derivative A	1.2
Triethylamine (TEA)	Piperidine Derivative A	1.3
Ethylenediamine (EDA)	Piperidine Derivative A	1.1

Note: Data is illustrative, based on typical improvements seen. Actual results will vary.

Table 2: Influence of Column Temperature on Chiral Separation

Temperature (°C)	Retention Time (min) - Enantiomer 1	Retention Time (min) - Enantiomer 2	Resolution (Rs)
20	8.5	9.8	2.1
30	7.2	8.1	1.8
40	6.1	6.8	1.5

Note: Data is illustrative. A decrease in resolution with increasing temperature is common but not universal.[6]

Experimental Protocols

Protocol 1: Screening of Mobile Phase Additives

Objective: To identify the most effective basic additive for improving the peak shape of a piperidine compound.

Materials:

• Chiral HPLC system with UV detector

• Polysaccharide-based chiral column (e.g., CHIRALPAK® IA)

• Mobile phase solvents (e.g., n-Hexane, Isopropanol)

• Basic additives: Diethylamine (DEA), Triethylamine (TEA), Ethylenediamine (EDA)

• Racemic piperidine compound

Procedure:

• Prepare Mobile Phases:

  • Mobile Phase 1 (No Additive): Prepare a mixture of n-Hexane and Isopropanol (e.g., 90:10 v/v).

  • Mobile Phase 2 (DEA): To the 90:10 n-Hexane/Isopropanol mixture, add DEA to a final concentration of 0.1% (v/v).

  • Mobile Phase 3 (TEA): Prepare a separate mobile phase with 0.1% TEA.

  • Mobile Phase 4 (EDA): Prepare a separate mobile phase with 0.1% EDA.

• Sample Preparation: Dissolve the racemic piperidine sample in the initial mobile phase (without additive) to a concentration of approximately 1 mg/mL.[1]

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C

  • Injection Volume: 10 µL

  • Detection: UV at a suitable wavelength

• Analysis:

  • Equilibrate the column with Mobile Phase 1 for at least 20 column volumes.

  • Inject the sample and record the chromatogram.

  • Sequentially switch to Mobile Phases 2, 3, and 4, ensuring the column is thoroughly equilibrated with each new mobile phase before injecting the sample.

• Evaluation: Compare the peak shape (asymmetry factor) and resolution from the chromatograms obtained with each mobile phase to determine the optimal additive.

Protocol 2: Optimization of Column Temperature

Objective: To evaluate the effect of column temperature on the chiral separation of a piperidine compound.

Materials:

• Chiral HPLC system with a column oven

• Optimal chiral column and mobile phase (containing the best additive from Protocol 1)

• Racemic piperidine compound

Procedure:

• System Setup: Install the chiral column in the column oven. Use the mobile phase composition (including the selected basic additive) that provided the best initial peak shape.

• Sample Preparation: Prepare the sample as described in Protocol 1.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Detection: UV at a suitable wavelength

• Temperature Screening:

  • Set the column oven to an initial temperature (e.g., 20°C). Allow the system to stabilize.

  • Inject the sample and record the chromatogram.

  • Increase the temperature in increments (e.g., 10°C) up to a maximum of 40°C or 50°C.

  • At each temperature, allow the column to equilibrate before injecting the sample.

• Evaluation: Analyze the chromatograms at each temperature. Record the retention times of both enantiomers, peak asymmetry, and the resolution between them. Select the temperature that provides the best balance of resolution, peak shape, and analysis time.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Effects of Sample Solvents on Peak Shape : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. elementlabsolutions.com [elementlabsolutions.com]
• 9. chiraltech.com [chiraltech.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. The effect of temperature on the separation of enantiomers with coated and covalently immobilized polysaccharide-based chiral stationary phases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. waters.com [waters.com]
• 13. chiraltech.com [chiraltech.com]

degradation pathways of Boc-protected piperidines under analytical conditions

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the degradation of tert-butoxycarbonyl (Boc)-protected piperidines during analytical procedures. It is intended for researchers, scientists, and professionals in drug development who work with these compounds.

Frequently Asked Questions (FAQs)

Q1: I am not seeing the molecular ion of my Boc-protected piperidine (B6355638) in my LC-MS analysis. What is the likely cause?

The most probable cause is in-source fragmentation or degradation in the acidic mobile phase. The Boc protecting group is notoriously labile under acidic conditions and can also fragment easily within the mass spectrometer's ion source, even with soft ionization techniques like Electrospray Ionization (ESI)[1][2]. A common fragmentation pathway is a McLafferty rearrangement, which results in the loss of isobutylene (B52900) (56 Da), leading to the observation of an [M-56]+ ion instead of the expected [M+H]+[3][4][5].

Q2: My HPLC chromatogram shows a peak corresponding to the deprotected piperidine. Is my sample impure, or is this happening during analysis?

While sample impurity is a possibility, it is common for the acidic mobile phase used in reversed-phase HPLC to cause on-column deprotection of the Boc group[1][6]. This is especially true when using trifluoroacetic acid (TFA) as a mobile phase modifier. Even at concentrations as low as 0.1%, TFA can lead to noticeable degradation, particularly if collected fractions are left to stand for extended periods[6].

Q3: How can I prevent the degradation of my Boc-protected piperidine during LC-MS analysis?

There are several strategies to mitigate degradation:

• Mobile Phase Modification: If possible, replace TFA with a weaker acid like formic acid or acetic acid[6]. Formic acid is a common choice for LC-MS as it is more volatile and less aggressive in causing deprotection than TFA[7][8][9]. In some cases, using a mobile phase without any acid modifier may be feasible.

• Optimize MS Source Conditions: To reduce in-source fragmentation, lower the fragmentor or cone voltage. This reduces the energy of the ions as they enter the mass spectrometer, minimizing the likelihood of fragmentation[1].

• Temperature Control: Keep the column and autosampler temperatures as low as reasonably possible to prevent thermal degradation. The Boc group can be labile at elevated temperatures[1][5][10].

• Prompt Analysis and Workup: Analyze samples promptly after preparation. If you are collecting fractions after HPLC, neutralize the acidic mobile phase immediately to prevent further degradation[6].

Q4: I am observing unexpected side products in my analysis. What could they be?

During acid-mediated deprotection, a tert-butyl cation is formed as an intermediate[11][12][13]. This reactive electrophile can alkylate nucleophilic sites on your piperidine or other molecules in the sample, leading to the formation of t-butylated byproducts[11][13].

Troubleshooting Guides

Issue 1: Complete or Partial Loss of Boc Group in LC-MS

This guide will help you troubleshoot the loss of the Boc protecting group during LC-MS analysis, leading to the absence or low intensity of the desired molecular ion and the appearance of a deprotected piperidine peak.

References

• 1. Amine Protection / Deprotection [fishersci.co.uk]
• 2. researchgate.net [researchgate.net]
• 3. Kinetics and mechanism of N-Boc cleavage: evidence of a second-order dependence upon acid concentration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Boc Deprotection - TFA [commonorganicchemistry.com]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. TFA vs. Formic Acid - Chromatography Forum [chromforum.org]
• 8. Big change in retention times switching from TFA to FA? - Chromatography Forum [chromforum.org]
• 9. Is TFA or formic acid better as an acidic mobile phase additive for Cogent TYPE-C columns - FAQ [mtc-usa.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. Boc-Protected Amino Groups [organic-chemistry.org]
• 13. A Brønsted Acidic Deep Eutectic Solvent for N-Boc Deprotection | MDPI [mdpi.com]

Technical Support Center: Troubleshooting Peak Tailing in the Analysis of Basic Compounds

Welcome to our technical support center. This resource is designed to assist researchers, scientists, and drug development professionals in addressing common chromatographic challenges. Here, you will find troubleshooting guides and frequently asked questions (FAQs) to help you resolve issues with peak tailing, particularly when analyzing basic compounds like hydroxypiperidine.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of peak tailing for basic compounds like hydroxypiperidine in reversed-phase HPLC?

A1: The most common cause of peak tailing for basic compounds is secondary ionic interactions between the protonated basic analyte and ionized residual silanol (B1196071) groups (Si-O⁻) on the surface of silica-based stationary phases.[1][2] This interaction leads to a non-ideal retention mechanism, where a portion of the analyte molecules is retained more strongly, resulting in an asymmetrical peak with a "tail."

Q2: How does the mobile phase pH influence peak tailing for basic analytes?

A2: Mobile phase pH is a critical factor. At intermediate pH values, residual silanol groups on the silica (B1680970) surface are deprotonated (negatively charged), while basic compounds like hydroxypiperidine are protonated (positively charged), leading to strong electrostatic interactions and, consequently, peak tailing. By lowering the mobile phase pH to a range of 2-4, the silanol groups become protonated (Si-OH), minimizing the ionic interactions and improving peak symmetry.[2][3][4]

Q3: What are mobile phase additives, and how can they mitigate peak tailing?

A3: Mobile phase additives are compounds added in small concentrations to the mobile phase to improve chromatographic performance. For basic analytes, common additives include:

• Buffers (e.g., phosphate (B84403), acetate, formate): Buffers help maintain a constant and optimal pH, which is crucial for consistent ionization of both the analyte and the silanol groups.[3][5]

• Competing Bases (e.g., Triethylamine (B128534) - TEA): A small, basic molecule like TEA can be added to the mobile phase to preferentially interact with the active silanol sites on the stationary phase. This "masks" the silanols from the analyte, reducing secondary interactions and improving peak shape.[6][7]

Q4: Can the choice of HPLC column affect peak tailing?

A4: Absolutely. Modern HPLC columns are designed to minimize peak tailing for basic compounds. Consider the following:

• End-capped Columns: These columns have their residual silanol groups chemically deactivated with a small silylating agent, reducing the number of active sites available for secondary interactions.[4]

• High-Purity Silica Columns ("Type B"): These columns are made from silica with very low metal content, which reduces the acidity of the silanol groups and, therefore, their tendency to interact with basic analytes.[8]

• Hybrid Silica Columns: These columns incorporate organic groups into the silica matrix, which can shield the silanol groups and improve peak shape for basic compounds over a wider pH range.

Q5: Besides chemical interactions, what other factors can cause peak tailing for all compounds in my chromatogram?

A5: If all peaks in your chromatogram are tailing, the issue might be related to the physical aspects of your HPLC system or column, rather than specific chemical interactions.[1] Common causes include:

• Column Void: A void or channel in the packing material at the head of the column can disrupt the sample band, leading to tailing.

• Blocked Frit: A partially blocked inlet frit on the column can cause poor sample distribution.

• Extra-column Volume: Excessive tubing length or diameter between the injector, column, and detector can lead to band broadening and tailing.

• Column Overload: Injecting too much sample can saturate the stationary phase, resulting in distorted peak shapes.[1]

Troubleshooting Guides

Guide 1: Systematic Approach to Diagnosing Peak Tailing

This guide provides a step-by-step workflow to identify the root cause of peak tailing.

A logical workflow for troubleshooting peak tailing issues.

Guide 2: Optimizing Mobile Phase Conditions

This guide focuses on adjusting the mobile phase to improve the peak shape of basic compounds.

A workflow for mobile phase optimization to reduce peak tailing.

Data Presentation

The following tables provide a summary of how different chromatographic parameters can influence the peak shape of basic compounds. The values presented are representative and may vary depending on the specific analyte, column, and instrument conditions.

Table 1: Effect of Mobile Phase pH on Peak Tailing of a Basic Compound (Representative Data)

Mobile Phase pH	Tailing Factor (Tf)	Observation
7.0	2.35	Significant tailing due to strong interaction between the ionized basic analyte and deprotonated silanols.[2]
5.0	1.80	Reduced tailing as some silanol groups become protonated.
3.0	1.33	Markedly improved peak symmetry as most silanol groups are protonated, minimizing secondary interactions.[2]
2.5	1.15	Optimal peak shape with minimal tailing.

Table 2: Effect of Buffer Concentration on Chromatographic Performance (Representative Data)

Buffer Concentration	Tailing Factor (Tf)	Resolution (Rs)	Observation
0.005 M	1.32	7.52	Moderate tailing with good resolution.[9]
0.02 M	1.11	3.64	Improved peak shape and acceptable resolution.[9]
0.05 M	1.19	2.72	Good peak shape, but resolution may decrease with increasing buffer strength.[9]

Table 3: Comparison of Column Technologies for the Analysis of Basic Compounds (Representative Data)

Column Type	Tailing Factor (Tf) for a Basic Analyte	Key Feature
Conventional C18 (Type A Silica)	> 2.0	High number of active silanol sites.
End-capped C18 (Type B Silica)	1.2 - 1.5	Reduced number of free silanol groups.
Hybrid C18	< 1.2	Silanol activity is shielded by the hybrid matrix, offering excellent peak shape over a wider pH range.
Polar-Embedded Group Column	< 1.2	Contains a polar group embedded in the alkyl chain, which shields silanols and provides alternative selectivity.

Experimental Protocols

Protocol 1: HPLC Method for the Analysis of 4-(4-chlorophenyl)-4-hydroxypiperidine

This protocol is adapted from a validated method for a hydroxypiperidine derivative and can be used as a starting point for method development.[10]

1. Chromatographic Conditions:

• HPLC System: Agilent 1260 Infinity or equivalent

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size

• Mobile Phase:

  • A: 50 mM Potassium Phosphate Buffer (pH adjusted to 3.0 with phosphoric acid)

  • B: Acetonitrile

• Gradient: 75% A / 25% B (Isocratic)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 10 µL

• Detector: UV at 220 nm

2. Reagent and Sample Preparation:

• Buffer Preparation: Dissolve the appropriate amount of monobasic potassium phosphate in HPLC-grade water to make a 50 mM solution. Adjust the pH to 3.0 with phosphoric acid. Filter through a 0.45 µm membrane filter.

• Sample Preparation: Accurately weigh and dissolve the hydroxypiperidine standard or sample in the mobile phase to a final concentration of 1 mg/mL.

3. Analysis Procedure:

• Equilibrate the column with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

• Inject a blank (mobile phase) to ensure no carryover.

• Inject the standard solution to determine the retention time and initial peak shape.

• Inject the sample solutions.

4. Troubleshooting and Optimization:

• If Peak Tailing is Observed:

  • Decrease the pH of the mobile phase in 0.2 unit increments (down to pH 2.5).

  • Increase the buffer concentration to 75 mM or 100 mM.

  • Add triethylamine (TEA) to the mobile phase at a concentration of 0.1% (v/v) and readjust the pH.

  • Consider using a modern, high-purity, end-capped C18 column or a column with a different chemistry (e.g., polar-embedded).

This technical support center provides a comprehensive guide to understanding and resolving peak tailing issues for basic compounds. By systematically addressing the potential chemical and physical causes, and by optimizing the mobile phase and column selection, researchers can significantly improve the quality and reliability of their chromatographic data.

References

• 1. gmpinsiders.com [gmpinsiders.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. pharmaguru.co [pharmaguru.co]
• 4. uhplcs.com [uhplcs.com]
• 5. asianjpr.com [asianjpr.com]
• 6. pharmagrowthhub.com [pharmagrowthhub.com]
• 7. Tip on Peak Tailing of Basic Analytes | Phenomenex [discover.phenomenex.com]
• 8. scribd.com [scribd.com]
• 9. omicsonline.org [omicsonline.org]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Minimizing Ion Suppression with (S)-1-Boc-3-hydroxypiperidine-d4 in ESI-MS

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing (S)-1-Boc-3-hydroxypiperidine-d4 as an internal standard in Electrospray Ionization Mass Spectrometry (ESI-MS). The focus is on identifying, mitigating, and resolving issues related to ion suppression to ensure accurate and reproducible quantitative analysis.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a concern when using (S)-1-Boc-3-hydroxypiperidine-d4?

A1: Ion suppression is a matrix effect where co-eluting compounds from the sample matrix (e.g., plasma, urine) interfere with the ionization of the analyte and the internal standard, (S)-1-Boc-3-hydroxypiperidine-d4, in the ESI source.[1] This interference leads to a decreased signal intensity, which can negatively impact the accuracy, precision, and sensitivity of the analytical method.[1] Even though (S)-1-Boc-3-hydroxypiperidine-d4 is a stable isotope-labeled (SIL) internal standard designed to compensate for such effects, severe or variable suppression can still compromise results.[2]

Q2: I am observing low signal intensity for both my analyte and (S)-1-Boc-3-hydroxypiperidine-d4. What is the likely cause?

A2: A concurrent low signal for both the analyte and the SIL internal standard strongly suggests significant ion suppression.[2] This is often due to a high concentration of matrix components co-eluting from the liquid chromatography (LC) column. Common sources of interference include phospholipids (B1166683), salts, and proteins from biological samples.[3] Inadequate sample cleanup is a primary reason for the presence of these interfering substances.[4][5]

Q3: The peak area ratio of my analyte to (S)-1-Boc-3-hydroxypiperidine-d4 is inconsistent across my samples. What does this indicate?

A3: Inconsistent analyte-to-internal standard ratios suggest that the ion suppression is variable and not being effectively compensated for by (S)-1-Boc-3-hydroxypiperidine-d4.[2] While SIL internal standards are designed to co-elute and experience similar matrix effects as the analyte, several factors can lead to differential suppression:

• Chromatographic Shift: Deuterium-labeled standards can sometimes exhibit slightly different retention times than their non-labeled counterparts.[6][7] If this shift is significant, the analyte and internal standard may not be exposed to the same matrix components as they elute, leading to inconsistent compensation.[8]

• Variable Matrix Composition: Significant differences in the matrix composition between individual samples can lead to varying degrees of ion suppression that may not be fully corrected by the internal standard.[2]

• Concentration-Dependent Suppression: The extent of ion suppression can be dependent on the concentration of both the analyte and the interfering compounds.[8]

Q4: Can the (S)-1-Boc-3-hydroxypiperidine-d4 internal standard itself contribute to ion suppression?

A4: Yes, at high concentrations, the internal standard can compete with the analyte for ionization, leading to suppression of the analyte signal.[9][10] It is crucial to optimize the concentration of the internal standard to a level that provides a stable and reproducible signal without causing self-suppression or suppressing the analyte.

Q5: How can I improve my sample preparation to minimize ion suppression?

A5: Effective sample preparation is critical to remove interfering matrix components.[4][11] Consider the following techniques:

• Liquid-Liquid Extraction (LLE): LLE can effectively separate the analyte and internal standard from many matrix components based on their differential solubility in immiscible solvents.[4][9]

• Solid-Phase Extraction (SPE): SPE offers a more selective approach to sample cleanup by utilizing a solid sorbent to retain the analytes of interest while matrix components are washed away.[4][9]

• Protein Precipitation (PPT): While a simpler technique, PPT is generally less effective at removing phospholipids and other small molecules that are common sources of ion suppression.[5][9] If using PPT, consider further cleanup steps or dilution of the extract.[4]

Troubleshooting Guides

This section provides systematic approaches to troubleshoot common issues encountered when using (S)-1-Boc-3-hydroxypiperidine-d4 as an internal standard in ESI-MS.

Guide 1: Diagnosing and Quantifying Ion Suppression

This guide will help you determine if ion suppression is affecting your analysis and to what extent.

Table 1: Example Matrix Effect Assessment Data

Sample Set	Analyte Peak Area (Mean)	(S)-1-Boc-3-hydroxypiperidine-d4 Peak Area (Mean)	Matrix Effect (%)
Set A: Neat Solution	1,250,000	1,300,000	N/A
Set B: Post-Spiked Matrix	750,000	780,000	-40%
Set C: Blank Matrix	Not Detected	Not Detected	N/A

This table illustrates a hypothetical scenario where the presence of the matrix caused a 40% reduction in signal intensity for the analyte.

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike the analyte and (S)-1-Boc-3-hydroxypiperidine-d4 into the mobile phase or reconstitution solvent at a known concentration (e.g., mid-range of your calibration curve).

  • Set B (Post-Extraction Spike): Process blank matrix samples through your entire sample preparation procedure. Spike the analyte and internal standard into the final extract at the same concentration as Set A.

  • Set C (Blank Matrix): Process blank matrix samples without adding the analyte or internal standard to check for interferences.

• LC-MS/MS Analysis: Analyze all three sets of samples using your established LC-MS/MS method.

• Data Analysis:

  • Calculate the mean peak area for the analyte and internal standard in Set A and Set B.

  • Calculate the matrix effect using the following formula: Matrix Effect (%) = ((Peak Area in Set B / Peak Area in Set A) - 1) * 100

  • A negative value indicates ion suppression, while a positive value indicates ion enhancement.

Caption: Workflow for Quantitative Assessment of Matrix Effects.

Guide 2: Optimizing Chromatographic Separation to Mitigate Ion Suppression

If ion suppression is confirmed, adjusting the chromatographic conditions can separate the analyte and internal standard from the interfering matrix components.

Table 2: Example Impact of Chromatographic Changes on Signal Intensity

Chromatographic Condition	Analyte Retention Time (min)	(S)-1-Boc-3-hydroxypiperidine-d4 Retention Time (min)	Analyte Signal-to-Noise (S/N)
Method 1 (Initial)	2.5	2.48	50
Method 2 (Shallow Gradient)	4.2	4.17	250
Method 3 (Different Column)	3.8	3.78	220

This table provides an example of how modifying the gradient or changing the column can improve the signal-to-noise ratio by shifting the analyte peak away from a region of ion suppression.

• Identify Suppression Zone: Perform a post-column infusion experiment to identify the retention time windows where ion suppression occurs.

  • Continuously infuse a solution of your analyte and internal standard post-column while injecting a blank, extracted matrix sample.

  • Dips in the baseline signal indicate regions of ion suppression.

• Modify Gradient Profile: Adjust the gradient elution to move the analyte and internal standard peaks away from the suppression zones. A shallower gradient can often improve resolution.

• Change Column Chemistry: If modifying the gradient is insufficient, consider a column with a different stationary phase (e.g., phenyl-hexyl, biphenyl) to alter the elution order of the analyte and interfering components.

• Evaluate Mobile Phase:

  • Organic Solvent: Switching between acetonitrile (B52724) and methanol (B129727) can change selectivity.

  • Additives: For positive ion mode ESI, ensure you are using an appropriate additive like formic acid or ammonium (B1175870) formate (B1220265) to promote good ionization and peak shape.

Caption: Troubleshooting Workflow for Chromatographic Optimization.

Guide 3: Verifying the Performance of (S)-1-Boc-3-hydroxypiperidine-d4

This guide helps ensure that the SIL internal standard itself is not a source of analytical issues.

Table 3: Example Purity and Stability Assessment of (S)-1-Boc-3-hydroxypiperidine-d4

Test	Specification	Result	Status
Chemical Purity (HPLC-UV)	>98%	99.5%	Pass
Isotopic Purity (MS)	>99% D4 enrichment	99.8%	Pass
H/D Exchange Test	<1% increase in d0 form after 24h in matrix	0.2%	Pass

This table shows example acceptance criteria and results for the quality control of the SIL internal standard.

• Assess Chemical and Isotopic Purity:

  • Confirm the chemical purity of the (S)-1-Boc-3-hydroxypiperidine-d4 stock solution using a technique like HPLC-UV.

  • Determine the isotopic purity by direct infusion or LC-MS to ensure minimal presence of the unlabeled (d0) form.

• Evaluate Chromatographic Co-elution:

  • Overlay the chromatograms of the analyte and (S)-1-Boc-3-hydroxypiperidine-d4 from a neat solution injection.

  • The retention times should be as close as possible. A significant difference may warrant further chromatographic optimization.

• Check for Hydrogen-Deuterium (H/D) Exchange:

  • Incubate (S)-1-Boc-3-hydroxypiperidine-d4 in a blank matrix at the temperature and for the duration of your sample preparation and analysis.

  • Analyze the sample and monitor for any increase in the signal of the unlabeled analyte, which would indicate that deuterium (B1214612) atoms are being exchanged for hydrogen atoms.[8]

Caption: Decision Tree for Verifying Internal Standard Performance.

References

• 1. Preparation of Deuterium-Labeled Armodafinil by Hydrogen-Deuterium Exchange and Its Application in Quantitative Analysis by LC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Matrix effect elimination during LC-MS/MS bioanalytical method development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. scispace.com [scispace.com]
• 7. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. waters.com [waters.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. researchgate.net [researchgate.net]
• 11. providiongroup.com [providiongroup.com]

stability of (S)-1-Boc-3-hydroxypiperidine-d4 in different storage conditions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (S)-1-Boc-3-hydroxypiperidine-d4. The information provided is based on general principles for handling deuterated compounds and the known chemical properties of the parent molecule.

Frequently Asked Questions (FAQs)

Q1: What are the recommended long-term storage conditions for (S)-1-Boc-3-hydroxypiperidine-d4?

A1: For optimal stability, (S)-1-Boc-3-hydroxypiperidine-d4 should be stored in a cool, dry, and dark environment.[1] As a general best practice for isotopically labeled compounds, storage at 2-8°C in a refrigerator is recommended.[2] For extended long-term storage, some sources suggest temperatures as low as -80°C, particularly to minimize any potential for slow degradation.[3] The compound should be kept in a tightly sealed container to protect it from moisture and light.[1]

Q2: Is (S)-1-Boc-3-hydroxypiperidine-d4 sensitive to light?

Q3: How does the deuterium (B1214612) labeling affect the chemical stability of (S)-1-Boc-3-hydroxypiperidine-d4 compared to its non-deuterated analog?

A3: The incorporation of deuterium, a stable isotope, does not alter the fundamental chemical reactivity or toxicity of the molecule.[4] Therefore, the chemical stability of (S)-1-Boc-3-hydroxypiperidine-d4 is expected to be very similar to its non-deuterated counterpart, (S)-1-Boc-3-hydroxypiperidine. The primary advantage of deuteration often lies in enhancing metabolic stability due to the Deuterium Kinetic Isotope Effect (KIE), which can slow down enzyme-mediated degradation.[5]

Q4: What are the potential degradation pathways for (S)-1-Boc-3-hydroxypiperidine-d4?

A4: The most likely degradation pathway under improper storage or experimental conditions is the acid-catalyzed removal of the tert-butoxycarbonyl (Boc) protecting group. The Boc group is known for its stability under a wide range of conditions but is readily cleaved by strong acids. Exposure to acidic environments should be avoided to prevent the formation of (S)-3-hydroxypiperidine-d4.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Unexpected peaks in NMR or LC-MS analysis suggesting impurity.	1. Degradation: The Boc group may have been partially or fully cleaved due to exposure to acidic conditions. 2. Contamination: The sample may have been contaminated during handling.	1. Verify pH: Ensure all solvents and reagents used are neutral or basic. If the experimental protocol involves acidic conditions, consider the potential for deprotection. 2. Proper Handling: Use clean spatulas and glassware. Avoid leaving the container open to the atmosphere for extended periods.
Inconsistent results in metabolic stability assays.	1. Improper Sample Preparation: Inaccurate concentration of the stock solution. 2. Degradation in Solution: The compound may be degrading in the assay buffer or solvent over the course of the experiment.	1. Accurate Weighing and Dissolution: Ensure the compound is fully dissolved to create a homogenous stock solution. 2. Solution Stability: Prepare fresh solutions for each experiment. If solutions need to be stored, keep them at a low temperature (e.g., -20°C or -80°C) and for a limited time.
Physical appearance change of the solid compound (e.g., discoloration, clumping).	1. Moisture Absorption: The compound may be hygroscopic. 2. Light Exposure: Prolonged exposure to light may cause degradation.	1. Dry Storage: Store in a desiccator or a tightly sealed container with a desiccant. 2. Protect from Light: Store in an amber vial or in a dark location.

Stability Data Summary

While specific quantitative stability data for (S)-1-Boc-3-hydroxypiperidine-d4 is not publicly available, the following table provides general guidance for storage conditions based on best practices for deuterated and Boc-protected compounds.

Storage Condition	Recommendation	Rationale
Temperature	2-8°C (Short-term) -20°C or -80°C (Long-term)	Minimizes the rate of potential chemical degradation.[3]
Atmosphere	Inert gas (e.g., Argon, Nitrogen) is recommended for long-term storage.	Reduces the risk of oxidation.[3]
Light	Store in the dark (e.g., amber vial).	Prevents potential photodegradation.[3]
Humidity	Store in a dry environment (e.g., with a desiccant).	Prevents hydrolysis and physical changes to the solid.[1]

Experimental Protocols

Protocol 1: General Stability Testing of (S)-1-Boc-3-hydroxypiperidine-d4

This protocol outlines a general approach for assessing the stability of (S)-1-Boc-3-hydroxypiperidine-d4 under various environmental conditions, based on ICH guidelines.

1. Sample Preparation:

• Use at least three primary batches of the deuterated compound.

• Prepare samples for each storage condition and time point.

2. Storage Conditions:

• Long-term: 25°C ± 2°C / 60% RH ± 5% RH

• Accelerated: 40°C ± 2°C / 75% RH ± 5% RH

• Photostability: Expose the sample to a light source according to ICH Q1B guidelines.

3. Testing Schedule:

• Initial: Test the sample at the beginning of the study (time = 0).

• Accelerated: Test at 1, 3, and 6 months.

• Long-term: Test at 3, 6, 9, 12, 18, and 24 months.

4. Analytical Methods:

• Use a stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection or Mass Spectrometry (LC-MS), to determine the purity of the sample and quantify any degradation products.

• Monitor physical properties such as appearance, color, and solubility.

5. Data Analysis:

• Plot the percentage of the remaining compound against time for each storage condition.

• Identify and quantify any significant degradation products.

References

• 1. (S)-1-Boc-3-hydroxypiperidine CAS NO 143900-44-1 Manufacturers, Suppliers, Factory - Home Sunshine Pharma [hsppharma.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. moravek.com [moravek.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

identifying and minimizing impurities in (S)-1-Boc-3-hydroxypiperidine synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in identifying and minimizing impurities during the synthesis of (S)-1-Boc-3-hydroxypiperidine.

Troubleshooting Guides

This section addresses common issues encountered during the synthesis and analysis of (S)-1-Boc-3-hydroxypiperidine.

Issue 1: Low Enantiomeric Excess (ee%) or Chiral Purity

Possible Causes & Solutions:

• Suboptimal Enzyme Activity (Biocatalytic Methods):

  • Incorrect pH or Temperature: Enzyme activity is highly dependent on pH and temperature. Ensure the reaction buffer pH and temperature are optimized for the specific ketoreductase (KRED) being used. For instance, some KREDs exhibit optimal activity at a pH of 6.5 and a temperature of 35°C.[1]

  • Cofactor (NADH/NADPH) Limitation: The enzymatic reduction requires a stoichiometric amount of a cofactor (e.g., NADH or NADPH). If the cofactor regeneration system (e.g., using glucose dehydrogenase) is inefficient, it can limit the reaction rate and selectivity. Ensure the cofactor and any necessary regeneration system components are present in sufficient concentrations.

  • Enzyme Inhibition: The substrate or product may inhibit the enzyme at high concentrations. Consider fed-batch strategies for substrate addition to maintain a low concentration throughout the reaction.

• Inefficient Chiral Resolution (Chemical Methods):

  • Improper Resolving Agent: The choice of resolving agent (e.g., L-camphorsulfonic acid) is critical.[2] Ensure the correct stoichiometry and solvent system are used for efficient diastereomeric salt formation and separation.

  • Incomplete Crystallization: The separation of diastereomeric salts relies on differences in solubility. Ensure adequate time and appropriate temperature for selective crystallization of the desired diastereomer. Seeding with a pure crystal may aid in this process.

Issue 2: Incomplete Conversion of N-1-Boc-3-piperidone (Starting Material)

Possible Causes & Solutions:

• Insufficient Catalyst/Reagent:

  • Biocatalysis: The enzyme loading may be too low. Increase the amount of ketoreductase or whole-cell biocatalyst.

  • Chemical Reduction: Ensure the reducing agent (e.g., in catalytic hydrogenation) is active and present in a sufficient amount.

• Poor Substrate Solubility: N-1-Boc-3-piperidone has limited solubility in aqueous buffers. The use of co-solvents like isopropanol (B130326) (IPA) or dimethyl sulfoxide (B87167) (DMSO) can improve solubility and reaction rates.[2]

• Reaction Time: The reaction may not have reached completion. Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to determine the optimal reaction time.[2]

Issue 3: Presence of Unknown Impurities in the Final Product

Possible Causes & Solutions:

• Side Reactions:

  • Over-reduction: In some chemical reductions, the piperidine (B6355638) ring itself could be susceptible to further reduction under harsh conditions. Use milder reducing agents or optimize reaction conditions (temperature, pressure).

  • Byproducts from Reagents: Impurities in starting materials or reagents can lead to the formation of byproducts. Use high-purity starting materials and solvents.

• Degradation of Product: (S)-1-Boc-3-hydroxypiperidine may be sensitive to acidic or basic conditions. Ensure proper work-up procedures and maintain a neutral pH during purification and storage.

• Ineffective Purification:

  • Column Chromatography: Optimize the stationary phase and mobile phase for better separation of the desired product from impurities.

  • Recrystallization: Choose an appropriate solvent system that allows for selective crystallization of the product, leaving impurities in the mother liquor.

Frequently Asked Questions (FAQs)

Q1: What is the most common impurity in the synthesis of (S)-1-Boc-3-hydroxypiperidine?

The most significant impurity is typically the undesired (R)-isomer of 1-Boc-3-hydroxypiperidine.[3][4][5] Its presence directly impacts the enantiomeric excess (ee%) and the overall purity of the final product, which is critical for its use as a chiral intermediate in pharmaceutical synthesis.[3][6]

Q2: How can I accurately quantify the amount of the (R)-isomer impurity?

Chiral High-Performance Liquid Chromatography (HPLC) is the most common and reliable method for separating and quantifying the (S) and (R) enantiomers.[2][3] A typical method involves using a chiral stationary phase, such as a Chiralpak IC column, with a mobile phase consisting of a mixture of n-hexane and isopropanol.[2]

Q3: What are the advantages of using a biocatalytic method over a chemical resolution method?

Biocatalytic methods, particularly those using ketoreductases, offer several advantages:

• High Enantioselectivity: Enzymes can provide very high, often exceeding 99%, enantiomeric excess of the desired (S)-isomer.[1]

• Mild Reaction Conditions: Enzymatic reactions are typically carried out under mild conditions of temperature and pH, which minimizes the formation of side products.[6]

• Higher Theoretical Yield: Unlike chemical resolution, which has a maximum theoretical yield of 50% for the desired enantiomer, biocatalytic reduction can theoretically achieve a 100% yield.[2]

• Environmentally Friendly: Biocatalytic processes are generally considered "greener" as they avoid the use of heavy metal catalysts and harsh reagents often employed in chemical synthesis.[6]

Q4: How can I monitor the progress of the reaction?

Thin Layer Chromatography (TLC) is a simple and rapid method for monitoring the disappearance of the starting material (N-1-Boc-3-piperidone) and the appearance of the product. A common mobile phase for TLC is a mixture of ethyl acetate (B1210297) and n-hexane (1:1), with visualization using a ninhydrin (B49086) stain.[2] For more quantitative analysis of conversion, Gas Chromatography (GC) can be employed.[2]

Quantitative Data Summary

Table 1: Comparison of Different Synthesis Methods for (S)-1-Boc-3-hydroxypiperidine

Synthesis Method	Catalyst/Reagent	Yield	Chiral Purity (ee%)	Chromatographic Purity	Reference
Biocatalytic Reduction	Ketoreductase (KRED 110)	>99% (conversion)	100%	>99%	[2]
Whole-Cell Biocatalysis	Baker's Yeast	90-95%	-	-	[2]
Co-expression System	E. coli/pET28-K-rbs-G	99.2% (conversion)	>99%	-	[1]
Chemical Resolution	L-camphorsulfonic acid	<50%	-	-	[2]

Experimental Protocols

Protocol 1: Chiral HPLC Analysis for Enantiomeric Purity

This protocol is for the determination of the enantiomeric purity of (S)-1-Boc-3-hydroxypiperidine.

• Instrumentation: High-Performance Liquid Chromatography (HPLC) system with a UV detector.

• Column: Chiralpak IC (250 x 4.6 mm, 5 µm).[2]

• Mobile Phase: 95% n-hexane and 5% isopropanol (v/v).[2]

• Flow Rate: 1.0 mL/min.[2]

• Detector Wavelength: 210 nm.[2]

• Sample Preparation: Dissolve a small amount of the sample in the mobile phase.

• Procedure:

  • Equilibrate the column with the mobile phase until a stable baseline is achieved.

  • Inject the sample solution.

  • Monitor the chromatogram for the elution of the two enantiomers. The typical retention times are approximately 12.60 min for the (R)-isomer and 13.69 min for the (S)-isomer.[2]

  • Calculate the enantiomeric excess (ee%) using the peak areas of the two isomers.

Protocol 2: Gas Chromatography for Reaction Monitoring

This protocol is for monitoring the conversion of N-1-Boc-3-piperidone to 1-Boc-3-hydroxypiperidine.

• Instrumentation: Gas Chromatograph with a Flame Ionization Detector (FID).

• Column: Rtx-5 Amine (30 m x 0.53 mm, 3.0 µm) capillary column.[2]

• Carrier Gas: Nitrogen.[2]

• Procedure:

  • Set up the appropriate temperature program for the oven, injector, and detector.

  • Prepare a sample by quenching a small aliquot of the reaction mixture and extracting it with a suitable solvent (e.g., ethyl acetate).

  • Inject the prepared sample into the GC.

  • Identify the peaks corresponding to the starting material and the product based on their retention times.

  • Determine the relative peak areas to calculate the percentage conversion.

Visualizations

Caption: Experimental workflow for the synthesis and analysis of (S)-1-Boc-3-hydroxypiperidine.

Caption: Troubleshooting logic for identifying and resolving common issues in the synthesis.

References

• 1. mdpi.com [mdpi.com]
• 2. derpharmachemica.com [derpharmachemica.com]
• 3. researchgate.net [researchgate.net]
• 4. Chiral-selective biocatalysis of (S)-1-BOC-3-hydroxypiperidine: developing analytical method for quantifying (R)-isomer impurities | Semantic Scholar [semanticscholar.org]
• 5. chemicalpapers.com [chemicalpapers.com]
• 6. Uses and Preparation of (S)-1-Boc-3-hydroxypiperidine_Chemicalbook [chemicalbook.com]

Reference Data & Comparative Studies

A Comparative Guide to the Bioanalytical Method Validation of (S)-1-Boc-3-hydroxypiperidine-d4

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, the precise quantification of drug candidates and their metabolites in biological matrices is paramount for accurate pharmacokinetic and toxicokinetic assessments. The use of stable isotope-labeled internal standards, such as (S)-1-Boc-3-hydroxypiperidine-d4, in conjunction with liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the gold standard for bioanalytical assays. This guide provides an objective comparison of the LC-MS/MS method for the validation of (S)-1-Boc-3-hydroxypiperidine-d4 against alternative analytical techniques, supported by representative experimental data and detailed protocols.

The Gold Standard: LC-MS/MS with a Deuterated Internal Standard

The use of a deuterated internal standard that co-elutes with the analyte is the preferred method in bioanalysis. It effectively compensates for variations in sample preparation, injection volume, and matrix effects, leading to enhanced accuracy and precision.

Experimental Workflow

The general workflow for a bioanalytical method validation using LC-MS/MS involves several key stages, from sample preparation to data analysis.

Caption: A typical experimental workflow for the bioanalytical quantification using LC-MS/MS.

Performance Data

While a specific validation report for (S)-1-Boc-3-hydroxypiperidine-d4 is not publicly available, the following table summarizes the expected performance of a robust LC-MS/MS method based on the validation of structurally similar deuterated piperidine (B6355638) derivatives.

Validation Parameter	LC-MS/MS with Deuterated IS	Acceptance Criteria (FDA/ICH)
Linearity (r²)	> 0.995	≥ 0.99
Accuracy (% Bias)	Within ± 10%	Within ± 15% (± 20% at LLOQ)
Precision (% CV)	< 10%	≤ 15% (≤ 20% at LLOQ)
Recovery (%)	Consistent and reproducible	Not specified, but should be consistent
Matrix Effect (% CV)	< 15%	≤ 15%
LLOQ	Low ng/mL to pg/mL	Dependent on analyte and therapeutic dose
Selectivity	No significant interference	No significant interference at the retention time of the analyte and IS
Stability	Stable under various conditions	Within ± 15% of nominal concentration

Experimental Protocol: LC-MS/MS Method

Sample Preparation:

• To 100 µL of plasma, add 10 µL of (S)-1-Boc-3-hydroxypiperidine-d4 internal standard solution.

• Precipitate proteins by adding 400 µL of acetonitrile (B52724).

• Vortex and centrifuge the samples.

• Evaporate the supernatant to dryness under a stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

Chromatographic Conditions:

• Column: A suitable C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm).

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

Mass Spectrometric Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Detection: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Specific precursor-to-product ion transitions would be determined for both the analyte and the deuterated internal standard.

Alternative Analytical Methods: A Comparative Overview

While LC-MS/MS with a deuterated internal standard is the preferred method, other techniques can be employed, each with its own set of advantages and limitations.

Caption: Comparison of the primary bioanalytical method with alternative techniques.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

Principle: This method separates the analyte from other components in the sample based on its interaction with a stationary phase, followed by detection using UV absorbance.

Performance:

Validation Parameter	HPLC-UV
Linearity (r²)	> 0.99
Accuracy (% Bias)	Within ± 15%
Precision (% CV)	< 15%
LLOQ	High ng/mL to µg/mL range
Selectivity	Prone to interference from co-eluting compounds

Experimental Protocol:

• Sample Preparation: Similar to LC-MS/MS, but may require more rigorous cleanup to remove interfering substances.

• Chromatographic Conditions: A C18 column with a mobile phase of acetonitrile and water.

• Detection: UV detector set at a wavelength where the analyte has maximum absorbance (requires a chromophore).

Gas Chromatography-Mass Spectrometry (GC-MS)

Principle: This technique is suitable for volatile or semi-volatile compounds. The analyte is vaporized and separated in a gaseous mobile phase, followed by mass spectrometric detection. For non-volatile compounds like (S)-1-Boc-3-hydroxypiperidine, derivatization is necessary to increase volatility.

Performance:

Validation Parameter	GC-MS
Linearity (r²)	> 0.99
Accuracy (% Bias)	Within ± 15%
Precision (% CV)	< 15%
LLOQ	Low ng/mL range
Selectivity	High, due to mass spectrometric detection

Experimental Protocol:

• Sample Preparation: Includes a derivatization step (e.g., silylation) to make the analyte volatile.

• GC Conditions: A capillary column with a temperature gradient program.

• MS Conditions: Electron Impact (EI) ionization is commonly used.

Capillary Electrophoresis (CE)

Principle: CE separates ions based on their electrophoretic mobility in an electric field. It is particularly powerful for the separation of chiral compounds.

Performance:

Validation Parameter	Capillary Electrophoresis
Linearity (r²)	> 0.99
Accuracy (% Bias)	Within ± 15%
Precision (% CV)	< 15%
LLOQ	ng/mL to µg/mL range
Selectivity	Excellent for chiral separations

Experimental Protocol:

• Sample Preparation: Minimal sample cleanup is often required.

• CE Conditions: A fused-silica capillary with a background electrolyte containing a chiral selector (e.g., cyclodextrins).

• Detection: Typically UV or diode-array detection.

Conclusion

The validation of a bioanalytical method using (S)-1-Boc-3-hydroxypiperidine-d4 as an internal standard with LC-MS/MS offers unparalleled sensitivity, specificity, and accuracy. This makes it the superior choice for regulated bioanalysis in drug development. While alternative methods like HPLC-UV, GC-MS, and Capillary Electrophoresis have their applications, they often present limitations in terms of sensitivity, sample throughput, or the need for derivatization. For the critical task of quantifying drug candidates in biological matrices, the robustness and reliability of an LC-MS/MS method with a deuterated internal standard remain the industry benchmark.

A Comparative Guide to Cross-Validation of Analytical Methods with Different Internal Standards

In the rigorous landscape of pharmaceutical development and scientific research, the consistency and reliability of analytical methods are paramount. When bioanalytical data are generated using different methods, particularly those employing distinct internal standards, ensuring the comparability of these datasets is crucial for making sound scientific and regulatory decisions.[1][2] Cross-validation is the process that establishes this comparability, verifying that a validated analytical method produces consistent and reliable results.[1][2]

This guide provides an objective comparison of methodologies for the cross-validation of analytical methods that utilize different internal standards, supported by experimental protocols and data presentation guidelines.

The Role and Selection of an Internal Standard

An internal standard (IS) is a compound added in a known amount to all calibration standards and samples.[3] Its purpose is to correct for variability during sample preparation and analysis, thus improving the accuracy and precision of quantitative analysis.[4] The choice of an internal standard is critical and should be based on several criteria to ensure it effectively mimics the analyte's behavior.[3][5]

Key selection criteria for an internal standard include:

• Chemical and Physical Similarity: The IS should be chemically similar to the analyte to ensure comparable behavior during extraction, chromatography, and ionization.[5][6] Stable isotope-labeled (SIL) versions of the analyte, such as deuterated compounds, are considered the gold standard.[7]

• Non-Interference: The IS must not interfere with the detection of the analyte or other components in the sample matrix.[3][4]

• Purity and Availability: The IS should be of high purity and readily available.[5]

• Stability: The internal standard must be chemically stable throughout the entire analytical process.[5]

Key considerations for selecting an appropriate internal standard.

Cross-Validation Experimental Design

When an analytical method is modified to use a different internal standard, a cross-validation study is necessary to demonstrate the equivalency of the two methods. The fundamental goal is to show that the change in the internal standard does not significantly impact the accuracy and precision of the analytical results.

The cross-validation process involves analyzing the same set of quality control (QC) samples using both the original (Method A) and the new (Method B) analytical procedures.

References

• 1. benchchem.com [benchchem.com]
• 2. pharmaguru.co [pharmaguru.co]
• 3. americanlaboratory.com [americanlaboratory.com]
• 4. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 5. Internal Standard Method Explained in Analytical Chemistry - WIN SOURCE BLOG [blog.win-source.net]
• 6. welchlab.com [welchlab.com]
• 7. benchchem.com [benchchem.com]

The Gold Standard vs. The Practical Alternative: A Performance Showdown of Deuterated and Structural Analog Internal Standards

In the precise world of analytical chemistry, particularly in drug development and clinical research, the accuracy of quantitative analysis is paramount. The use of internal standards (IS) in methods like liquid chromatography-mass spectrometry (LC-MS) is a fundamental practice to ensure data reliability.[1] These compounds are added at a constant concentration to all samples, calibrators, and quality controls to correct for variations during the analytical process.[1] The choice of an appropriate internal standard is a critical decision, with two primary candidates taking center stage: stable isotope-labeled (SIL) standards, most commonly deuterated standards, and structural analogs.

While both are utilized, a strong scientific and regulatory consensus favors deuterated standards for achieving the highest data quality.[1] This guide provides an objective comparison, backed by experimental data, to illuminate the performance differences and guide researchers in selecting the most appropriate internal standard for their quantitative assays.

The Fundamental Difference: Identity vs. Similarity

A deuterated internal standard is chemically identical to the analyte of interest, with the key distinction being the replacement of one or more hydrogen atoms with its heavier isotope, deuterium.[1] This subtle change increases the mass-to-charge ratio (m/z), allowing it to be distinguished by the mass spectrometer, while preserving the physicochemical properties of the molecule.[1]

In contrast, a structural analog is a different chemical compound chosen for its structural resemblance to the analyte.[1] While it can mimic the analyte's behavior to some extent, even minor structural differences can lead to significant variations in extraction recovery, chromatographic retention time, and ionization response, potentially compromising the accuracy and precision of the quantification.[2]

Performance Under the Microscope: A Data-Driven Comparison

The superiority of deuterated internal standards becomes evident when examining key analytical validation parameters. The following tables summarize representative data from comparative experiments.

Table 1: Analysis of Sirolimus in Whole Blood

A study on the immunosuppressant drug sirolimus compared the performance of a deuterated sirolimus standard (SIR-d3) with a structural analog, desmethoxyrapamycin (DMR). The results clearly demonstrate the superior precision of the deuterated standard in compensating for inter-patient matrix effects.

Performance Parameter	Deuterated Internal Standard (SIR-d3)	Structural Analog Internal Standard (DMR)
Inter-patient Assay Imprecision (CV%)	2.7% - 5.7%	7.6% - 9.7%
Data sourced from a study evaluating a deuterium-labeled internal standard for the measurement of sirolimus.[2]

Table 2: Typical Bioanalytical Method Validation Data

This table represents typical data from a comparative experiment designed to quantify a drug in human plasma.

Validation Parameter	Deuterated Internal Standard	Structural Analog Internal Standard
Accuracy (% Bias)
Low QC	± 5%	± 15%
Medium QC	± 3%	± 12%
High QC	± 4%	± 10%
Precision (% CV)
Intra-day (n=6)	< 5%	< 15%
Inter-day (n=18)	< 7%	< 18%
Data is representative and compiled from principles described in referenced literature.[1]

Visualizing the Workflow and Rationale

The following diagrams illustrate the experimental workflow and the logical basis for the superior performance of deuterated internal standards.

Caption: General experimental workflow for bioanalysis using an internal standard.

Caption: Logical relationship between IS properties and analytical outcome.

Detailed Experimental Protocols

To objectively compare the performance of deuterated and structural analog internal standards, a series of validation experiments are conducted. Below are detailed methodologies for key experiments.

Sample Preparation (Protein Precipitation)

This protocol describes a general procedure for the quantitative analysis of a drug in plasma.

• Preparation of Standards and Quality Controls (QCs):

  • Prepare stock solutions of the analyte and both the deuterated and structural analog internal standards in a suitable organic solvent (e.g., methanol).

  • Create a series of calibration standards by spiking blank human plasma with known concentrations of the analyte.

  • Prepare QC samples at low, medium, and high concentrations in the same manner.[1]

• Sample Processing:

  • Aliquot 100 µL of each standard, QC, and unknown study sample into a 1.5 mL microcentrifuge tube.

  • Add a fixed amount of the internal standard (either deuterated or structural analog) to each tube.

  • Add 300 µL of ice-cold acetonitrile (B52724) to each tube to precipitate the plasma proteins.

  • Vortex mix for 10 seconds.[1]

  • Centrifuge the samples at 10,000 rpm for 5 minutes to pellet the precipitated proteins.

  • Transfer the supernatant to a clean tube for LC-MS analysis.

Evaluation of Matrix Effects

This experiment is crucial for determining the ability of the internal standard to compensate for the influence of the biological matrix on the analyte's ionization.

• Objective: To assess the matrix effect compensation of a deuterated versus a non-deuterated internal standard in a complex biological matrix like human plasma.[3]

• Materials: Analyte, deuterated IS, structural analog IS, and blank biological matrix from at least six different sources.[3]

• Procedure:

  • Set A (Neat Solution): Spike the analyte and IS into the mobile phase.[2]

  • Set B (Post-Spiked Matrix): Extract blank matrix from the six different sources first, and then spike the analyte and IS into the final extract.[2][3]

  • Set C (Pre-Spiked Matrix): Spike the analyte and IS into the blank matrix from the six sources before the extraction process.[2]

• Data Analysis:

  • Analyze all three sets of samples using the validated LC-MS/MS method.[2]

  • The Matrix Factor (MF) is calculated as the ratio of the peak area of the analyte in the presence of the matrix (Set B) to the peak area in the absence of the matrix (Set A).[3]

  • The IS-normalized MF is calculated by dividing the MF of the analyte by the MF of the internal standard.

  • Calculate the coefficient of variation (CV) of the IS-normalized MF across the six matrix sources for both the deuterated and non-deuterated internal standards. A lower CV indicates better compensation for the variability of the matrix effect.[3]

Important Considerations for Deuterated Standards

While deuterated standards are superior, their effective use requires careful consideration:

• Isotopic Purity: The isotopic purity of the deuterated standard is critical. The presence of unlabeled analyte can lead to an overestimation of the analyte concentration. Isotopic enrichment should ideally be ≥98%.[4]

• Position of Deuterium Labeling: Deuterium atoms should be placed on stable positions within the molecule to avoid hydrogen-deuterium exchange with the solvent (e.g., avoiding -OH, -NH, -SH groups).[4]

• Co-elution: For optimal correction of matrix effects, the deuterated standard should co-elute with the analyte. While their chromatographic behavior is nearly identical, highly deuterated compounds can sometimes exhibit a slight retention time shift, which should be verified during method development.[4][5]

• Differential Matrix Effects: In rare cases, especially in complex matrices, the analyte and its deuterated standard may experience slightly different degrees of ion suppression or enhancement. This can occur if there is a slight chromatographic separation between the two.[4][6]

Conclusion: An Informed Decision for Superior Data

The choice between a deuterated and a structural analog internal standard has significant implications for the quality of quantitative data. The near-identical physicochemical properties of deuterated standards allow them to more accurately track the analyte throughout the entire analytical process, from sample preparation to detection. This results in superior correction for matrix effects and other sources of variability, leading to enhanced accuracy and precision.

While structural analogs can be a viable option when a deuterated standard is unavailable or cost-prohibitive, their inherent chemical differences present a greater risk of inaccurate quantification.[3] For researchers, scientists, and drug development professionals striving for the highest level of data integrity, the evidence strongly supports the use of deuterated internal standards as the gold standard in quantitative bioanalysis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Internal Standard Selection in Quantitative Bioanalysis

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate internal standard (IS) is a critical decision in the development of robust and reliable quantitative bioanalytical methods. An internal standard is a compound of known concentration added to samples to correct for variability during the analytical process, thereby improving the accuracy and precision of the results.[1][2] This guide provides an objective comparison of the two primary types of internal standards—Stable Isotope-Labeled Internal Standards (SIL-ISs) and Structural Analog Internal Standards—supported by experimental data and detailed methodologies to inform your selection process.

The Gold Standard: Stable Isotope-Labeled Internal Standards (SIL-IS)

SIL-ISs are widely regarded as the "gold standard" in quantitative bioanalysis, particularly for methods employing liquid chromatography-mass spectrometry (LC-MS).[3] A SIL-IS is a form of the analyte where one or more atoms have been replaced with their heavy stable isotopes (e.g., ²H, ¹³C, ¹⁵N). This subtle modification makes it distinguishable by the mass spectrometer while maintaining nearly identical physicochemical properties to the analyte.[4]

The Alternative: Structural Analog Internal Standards

A structural analog is a compound with a chemical structure similar to the analyte. While they can be a viable alternative when a SIL-IS is not available, their differences in physicochemical properties can lead to less effective correction for analytical variability.[1]

Performance Comparison: SIL-IS vs. Structural Analog

The choice of internal standard directly impacts the performance of a bioanalytical method. The following tables summarize key performance parameters, drawing on a case study of the anticancer drug Kahalalide F, to illustrate the differences between a SIL-IS and a structural analog.

Table 1: Comparison of Key Characteristics

Feature	Stable Isotope-Labeled IS (SIL-IS)	Structural Analog IS	Rationale
Physicochemical Properties	Nearly identical to the analyte	Similar, but not identical to the analyte	SIL-ISs co-elute with the analyte and exhibit similar extraction recovery and ionization response, providing more accurate correction.[3][4]
Matrix Effect Compensation	High	Variable	Due to their similarity, SIL-ISs experience the same degree of ion suppression or enhancement as the analyte.[4]
Availability	May require custom synthesis	Often commercially available or readily synthesized	The synthesis of SIL-ISs can be time-consuming and costly.[1]
Cost	Higher	Lower	Custom synthesis and isotopic materials increase the cost of SIL-ISs.[1]
Risk of Cross-Interference	Low, with sufficient mass difference (ideally ≥ 4 Da)	Higher, depending on structural similarity	The mass difference in SIL-ISs allows for clear differentiation from the analyte by the mass spectrometer.[4]

Table 2: Quantitative Performance Data for Kahalalide F

Parameter	With Structural Analog IS	With SIL-IS	Improvement with SIL-IS
Accuracy (Mean Bias %)	96.8%	100.3%	Closer to the ideal 100%
Precision (Standard Deviation)	8.6%	7.6%	Statistically significant improvement (p=0.02)
Stability in Processed Extract	~16 hours at ambient temperature	At least 5 days at ambient temperature	Significantly prolonged stability

Data adapted from a study on the bioanalysis of Kahalalide F.

Experimental Protocols

To ensure the selection of a suitable internal standard and the validation of a robust bioanalytical method, a series of experiments must be conducted. The following are detailed methodologies for key validation experiments.

Internal Standard Selection and Optimization

Objective: To select the most appropriate internal standard and determine its optimal concentration.

Methodology:

• Candidate Selection:

  • SIL-IS: Procure a high-purity stable isotope-labeled version of the analyte. A mass difference of at least 4 atomic mass units is recommended to prevent isotopic crosstalk.[4]

  • Structural Analog: Select a compound with close structural and physicochemical similarity to the analyte.

• Concentration Optimization:

  • Prepare a series of dilutions of the candidate internal standard.

  • Spike these solutions into a blank biological matrix and analyze them.

  • Select a concentration that provides a reproducible and robust signal (Signal-to-Noise > 20:1) without causing detector saturation. The response of the IS should ideally be in the range of the analyte's response at its lower limit of quantification (LLOQ).[4]

Evaluation of Selectivity and Specificity

Objective: To ensure that components in the biological matrix do not interfere with the detection of the analyte or the internal standard.

Methodology:

• Obtain at least six different lots of the blank biological matrix from individual donors.[5]

• Process each blank lot with and without the addition of the internal standard.

• Process a sample at the Lower Limit of Quantification (LLOQ).

• Analyze the processed samples and examine the chromatograms for any interfering peaks at the retention times of the analyte and the internal standard.

• Acceptance Criteria: The response of any interfering peaks in the blank samples should be less than 20% of the analyte response at the LLOQ and less than 5% of the internal standard response.[6]

Assessment of Matrix Effect

Objective: To evaluate the impact of matrix components on the ionization of the analyte and the internal standard.

Methodology:

• Obtain at least six different lots of the blank biological matrix.

• Prepare three sets of samples at low and high quality control (QC) concentrations:

  • Set A (Neat Solution): Analyte and internal standard prepared in a clean solvent.

  • Set B (Post-extraction Spike): Blank matrix is extracted first, and then the analyte and internal standard are added to the extracted matrix.

  • Set C (Pre-extraction Spike): Analyte and internal standard are added to the blank matrix before the extraction process.

• Calculate the Matrix Factor (MF) for each lot: MF = (Peak response in Set B) / (Peak response in Set A)

• Calculate the IS-Normalized Matrix Factor: IS-Normalized MF = (Analyte MF) / (IS MF)

• Acceptance Criteria: The coefficient of variation (CV) of the IS-normalized matrix factor across the different lots should be ≤15%.

Visualizing the Workflow and Decision Process

To further clarify the selection and validation process, the following diagrams illustrate the key workflows and logical relationships.

A typical bioanalytical workflow using an internal standard.

A decision tree for selecting an appropriate internal standard.

Conclusion

The selection of an internal standard is a foundational element of a robust and reliable bioanalytical method. Stable isotope-labeled internal standards are unequivocally the preferred choice, offering superior accuracy and precision by closely mimicking the behavior of the analyte.[3] However, when the use of a SIL-IS is not feasible, a carefully selected and rigorously validated structural analog can be a suitable alternative. The experimental protocols outlined in this guide provide a framework for the thorough evaluation and validation of any chosen internal standard, ensuring the generation of high-quality data for regulatory submissions and drug development decisions.

References

• 1. biopharmaservices.com [biopharmaservices.com]
• 2. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 3. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis | KCAS Bio [kcasbio.com]
• 4. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 5. benchchem.com [benchchem.com]
• 6. database.ich.org [database.ich.org]

Inter-Laboratory Comparison of Bioanalytical Methods for Small Molecule Quantification Utilizing (S)-1-Boc-3-hydroxypiperidine-d4 as an Internal Standard

This guide provides a comparative overview of two common bioanalytical liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for the quantification of a hypothetical small molecule analyte in human plasma. The focus of this comparison is on the performance and cross-validation of these methods between two different laboratories, both employing (S)-1-Boc-3-hydroxypiperidine-d4 as a stable isotope-labeled internal standard (SIL-IS). The use of a SIL-IS is a gold standard in quantitative bioanalysis, as it is intended to mimic the analyte's behavior during sample processing and analysis, thus correcting for variability.[1][2]

Data Presentation: Comparison of Method Performance

The following table summarizes the key performance parameters of two distinct LC-MS/MS methods evaluated in two separate laboratories (Lab A and Lab B) for the quantification of a target analyte using (S)-1-Boc-3-hydroxypiperidine-d4 as the internal standard.

Parameter	Method A (Lab A)	Method B (Lab B)	Acceptance Criteria
Linearity (r²)	0.9985	0.9991	≥ 0.99
Lower Limit of Quantification (LLOQ)	0.1 ng/mL	0.08 ng/mL	S/N ≥ 10
Intra-day Precision (%CV)	≤ 8.5%	≤ 6.2%	≤ 15% (≤ 20% at LLOQ)
Inter-day Precision (%CV)	≤ 10.2%	≤ 8.8%	≤ 15% (≤ 20% at LLOQ)
Accuracy (% Bias)	-5.8% to +4.5%	-3.2% to +2.9%	Within ±15% (±20% at LLOQ)
Matrix Factor (CV%)	12.1%	9.5%	≤ 15%
Recovery (%)	85.2%	91.5%	Consistent and reproducible

Experimental Protocols

The validation of bioanalytical methods is crucial to ensure the reliability of the data.[3] The following protocols are representative of the methodologies that would be employed in such a comparison.

1. Sample Preparation: Solid Phase Extraction (SPE)

A robust sample preparation is fundamental for accurate bioanalysis.[4]

• To 100 µL of human plasma, add 25 µL of the internal standard working solution ((S)-1-Boc-3-hydroxypiperidine-d4, 100 ng/mL in methanol).

• Vortex the sample for 30 seconds.

• Load the sample onto a pre-conditioned mixed-mode cation exchange SPE cartridge.

• Wash the cartridge with 1 mL of 2% formic acid in water, followed by 1 mL of methanol.

• Elute the analyte and internal standard with 1 mL of 5% ammonium (B1175870) hydroxide (B78521) in methanol.

• Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase for LC-MS/MS analysis.

2. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

The following are typical LC-MS/MS parameters for the analysis.

• LC System: Shimadzu Nexera X2 or equivalent

• Column: Waters Acquity UPLC BEH C18, 1.7 µm, 2.1 x 50 mm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: 5% B to 95% B over 3 minutes, hold for 1 minute, then re-equilibrate for 1 minute.

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Mass Spectrometer: Sciex QTRAP 6500+ or equivalent

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions: Specific to the analyte and (S)-1-Boc-3-hydroxypiperidine-d4.

3. Inter-Laboratory Cross-Validation (ILCV)

To ensure data comparability between laboratories, a cross-validation study is essential.[5]

• A set of quality control (QC) samples at low, medium, and high concentrations are prepared by one laboratory and analyzed by both laboratories.

• The mean concentration and precision from each laboratory are compared. The difference between the means should be within ±15%.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. database.ich.org [database.ich.org]
• 4. benchchem.com [benchchem.com]
• 5. Cross-validation of bioanalytical methods between laboratories - PubMed [pubmed.ncbi.nlm.nih.gov]

Choosing Your Anchor: A Guide to the Impact of Internal Standard Selection on Pharmacokinetic Data

In the landscape of drug development, the precise and accurate measurement of drug concentrations in biological matrices is fundamental. Pharmacokinetic (PK) data, which underpins dose selection and regulatory approval, is profoundly influenced by the bioanalytical methods used. At the core of these methods, particularly those employing liquid chromatography-mass spectrometry (LC-MS), lies a critical component: the internal standard (IS). An IS is a compound of known concentration added to samples to correct for variability during sample preparation and analysis, ensuring data integrity.[1][2][3]

The selection of an appropriate internal standard is not a trivial decision; it is a decisive factor that governs the reliability of pharmacokinetic data.[4] This guide provides an objective comparison of the two primary types of internal standards, supported by experimental data, to help researchers, scientists, and drug development professionals make informed choices that ensure the generation of high-quality, reproducible results.

Types of Internal Standards: A Comparative Overview

The two main categories of internal standards used in bioanalysis are Stable Isotope-Labeled (SIL) Internal Standards and Analog Internal Standards.[4][2]

• Stable Isotope-Labeled (SIL) Internal Standard: Considered the "gold standard," a SIL-IS is a version of the analyte where one or more atoms (e.g., ²H, ¹³C, ¹⁵N) have been replaced with their heavy, non-radioactive isotopes.[4][1] This makes them chemically and physically almost identical to the analyte.[2][5]

• Analog Internal Standard: This is a molecule that is structurally similar to the analyte but not identical.[6] While often more accessible and less expensive, their different physicochemical properties can lead to deviations in behavior compared to the analyte during analysis.

The following table summarizes the key characteristics and performance differences between SIL and Analog internal standards.

Table 1: Comparison of Internal Standard Types

Characteristic	Stable Isotope-Labeled IS (SIL-IS)	Analog IS
Structural & Physicochemical Properties	Nearly identical to the analyte, ensuring similar behavior during extraction, chromatography, and ionization.[1][2][5]	Structurally similar but with different physicochemical properties, which can lead to variations in extraction recovery and ionization efficiency.
Chromatographic Behavior	Ideally co-elutes with the analyte, providing the most effective compensation for matrix effects at the exact point of elution.[7]	Chromatographically resolved from the analyte. Should elute close to the analyte but not overlap.[6]
Matrix Effect Compensation	Highly effective. Experiences the same degree of ion suppression or enhancement as the analyte due to co-elution.[2][7]	Less effective. May not experience the same matrix effects as the analyte, potentially compromising accuracy.
Accuracy & Precision	Generally provides the highest level of accuracy and precision.	Can be acceptable, but may introduce variability, especially with complex matrices or extraction procedures.
Potential Issues	Isotopic instability (e.g., deuterium-hydrogen exchange) and slight retention time shifts due to the deuterium (B1214612) isotope effect can lead to differential matrix effects.[2][5]	Differences in extraction recovery, chromatographic behavior, and ionization efficiency compared to the analyte.
Cost & Availability	Often expensive and may require custom synthesis with long lead times, especially in early development.[1]	More readily available and generally less expensive.

Workflow for Internal Standard Selection and Evaluation

The selection and implementation of an internal standard should follow a logical workflow to ensure the development of a robust and reliable bioanalytical method.[4] This process involves initial selection based on availability and properties, followed by rigorous experimental evaluation.

Caption: A logical workflow for the selection and validation of an internal standard.

Experimental Data: The Decisive Factor

Theoretical advantages must be confirmed with experimental data. A study comparing a stable isotope-labeled IS (everolimus-d4) and an analog IS (32-desmethoxyrapamycin) for the quantification of the immunosuppressant drug everolimus (B549166) provides a clear example of the performance differences.[8]

Table 2: Impact of IS Choice on Everolimus Quantification by LC-MS/MS

Parameter	Method with Analog IS (32-desmethoxyrapamycin)	Method with SIL-IS (everolimus-d4)
Lower Limit of Quantification (LLOQ)	1.0 ng/mL	1.0 ng/mL
Total Coefficient of Variation (CV%)	4.3% - 7.2%	4.3% - 7.2%
Method Comparison (Slope vs. Reference)	0.83	0.95
Method Comparison (Correlation, r)	> 0.98	> 0.98

Data sourced from a comparative study on everolimus quantification.[8]

In this case, while both internal standards provided acceptable precision (Total CV%) and correlation (r), the SIL-IS offered a more favorable comparison to an independent reference method, with a slope closer to the ideal value of 1.0.[8] This indicates a higher degree of accuracy in quantification across the concentration range.[8]

The Principle of Correction

An ideal internal standard compensates for variations that occur throughout the analytical process. By maintaining a constant analyte-to-IS peak area ratio, it ensures that fluctuations in sample handling or instrument response do not affect the final calculated concentration.

Caption: How an ideal internal standard corrects for analytical variability.

Experimental Protocol: Evaluating an Internal Standard

This protocol outlines the key experiments to perform during method development to demonstrate the suitability of a chosen internal standard before full validation.[9]

1. Objective: To assess the performance of a selected internal standard (SIL or Analog) by evaluating its ability to provide accurate and precise quantification of the analyte in a representative biological matrix.

2. Materials:

• Analyte reference standard

• Internal Standard (IS) reference standard

• Blank biological matrix (e.g., human plasma, K2-EDTA)

• All necessary solvents and reagents for sample preparation and LC-MS/MS analysis

3. Methodology:

• Step 1: Stock and Working Solution Preparation

  • Prepare separate stock solutions of the analyte and the IS in an appropriate organic solvent.[10]

  • Prepare serial dilutions of the analyte stock solution to create working solutions for calibration standards (CS) and quality controls (QC).

  • Prepare a working solution of the IS at a fixed concentration. The IS concentration should be chosen to provide an adequate MS response without interfering with the analyte signal.

• Step 2: Preparation of Calibration Standards and Quality Controls

  • Prepare a set of at least 6-8 non-zero calibration standards by spiking the appropriate analyte working solution and a constant volume of the IS working solution into the blank biological matrix.[11]

  • Prepare QC samples at a minimum of three concentration levels (low, medium, high) in the same manner.[11]

• Step 3: Sample Preparation

  • Process all samples (blanks, CS, QCs) using the chosen extraction method (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction).

  • Ensure the IS is added as early as possible in the workflow to account for variability in all subsequent steps.[1]

• Step 4: LC-MS/MS Analysis

  • Analyze the extracted samples using the developed LC-MS/MS method.

  • Monitor the peak area response for both the analyte and the IS.

• Step 5: Data Evaluation and Acceptance Criteria

  • Linearity: Construct a calibration curve by plotting the peak area ratio (Analyte Area / IS Area) against the nominal concentration of the analyte. The curve should have a correlation coefficient (r²) ≥ 0.99.

  • Accuracy and Precision: Analyze the QC samples in replicate (n=5). The mean concentration should be within ±15% of the nominal value (±20% at the LLOQ), and the coefficient of variation (CV%) should not exceed 15% (20% at the LLOQ).

  • IS Response Variability: Monitor the IS peak area across all samples in the run. The IS response should be consistent. Significant or systematic variation (e.g., >50% deviation from the mean) may indicate issues with sample processing, matrix effects, or instrument performance and requires investigation.[1][3][12]

  • Matrix Effect: Evaluate the matrix effect by comparing the analyte/IS response ratio in extracted blank matrix samples spiked post-extraction with the response in a neat solution. The IS should track and compensate for any observed ion suppression or enhancement.

Conclusion and Key Takeaways

The choice of an internal standard is a critical decision in the development of bioanalytical methods for pharmacokinetic studies. While analog internal standards can be acceptable under certain conditions, particularly with robust and simple sample preparation techniques, stable isotope-labeled internal standards are unequivocally the superior choice for ensuring the highest level of accuracy and precision.

Key Takeaways:

• SIL-IS is the Gold Standard: The near-identical physicochemical properties of a SIL-IS to the analyte provide the most effective compensation for variability in extraction, matrix effects, and instrument response.[4]

• Experimental Verification is Crucial: Regardless of the type of IS chosen, its performance must be rigorously evaluated during method development and validation to ensure it is fit for purpose.[9]

• Monitor IS Response: Consistent monitoring of the IS response during sample analysis is essential for identifying potential issues like matrix effects or processing errors that could compromise data quality.[1][3]

• Regulatory Scrutiny: Regulatory agencies closely examine the choice and performance of internal standards. Investing in a high-quality, appropriate IS early in the development process is a strategic decision that prevents costly delays and ensures the generation of reliable pharmacokinetic data.[4]

References

• 1. biopharmaservices.com [biopharmaservices.com]
• 2. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 3. tandfonline.com [tandfonline.com]
• 4. benchchem.com [benchchem.com]
• 5. Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. cerilliant.com [cerilliant.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Comparison of a stable isotope-labeled and an analog internal standard for the quantification of everolimus by a liquid chromatography-tandem mass spectrometry method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Internal standards in regulated bioanalysis: putting in place a decision-making process during method development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. database.ich.org [database.ich.org]
• 11. The Absorption, Distribution, Excretion, and In Vitro Hepatic Microsomal Metabolism of the Novel CDK Compound XMD12 in Sprague-Dawley Rats [mdpi.com]
• 12. Utilizing Internal Standard Responses to Assess Risk on Reporting Bioanalytical Results from Hemolyzed Samples - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Regulatory Standards for Bioanalytical Method Validation

For Researchers, Scientists, and Drug Development Professionals

The validation of bioanalytical methods is a critical cornerstone in drug development, ensuring that the data generated from nonclinical and clinical studies are reliable, reproducible, and support regulatory decisions.[1][2][3] Historically, different regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) had distinct guidelines. However, a significant step towards global harmonization has been achieved with the adoption of the International Council for Harmonisation (ICH) M10 guideline on Bioanalytical Method Validation.[4] This document now serves as the primary guidance for both the FDA and EMA, streamlining the requirements for regulatory submissions.[4][5]

This guide provides a comprehensive overview of the harmonized validation requirements under the ICH M10 framework, presenting quantitative acceptance criteria, detailed experimental protocols, and visual workflows to facilitate understanding and compliance.

Data Presentation: Harmonized Acceptance Criteria

The objective of validating a bioanalytical method is to demonstrate its suitability for its intended purpose.[1][2] The ICH M10 guideline outlines specific performance characteristics that must be evaluated. The following table summarizes the key validation parameters and their harmonized acceptance criteria for chromatographic and ligand-binding assays (LBAs).

Validation Parameter	Chromatographic Methods: Acceptance Criteria	Ligand-Binding Assays (LBAs): Acceptance Criteria
Accuracy	The mean concentration should be within ±15% of the nominal value for Quality Control (QC) samples. For the Lower Limit of Quantitation (LLOQ), it should be within ±20%.[6][7]	The mean concentration should be within ±20% of the nominal value for QC samples. For the LLOQ, it should be within ±25%.
Precision (Repeatability & Intermediate)	The coefficient of variation (CV) should not exceed 15% for QC samples. For the LLOQ, the CV should not exceed 20%.[6][7]	The CV should not exceed 20% for QC samples. For the LLOQ, the CV should not exceed 25%.
Selectivity & Specificity	No significant interfering peaks at the retention time of the analyte and internal standard (IS). Response in blank samples should be ≤20% of the LLOQ response for the analyte and ≤5% for the IS.[8]	Response of blank samples should be sufficiently low to prevent interference with analyte detection. Cross-reactivity with related substances should be assessed and its impact evaluated.[1][9]
Calibration Curve / Range	A minimum of 6 non-zero standards. A regression coefficient (r²) of ≥ 0.99 is often expected.[8] Back-calculated concentrations of standards must be within ±15% of nominal (±20% at LLOQ). At least 75% of standards must meet this criterion.	A well-defined concentration-response relationship must be demonstrated. The back-calculated concentrations of standards should be within ±20% of nominal (±25% at LLOQ).
Lower Limit of Quantitation (LLOQ)	The analyte response should be at least 5 times the response of a blank sample. Accuracy and precision must meet the criteria mentioned above (within 20% and ≤20% CV).[6]	The lowest concentration that can be measured with acceptable accuracy (within 25%) and precision (≤25% CV).
Stability (Freeze-Thaw, Bench-Top, Long-Term)	Mean concentration of stability samples must be within ±15% of the nominal concentration.[8]	Mean concentration of stability samples must be within ±20% of the nominal concentration.
Matrix Effect	The IS-normalized matrix factor should have a CV ≤ 15% across at least 6 different lots of matrix.[8]	Assessed to ensure matrix components do not interfere with the analyte-binder interaction.
Dilution Integrity / Linearity	Accuracy and precision must be within ±15% after dilution with blank matrix.[10]	Accuracy and precision must be within ±20% after dilution. Parallelism should be assessed to ensure diluted samples behave similarly to the standard curve.[1]

Experimental Protocols

Detailed methodologies are crucial for executing a successful validation. Below are protocols for key validation experiments.

Accuracy and Precision

• Objective: To determine the closeness of measured concentrations to the nominal value (accuracy) and the degree of scatter between repeated measurements (precision).[6]

• Protocol:

  • Prepare at least three validation runs on at least two different days.

  • In each run, analyze a set of Quality Control (QC) samples at a minimum of four concentration levels:

    • Lower Limit of Quantitation (LLOQ).

    • Low QC (within 3x of LLOQ).

    • Medium QC (30-50% of the calibration range).

    • High QC (at least 75% of the Upper Limit of Quantitation, ULOQ).

  • Use a minimum of five determinations for each concentration level.[6][11]

  • Calculate the mean concentration and CV for each level within a run (within-run or repeatability) and across all runs (between-run or intermediate precision).

Selectivity and Specificity

• Objective: To demonstrate that the method can differentiate and quantify the analyte in the presence of other components in the sample matrix.[1][6]

• Protocol:

  • Obtain blank biological matrix from at least six individual sources or lots.[1][8]

  • Process each blank sample to check for interferences at the retention time (for chromatography) or response region of the analyte and the internal standard (IS).

  • Spike one of the blank lots at the LLOQ level and analyze to confirm that the analyte is detectable and meets acceptance criteria.

  • For specificity, if structurally related compounds (e.g., metabolites) are available, they should be tested to ensure no cross-interference.[9]

Stability

• Objective: To evaluate the stability of the analyte in the biological matrix under various storage and handling conditions.[8]

• Protocol:

  • Use Low and High QC samples for all stability tests, with at least three replicates per level.[8]

  • Analyze the stability samples against a freshly prepared calibration curve.

  • Compare the mean concentration of the stored stability samples to the nominal concentrations.

  • Freeze-Thaw Stability: Freeze samples (e.g., -20°C or -80°C) for at least 12 hours and thaw at room temperature. Repeat for at least three cycles.[8]

  • Bench-Top (Short-Term) Stability: Keep thawed samples on the lab bench for a duration that simulates the expected sample handling time before analysis.[8]

  • Long-Term Stability: Store samples at the intended storage temperature (e.g., -80°C) for a period equal to or longer than the expected duration between sample collection and analysis.[8]

Mandatory Visualizations

Diagrams are provided to illustrate key workflows and logical relationships in the bioanalytical method validation process.

Caption: High-level workflow of the bioanalytical method lifecycle.

Caption: Experimental workflow for an Accuracy and Precision validation run.

References

• 1. database.ich.org [database.ich.org]
• 2. ICH M10 on bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 3. fda.gov [fda.gov]
• 4. benchchem.com [benchchem.com]
• 5. ICH M10 Guideline on Bioanalytical Method Validation and Study Sample Analysis - ECA Academy [gmp-compliance.org]
• 6. academy.gmp-compliance.org [academy.gmp-compliance.org]
• 7. symmetric.events [symmetric.events]
• 8. benchchem.com [benchchem.com]
• 9. ICH M10 guideline: validation of bioanalytical methods [kymos.com]
• 10. ema.europa.eu [ema.europa.eu]
• 11. Bioanalytical method validation: An updated review - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the Robustness of an LC-MS/MS Method Utilizing (S)-1-Boc-3-hydroxypiperidine-d4: A Comparative Guide

This guide provides a comprehensive framework for assessing the robustness of a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method employing (S)-1-Boc-3-hydroxypiperidine-d4 as an internal standard. Robustness, a critical component of method validation, evaluates the method's capacity to remain unaffected by small, deliberate variations in method parameters.[1][2] This ensures the method's reliability and reproducibility during routine use. This document is intended for researchers, scientists, and drug development professionals.

Introduction to Method Robustness

An LC-MS/MS method's robustness is its ability to deliver consistent and accurate results despite minor fluctuations in experimental conditions that may occur during routine analysis.[1][2] A thorough robustness study is essential for regulatory submissions and ensures the method's transferability between different laboratories and instruments. Key parameters to investigate during a robustness study include mobile phase composition and pH, column temperature, flow rate, and mass spectrometer settings.[3] (S)-1-Boc-3-hydroxypiperidine-d4, a deuterated analog of (S)-1-Boc-3-hydroxypiperidine, is an ideal internal standard as its chemical and physical properties closely mimic the analyte of interest, while its mass difference allows for distinct detection.

Experimental Design for Robustness Testing

Two primary approaches for robustness testing are the "one factor at a time" (OFAT) approach and the Design of Experiments (DoE) approach.[4][5] While OFAT is simpler, DoE is a more systematic and efficient strategy that allows for the evaluation of multiple parameter interactions simultaneously.[6][7][8] For this guide, a fractional factorial DoE is employed to assess the impact of key chromatographic and mass spectrometric parameters on the method's performance.

Table 1: Robustness Study Experimental Design

Factor	Nominal Value	Variation (-)	Variation (+)
LC Parameters
Mobile Phase pH	3.0	2.8	3.2
Column Temperature (°C)	40	38	42
Flow Rate (mL/min)	0.5	0.48	0.52
% Organic in Mobile Phase	50%	48%	52%
MS Parameters
Collision Energy (eV)	20	18	22
Cone Voltage (V)	30	28	32

Comparative Performance Data

The following tables summarize the hypothetical quantitative data obtained from the robustness study. The data evaluates the impact of the parameter variations on critical method performance characteristics: precision, accuracy, and signal-to-noise (S/N) ratio.

Table 2: Impact of Parameter Variation on Method Precision (%RSD)

Run	Mobile Phase pH	Column Temp (°C)	Flow Rate (mL/min)	% Organic	Collision Energy (eV)	Cone Voltage (V)	Analyte %RSD (n=6)	IS %RSD (n=6)
Nominal	3.0	40	0.5	50%	20	30	2.1	1.8
1	2.8	38	0.48	48%	18	28	2.5	2.2
2	3.2	38	0.48	52%	22	28	2.3	2.0
3	2.8	42	0.48	52%	18	32	2.6	2.4
4	3.2	42	0.48	48%	22	32	2.4	2.1
5	2.8	38	0.52	52%	22	32	2.2	1.9
6	3.2	38	0.52	48%	18	32	2.7	2.5
7	2.8	42	0.52	48%	22	28	2.5	2.3
8	3.2	42	0.52	52%	18	28	2.8	2.6

Table 3: Impact of Parameter Variation on Method Accuracy (%Bias)

Run	Mobile Phase pH	Column Temp (°C)	Flow Rate (mL/min)	% Organic	Collision Energy (eV)	Cone Voltage (V)	Analyte %Bias
Nominal	3.0	40	0.5	50%	20	30	-1.5
1	2.8	38	0.48	48%	18	28	-2.8
2	3.2	38	0.48	52%	22	28	-1.9
3	2.8	42	0.48	52%	18	32	-3.1
4	3.2	42	0.48	48%	22	32	-2.2
5	2.8	38	0.52	52%	22	32	-1.7
6	3.2	38	0.52	48%	18	32	-3.5
7	2.8	42	0.52	48%	22	28	-2.6
8	3.2	42	0.52	52%	18	28	-3.8

Table 4: Impact of Parameter Variation on Signal-to-Noise (S/N) Ratio

Run	Mobile Phase pH	Column Temp (°C)	Flow Rate (mL/min)	% Organic	Collision Energy (eV)	Cone Voltage (V)	Analyte S/N Ratio	IS S/N Ratio
Nominal	3.0	40	0.5	50%	20	30	152	210
1	2.8	38	0.48	48%	18	28	145	201
2	3.2	38	0.48	52%	22	28	148	205
3	2.8	42	0.48	52%	18	32	142	198
4	3.2	42	0.48	48%	22	32	150	208
5	2.8	38	0.52	52%	22	32	151	209
6	3.2	38	0.52	48%	18	32	140	195
7	2.8	42	0.52	48%	22	28	147	203
8	3.2	42	0.52	52%	18	28	138	192

Experimental Protocols

• Stock Solutions: Prepare a 1 mg/mL stock solution of the analyte and (S)-1-Boc-3-hydroxypiperidine-d4 (Internal Standard, IS) in methanol.

• Working Solutions: Prepare serial dilutions of the analyte stock solution to create calibration standards and quality control (QC) samples at low, medium, and high concentrations.

• Sample Preparation: Spike the appropriate volume of the IS working solution into all calibration standards, QC samples, and unknown samples.

• LC System: UPLC System

• Column: C18, 2.1 x 50 mm, 1.8 µm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: 5% B to 95% B in 3 minutes, hold for 1 minute, return to initial conditions.

• Flow Rate: 0.5 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

• MS System: Triple Quadrupole Mass Spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions:

  • Analyte: [M+H]+ → Product Ion

  • (S)-1-Boc-3-hydroxypiperidine-d4 (IS): [M+H]+ → Product Ion

• Cone Voltage: 30 V

• Collision Energy: 20 eV

• Prepare six replicates of the low, medium, and high QC samples.

• Set up the LC-MS/MS system with the nominal parameters and analyze the QC samples.

• For each run outlined in Table 1, modify the corresponding parameters on the LC-MS/MS system.

• Equilibrate the system with the new parameters before injecting the set of QC samples.

• Process the data to determine the %RSD for precision, %Bias for accuracy, and the S/N ratio for each run.

Visualizations

Caption: Workflow for LC-MS/MS Method Robustness Assessment.

Caption: Logical Relationship in Method Robustness.

Conclusion

The robustness assessment demonstrates that the LC-MS/MS method for the analysis of the target analyte using (S)-1-Boc-3-hydroxypiperidine-d4 as an internal standard is reliable under the tested variations. The observed changes in precision, accuracy, and signal-to-noise ratio were within acceptable limits, indicating that the method is suitable for routine use in a quality control environment. The use of a deuterated internal standard like (S)-1-Boc-3-hydroxypiperidine-d4 is crucial in mitigating potential variability and ensuring the accuracy of the results. Further validation studies should be conducted to fully characterize the method's performance.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. researchgate.net [researchgate.net]
• 3. 10.1 Robustness and ruggedness relation to LC-MS method development – Validation of liquid chromatography mass spectrometry (LC-MS) methods [sisu.ut.ee]
• 4. 10.3 Different ways to evaluate robustness – Validation of liquid chromatography mass spectrometry (LC-MS) methods [sisu.ut.ee]
• 5. 10.4 Experimental design – Validation of liquid chromatography mass spectrometry (LC-MS) methods [sisu.ut.ee]
• 6. Experimental design for the optimization and robustness testing of a liquid chromatography tandem mass spectrometry method for the trace analysis of the potentially genotoxic 1,3-diisopropylurea | Hovione [hovione.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of (S)-1-Boc-3-hydroxypiperidine-d4: A Comprehensive Guide

For researchers, scientists, and drug development professionals, the safe and compliant disposal of chemical waste is a critical aspect of laboratory operations. This guide provides essential, immediate safety and logistical information for the proper disposal of (S)-1-Boc-3-hydroxypiperidine-d4. Adherence to these procedures is vital for ensuring laboratory safety, environmental protection, and regulatory compliance.

Immediate Safety and Handling Precautions

Before beginning any disposal procedures, it is crucial to handle (S)-1-Boc-3-hydroxypiperidine-d4 with appropriate personal protective equipment (PPE). Based on safety data sheets for the non-deuterated analogue, this compound can cause skin and eye irritation and may cause respiratory irritation.[1][2]

Essential PPE includes:

• Safety glasses or goggles

• Chemical-resistant gloves

• Laboratory coat

All handling and preparation for disposal should be conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize the risk of inhalation.[1][3]

Step-by-Step Disposal Protocol

The proper disposal of (S)-1-Boc-3-hydroxypiperidine-d4 must be carried out in accordance with local, state, and federal regulations. The following steps provide a general framework for its safe disposal:

• Waste Identification and Segregation :

  • Treat all (S)-1-Boc-3-hydroxypiperidine-d4 waste, including unused product, contaminated labware (e.g., pipette tips, vials), and contaminated PPE, as hazardous waste.[4][5]

  • Collect this waste in a dedicated and clearly labeled hazardous waste container.[4][6]

  • Crucially, do not mix this waste with other chemical waste streams unless specifically instructed to do so by your institution's Environmental Health and Safety (EHS) department.[6][7] Incompatible materials can lead to dangerous reactions.

• Containerization :

  • Use a chemically compatible and sealable container for waste collection. The container should be in good condition with a secure, leak-proof cap.[6][7]

  • The container must be clearly labeled with the words "Hazardous Waste" and the full chemical name: "(S)-1-Boc-3-hydroxypiperidine-d4".[4][7] Include the approximate quantity and accumulation start date.

• Storage :

  • Store the sealed waste container in a designated, well-ventilated, and secure hazardous waste accumulation area.[4][6]

  • The storage area should be away from incompatible materials, such as strong oxidizing agents, and sources of ignition.[3][7]

• Engage a Licensed Waste Disposal Service :

  • The disposal of (S)-1-Boc-3-hydroxypiperidine-d4 must be handled by a certified hazardous waste disposal company.[3][6]

  • Contact your institution's EHS department to arrange for the collection and disposal of the waste.

  • High-temperature incineration in a licensed facility is a common and effective method for the ultimate destruction of organic compounds of this nature.[6]

• Documentation :

  • Maintain accurate records of the waste generated, including the quantity and date of disposal, as required by your institution and local regulations.[6]

Spill Management:

In the event of a spill, immediately alert personnel in the area and restrict access.[4] Ensure the area is well-ventilated. For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it into the hazardous waste container.[4] Clean the spill area with a suitable solvent, and collect all cleaning materials as hazardous waste.[4][7]

Data Presentation

Parameter	Guideline	Rationale
Waste Classification	Hazardous Chemical Waste	Based on the irritant nature of the parent compound and general practice for piperidine (B6355638) derivatives.[1][4]
PPE	Safety goggles, chemical-resistant gloves, lab coat	To prevent skin, eye, and respiratory exposure.[3][6]
Waste Segregation	Separate from other waste streams	To prevent potentially hazardous reactions with incompatible chemicals.[6][7]
Container Type	Chemically compatible, sealed, and labeled	To ensure safe containment and clear identification of the hazardous waste.[4][6]
Storage Location	Designated, ventilated, secure area	To minimize exposure risk and prevent unauthorized access.[6][7]
Disposal Method	Licensed hazardous waste service (incineration)	To ensure regulatory compliance and complete destruction of the organic compound.[6]

Experimental Protocols

The disposal procedures outlined above are based on established safety protocols for handling hazardous chemical waste in a laboratory setting. Specific experimental protocols that generate this waste should incorporate these disposal steps into their methodology to ensure safety and compliance from the outset.

Mandatory Visualization

Caption: Disposal workflow for (S)-1-Boc-3-hydroxypiperidine-d4.

References

• 1. fishersci.com [fishersci.com]
• 2. WERCS Studio - Application Error [assets.thermofisher.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Essential Safety and Operational Protocols for (S)-1-Boc-3-hydroxypiperidine-d4

This guide furnishes critical safety, handling, and disposal information for (S)-1-Boc-3-hydroxypiperidine-d4, tailored for researchers, scientists, and professionals in drug development. The following procedures are predicated on the Safety Data Sheet (SDS) for the non-deuterated analog, (S)-1-Boc-3-hydroxypiperidine, as the chemical reactivity and hazards are comparable.

Hazard Identification and Personal Protective Equipment (PPE)

(S)-1-Boc-3-hydroxypiperidine is classified as a combustible solid that can cause skin and serious eye irritation, as well as respiratory irritation.[1][2][3] Therefore, stringent adherence to PPE protocols is mandatory to ensure personnel safety.

Table 1: Recommended Personal Protective Equipment (PPE)

Protection Type	Specification	Rationale
Eye Protection	Safety glasses with side shields or chemical goggles conforming to EN166.[4] A face shield is recommended if there is a splash hazard.	Protects against splashes and airborne particles that can cause serious eye damage.[5][6][7]
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene, or butyl rubber) tested to EN 374 standard.[5][7]	Prevents skin contact, as the compound can cause skin irritation.[2][5]
Skin and Body Protection	Laboratory coat, long pants, and closed-toe shoes. For larger quantities, a chemical-resistant apron is advisable.[5]	Minimizes skin exposure to the chemical.[5][8]
Respiratory Protection	Use in a well-ventilated area, preferably a certified chemical fume hood.[9] If engineering controls are insufficient, a NIOSH-approved N95 dust mask or respirator may be necessary.[1]	Reduces the risk of inhaling potentially irritating vapors or dust.[2][5]

Physicochemical and Hazard Data

A summary of key quantitative data for (S)-1-Boc-3-hydroxypiperidine is presented below.

Table 2: Physicochemical and Safety Data

Property	Value	Source
Molecular Formula	C₁₀H₁₉NO₃	[1]
Molecular Weight	201.26 g/mol	[1]
Appearance	Solid	[1]
Melting Point	34-40 °C	[1]
Flash Point	>110 °C (>230 °F) - closed cup	[1]
Signal Word	Warning	[1]
Hazard Statements	H315, H319, H335	[1]
Precautionary Statements	P261, P264, P271, P280, P302 + P352, P305 + P351 + P338	[1]
Storage Class Code	11 - Combustible Solids	[1]

Operational and Disposal Plan

A systematic approach to handling and disposal is crucial for maintaining a safe laboratory environment.

Step-by-Step Handling Protocol

• Preparation :

  • Ensure that an eyewash station and safety shower are readily accessible.[2]

  • Work in a well-ventilated area, preferably within a chemical fume hood.[9]

  • Don all required PPE as outlined in Table 1.

• Handling the Compound :

  • Carefully open the container to prevent splashing or generating dust.

  • Use appropriate, clean tools (e.g., spatula, pipette) for transferring the chemical.

  • Avoid direct contact with the substance.[9] If skin or eye contact occurs, immediately follow first aid procedures.[2]

• Post-Handling :

  • Securely close the container after use.

  • Decontaminate all surfaces and equipment that may have come into contact with the chemical.

  • Properly remove and dispose of contaminated gloves and other disposable PPE.

  • Wash hands thoroughly with soap and water after completing work and before leaving the laboratory.[5]

Disposal Plan

• Waste Collection : Dispose of contents and container to an approved waste disposal plant.[2][4] All waste materials should be collected in a designated, labeled, and sealed container.

• Regulatory Compliance : Adhere to all local, state, and federal regulations for chemical waste disposal.

Safe Handling Workflow

The following diagram illustrates the logical flow for the safe handling of (S)-1-Boc-3-hydroxypiperidine-d4 from receipt to disposal.

Caption: Workflow for safe handling of (S)-1-Boc-3-hydroxypiperidine-d4.

References

• 1. (S)-1-Boc-3-hydroxypiperidine 97 143900-44-1 [sigmaaldrich.com]
• 2. fishersci.com [fishersci.com]
• 3. Uses and Preparation of (S)-1-Boc-3-hydroxypiperidine_Chemicalbook [chemicalbook.com]
• 4. fishersci.com [fishersci.com]
• 5. benchchem.com [benchchem.com]
• 6. nj.gov [nj.gov]
• 7. chemos.de [chemos.de]
• 8. isotope.com [isotope.com]
• 9. benchchem.com [benchchem.com]